3-(3-Thienyl)quinoline

• CAS: 56421-85-3

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 3-(3-Thienyl)quinoline via Palladium-Catalyzed Suzuki-Miyaura Coupling

Introduction: The Strategic Importance of the Quinoline-Thiophene Scaffold

In the landscape of medicinal chemistry, the fusion of distinct heterocyclic scaffolds is a proven strategy for the generation of novel molecular entities with significant therapeutic potential. The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone in the development of a wide array of pharmaceuticals, exhibiting activities ranging from anticancer to antimalarial.[1][2] Similarly, the thiophene ring, a five-membered sulfur-containing heterocycle, is a prevalent motif in numerous FDA-approved drugs, often serving as a bioisostere for a phenyl ring and favorably influencing a molecule's pharmacokinetic and pharmacodynamic profile.[3][4][5] The combination of these two privileged scaffolds into the 3-(3-Thienyl)quinoline core presents a compelling opportunity for the discovery of new drug candidates with unique biological activities.[3]

The Suzuki-Miyaura coupling reaction stands as a paramount tool in the synthetic organic chemist's arsenal for the construction of carbon-carbon bonds, particularly for the synthesis of biaryl and heterobiaryl compounds.[6][7] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and their derivatives make it an ideal choice for the synthesis of complex molecules like 3-(3-Thienyl)quinoline.[6][8] This in-depth guide provides a comprehensive overview of the synthesis of 3-(3-Thienyl)quinoline via the Suzuki-Miyaura coupling, delving into the reaction mechanism, providing a detailed experimental protocol, and outlining the necessary characterization techniques.

The Engine of C-C Bond Formation: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction between an organohalide (or triflate) and an organoboron compound.[9] The generally accepted mechanism proceeds through a catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[7][9]

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the aryl halide (in this case, 3-bromoquinoline) to a coordinatively unsaturated Pd(0) complex. This step involves the insertion of the palladium atom into the carbon-halogen bond, resulting in the formation of a square planar Pd(II) species.[6][10] The electron density of the palladium center, influenced by the supporting ligands, plays a crucial role in this step.[6]

• Transmetalation: This is the step where the organic moiety from the organoboron species (thiophene-3-boronic acid) is transferred to the palladium center.[6] The transmetalation is facilitated by the presence of a base, which activates the boronic acid to form a more nucleophilic boronate species.[8][11][12] The exact mechanism of transmetalation is still a subject of investigation, but it is a critical step for the formation of the diorganopalladium(II) intermediate.[6]

• Reductive Elimination: In the final step of the catalytic cycle, the two organic groups on the palladium center couple to form the desired C-C bond of the product, 3-(3-Thienyl)quinoline.[6][10] This process regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[10]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Step-by-Step Guide to the Synthesis of 3-(3-Thienyl)quinoline

This protocol provides a robust starting point for the synthesis of 3-(3-Thienyl)quinoline. Optimization may be necessary depending on the specific laboratory conditions and the purity of the reagents.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount	Equivalents
3-Bromoquinoline	C₉H₆BrN	208.06	1.00 g	1.0
Thiophene-3-boronic acid	C₄H₅BO₂S	127.96	0.77 g	1.2
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.28 g	0.05
Sodium Carbonate (Na₂CO₃)	Na₂CO₃	105.99	1.02 g	2.0
Toluene	C₇H₈	92.14	20 mL	-
Water (deionized)	H₂O	18.02	10 mL	-

Reaction Setup and Procedure

• Inert Atmosphere: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoquinoline (1.00 g, 4.81 mmol), thiophene-3-boronic acid (0.77 g, 5.77 mmol), and sodium carbonate (1.02 g, 9.62 mmol).

• Solvent Addition: Add toluene (20 mL) and deionized water (10 mL) to the flask.

• Degassing: Sparge the reaction mixture with argon or nitrogen for 15-20 minutes to remove dissolved oxygen. This is a critical step to prevent the oxidation and deactivation of the palladium catalyst.

• Catalyst Addition: Under a positive pressure of the inert gas, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.28 g, 0.24 mmol).

• Reaction Execution: Heat the reaction mixture to reflux (approximately 85-90 °C) with vigorous stirring.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 7:3). The disappearance of the 3-bromoquinoline spot indicates the completion of the reaction. The reaction is typically complete within 4-6 hours.

Figure 2: Experimental workflow for the synthesis of 3-(3-Thienyl)quinoline.

Justification of Reaction Parameters

Parameter	Choice	Rationale
Catalyst	Pd(PPh₃)₄	A robust and commonly used Pd(0) catalyst for Suzuki couplings. It is commercially available and generally provides good yields.[13][14]
Ligand	Triphenylphosphine (in Pd(PPh₃)₄)	Phosphine ligands increase the electron density on the palladium center, facilitating the oxidative addition step.[6]
Base	Sodium Carbonate (Na₂CO₃)	A moderately strong inorganic base that is effective in activating the boronic acid for transmetalation.[6][10] It is also cost-effective and easy to handle.
Solvent System	Toluene/Water (2:1)	A biphasic solvent system is often employed in Suzuki couplings. Toluene solubilizes the organic reactants and catalyst, while water dissolves the inorganic base and facilitates the transmetalation step.[6][10][15]
Temperature	Reflux (85-90 °C)	Elevated temperatures are typically required to drive the reaction to completion in a reasonable timeframe.[5]

Work-up and Purification: Isolating the Target Molecule

Proper work-up and purification are essential to obtain the desired product in high purity.

• Quenching and Extraction: After the reaction is complete, cool the mixture to room temperature. Add 30 mL of ethyl acetate and 30 mL of water. Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 30 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.[16][17][18] The pure fractions, as determined by TLC, are combined and the solvent is evaporated to yield 3-(3-Thienyl)quinoline as a solid.

Figure 3: Workflow for the work-up and purification of 3-(3-Thienyl)quinoline.

Characterization of 3-(3-Thienyl)quinoline: Confirming the Structure

The identity and purity of the synthesized 3-(3-Thienyl)quinoline should be confirmed by various analytical techniques.

Expected Spectroscopic Data

Technique	Expected Data
¹H NMR	The spectrum should show characteristic signals for the quinoline and thiophene protons in the aromatic region (typically δ 7.0-9.0 ppm). The coupling patterns will be indicative of the substitution pattern.[19][20]
¹³C NMR	The spectrum will display the expected number of signals for the 13 unique carbon atoms in the molecule. The chemical shifts will be in the aromatic region.[21]
Mass Spectrometry	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 3-(3-Thienyl)quinoline (C₁₃H₉NS, M.W. = 211.28 g/mol ).[22]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction, catalyst deactivation, or decomposition of the boronic acid.	Increase reaction time, use a more active catalyst/ligand system (e.g., Pd(dppf)Cl₂), or use a milder base (e.g., K₃PO₄).[23] Ensure rigorous degassing of the reaction mixture.
Side Product Formation	Homocoupling of the boronic acid or aryl halide.	Optimize the stoichiometry of the reactants. A slight excess of the boronic acid is often used.
Difficulty in Purification	Co-elution of impurities with the product.	Optimize the eluent system for column chromatography. Recrystallization may be an alternative purification method.[16]

Conclusion: A Versatile Synthesis for Drug Discovery

The Suzuki-Miyaura coupling provides an efficient and reliable method for the synthesis of 3-(3-Thienyl)quinoline. The protocol outlined in this guide serves as a solid foundation for researchers in drug development and medicinal chemistry to access this valuable molecular scaffold. The ability to readily modify both the quinoline and thiophene components by employing different starting materials further enhances the utility of this synthetic strategy, paving the way for the exploration of a diverse chemical space in the quest for new therapeutic agents.

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Palladium-Catalyzed Synthesis of 3-(3-Thienyl)quinoline Derivatives: An In-depth Technical Guide

Foreword: The Convergence of Privileged Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of pharmacologically significant moieties is a cornerstone of rational drug design. The quinoline nucleus, a bicyclic aromatic heterocycle, is a well-established "privileged scaffold" due to its presence in a wide array of therapeutic agents with diverse biological activities, including antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[1][2] Similarly, the thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is a key structural component in numerous approved drugs, often serving as a bioisostere for a phenyl ring to enhance metabolic stability and pharmacokinetic profiles.[2] The fusion of these two critical pharmacophores into 3-(3-thienyl)quinoline derivatives has garnered significant interest, creating a class of compounds with promising therapeutic potential.

This in-depth technical guide provides a comprehensive overview of the palladium-catalyzed methodologies for the synthesis of 3-(3-thienyl)quinoline derivatives. As a senior application scientist, this guide is structured to not only present established protocols but also to offer insights into the causality behind experimental choices, ensuring a robust and reproducible synthetic strategy for researchers, scientists, and drug development professionals.

Strategic Approaches to C-C Bond Formation: A Palladium-Catalyzed Trio

The construction of the pivotal C-C bond between the quinoline and thiophene rings is most efficiently achieved through palladium-catalyzed cross-coupling reactions. These reactions, celebrated with the 2010 Nobel Prize in Chemistry, offer a versatile and functional-group-tolerant toolkit for the synthesis of complex biaryl systems.[3] The three primary methods applicable to the synthesis of 3-(3-thienyl)quinolines are the Suzuki-Miyaura, Stille, and Heck couplings.

The Suzuki-Miyaura Coupling: The Workhorse of Biaryl Synthesis

The Suzuki-Miyaura coupling is arguably the most widely employed method for the synthesis of 3-(3-thienyl)quinoline derivatives due to its mild reaction conditions, the commercial availability and stability of boronic acid reagents, and the generation of non-toxic byproducts.[2][4] The reaction typically involves the coupling of a haloquinoline (commonly 3-bromoquinoline) with a thienylboronic acid in the presence of a palladium catalyst and a base.

A notable synthetic route involves a two-step process where 3-bromoquinoline is first converted to a quinolinylboronic ester, which is then coupled with 3-bromothiophene.[5] This approach highlights the versatility of the Suzuki coupling, allowing for the strategic choice of coupling partners.

The Stille Coupling: A Robust Alternative with Considerations

The Stille coupling utilizes organotin reagents (organostannanes) as the nucleophilic partner.[6][7] This method is valued for the stability of the organostannane reagents to air and moisture and their compatibility with a wide range of functional groups.[6] However, the primary drawback of the Stille coupling is the toxicity of the tin reagents and the difficulty in removing tin byproducts from the final product, which is a significant concern in pharmaceutical synthesis.[7]

The Heck Reaction: A Pathway to Alkenyl Intermediates

The Heck reaction involves the coupling of an unsaturated halide with an alkene.[1][8] While not a direct route to 3-(3-thienyl)quinoline, it can be a powerful tool for the synthesis of precursors. For instance, a haloquinoline could be coupled with a vinylthiophene, followed by a subsequent reduction or isomerization step to afford the desired product. The Heck reaction is particularly noted for its excellent stereoselectivity in forming trans-alkenes.[3]

The Catalytic Heart: Understanding the Palladium Cycle

The efficacy of these cross-coupling reactions hinges on a well-defined catalytic cycle involving a palladium(0) species. A generalized mechanism comprises three key steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-halogen bond of the haloquinoline, forming a palladium(II) intermediate.

• Transmetalation: The organometallic reagent (boronic acid in Suzuki, organostannane in Stille) transfers the thienyl group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments (quinoline and thiophene) are eliminated from the palladium center, forming the desired C-C bond and regenerating the palladium(0) catalyst.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Protocol: Suzuki-Miyaura Synthesis of 3-(3-Thienyl)quinoline

The following protocol is a representative procedure adapted from established methodologies for the Suzuki-Miyaura coupling of a haloquinoline with a thienylboronic acid derivative.[2][4][5]

Materials and Reagents

Reagent/Material	Grade	Supplier
3-Bromoquinoline	97%	Commercially Available
3-Thienylboronic acid	97%	Commercially Available
Palladium(II) acetate (Pd(OAc)₂)	98%	Commercially Available
SPhos	97%	Commercially Available
Potassium phosphate (K₃PO₄)	≥98%	Commercially Available
1,4-Dioxane	Anhydrous	Commercially Available
Deionized Water	N/A	In-house
Ethyl acetate	ACS Grade	Commercially Available
Brine (saturated NaCl solution)	N/A	In-house
Anhydrous sodium sulfate (Na₂SO₄)	ACS Grade	Commercially Available
Silica gel	230-400 mesh	Commercially Available

Step-by-Step Methodology

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 3-bromoquinoline (1.0 equiv), 3-thienylboronic acid (1.2 equiv), palladium(II) acetate (2 mol%), SPhos (4 mol%), and potassium phosphate (2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Prepare a degassed 3:1 mixture of 1,4-dioxane and deionized water by bubbling the inert gas through the solvent mixture for at least 20 minutes. Add the degassed solvent to the reaction flask via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 80-100 °C and stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (3-bromoquinoline) is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-(3-thienyl)quinoline.

Caption: A typical experimental workflow for the Suzuki-Miyaura synthesis.

Data Presentation and Characterization

The successful synthesis of 3-(3-thienyl)quinoline should be confirmed by a suite of analytical techniques. Below is a summary of expected characterization data based on literature values for closely related structures.[9][10][11][12][13]

Table of Expected Spectroscopic Data for 3-(3-Thienyl)quinoline

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 8.90-9.10 (d, 1H, quinoline H-2), 8.10-8.30 (d, 1H, quinoline H-4), 7.90-8.05 (m, 2H, quinoline H-5, H-8), 7.50-7.70 (m, 2H, quinoline H-6, H-7), 7.30-7.50 (m, 3H, thiophene H-2, H-4, H-5).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 150-152 (C-2), 147-149 (C-8a), 138-140 (Thiophene C-3), 134-136 (C-4), 129-131 (C-4a), 128-130 (C-5), 127-129 (C-6), 126-128 (C-7), 125-127 (C-8), 124-126 (Thiophene C-2), 123-125 (Thiophene C-5), 120-122 (Thiophene C-4), 118-120 (C-3).
Mass Spec. (ESI+)	m/z: [M+H]⁺ calculated for C₁₃H₉NS: 212.0534; found: 212.05xx.

Conclusion and Future Outlook

The palladium-catalyzed synthesis of 3-(3-thienyl)quinoline derivatives represents a robust and efficient strategy for accessing this important class of compounds. The Suzuki-Miyaura coupling, in particular, stands out as a highly practical and versatile method for this transformation. This guide has provided a detailed overview of the key synthetic methodologies, a representative experimental protocol, and expected characterization data to aid researchers in their synthetic endeavors. The continued exploration of novel catalysts and reaction conditions will undoubtedly further refine the synthesis of these and other complex heterocyclic molecules, paving the way for the discovery of new therapeutic agents.

References

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Spectroscopic and Computational Characterization of 3-(3-Thienyl)quinoline: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive spectroscopic and computational characterization of 3-(3-Thienyl)quinoline, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of the molecule's electronic and structural properties through a multi-technique approach. We will explore the theoretical underpinnings and practical applications of Ultraviolet-Visible (UV-Vis) absorption and fluorescence spectroscopy, Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). Furthermore, this guide integrates experimental predictions with computational analysis using Density Functional Theory (DFT) to provide a holistic understanding of 3-(3-Thienyl)quinoline's molecular behavior. Detailed experimental protocols, data interpretation, and visual aids are included to facilitate a thorough comprehension of the subject matter.

Introduction: The Significance of the Quinoline-Thiophene Scaffold

The fusion of quinoline and thiophene moieties in 3-(3-Thienyl)quinoline creates a unique scaffold with a rich electronic landscape and diverse potential applications. Quinolines are a cornerstone in pharmaceutical development, forming the structural basis for a wide range of therapeutic agents with activities spanning from anticancer to antimicrobial.[1][2] Thiophene, an electron-rich five-membered heterocycle, is a prevalent building block in organic electronics and a modulator of biological activity in drug candidates. The combination of these two systems in 3-(3-Thienyl)quinoline is anticipated to yield novel photophysical properties and biological interactions, making its thorough characterization a critical step in harnessing its full potential.

This guide will systematically dissect the spectroscopic signature of 3-(3-Thienyl)quinoline, providing not just the "what" but the "why" behind the expected observations. By understanding the interplay between the molecule's structure and its interaction with electromagnetic radiation, researchers can accelerate the design of new materials and therapeutics based on this promising scaffold.

Caption: Molecular Structure of 3-(3-Thienyl)quinoline.

UV-Visible Absorption and Fluorescence Spectroscopy: Probing the Electronic Transitions

UV-Vis and fluorescence spectroscopy are powerful techniques for investigating the electronic structure of conjugated systems like 3-(3-Thienyl)quinoline. The absorption of UV-visible light promotes electrons from the ground state to higher energy excited states, while fluorescence is the emission of light as electrons relax back to the ground state.

Predicted UV-Vis Absorption Spectrum

The UV-Vis spectrum of 3-(3-Thienyl)quinoline is expected to exhibit characteristic absorption bands arising from π-π* and n-π* electronic transitions within the quinoline and thiophene rings. The extended conjugation between the two aromatic systems will likely result in a red-shift (bathochromic shift) of the absorption maxima compared to the individual parent heterocycles. We predict two main absorption bands: a strong band around 280-300 nm corresponding to π-π* transitions and a weaker, lower-energy band above 320 nm attributable to n-π* transitions involving the nitrogen lone pair of the quinoline ring.[1]

Predicted Fluorescence Spectrum

Given the rigid, planar structure of 3-(3-Thienyl)quinoline, it is anticipated to be fluorescent. Excitation at a wavelength corresponding to the main absorption band should result in an emission spectrum at a longer wavelength (Stokes shift). The fluorescence properties will be sensitive to the solvent polarity, with more polar solvents potentially leading to a red-shift in the emission maximum. Some quinoline-thiol derivatives have been shown to exhibit fluorescence quenching in the presence of metal ions, suggesting potential applications for 3-(3-Thienyl)quinoline in chemical sensing.[3][4]

Experimental Protocol: UV-Vis and Fluorescence Spectroscopy

A detailed, step-by-step methodology for acquiring UV-Vis and fluorescence spectra is crucial for obtaining reliable and reproducible data.

Instrumentation:

• A dual-beam UV-Vis spectrophotometer.

• A spectrofluorometer.

• Matched quartz cuvettes (1 cm path length).

Procedure:

• Sample Preparation: Prepare a stock solution of 3-(3-Thienyl)quinoline in a suitable spectroscopic grade solvent (e.g., ethanol, acetonitrile, or cyclohexane) at a concentration of approximately 1 mM. From the stock solution, prepare a series of dilutions to determine an optimal concentration that yields an absorbance between 0.1 and 1.0.[5]

• UV-Vis Measurement:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Fill a clean quartz cuvette with the blank solvent and place it in the reference beam path.

  • Fill a second matched cuvette with the sample solution and place it in the sample beam path.

  • Record the baseline spectrum with the blank solvent in both beams.

  • Acquire the absorption spectrum of the sample solution over a wavelength range of 200-800 nm.[6]

• Fluorescence Measurement:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Fill a clean quartz cuvette with the sample solution.

  • Set the excitation wavelength to the λmax determined from the UV-Vis spectrum.

  • Scan the emission spectrum over a wavelength range starting from the excitation wavelength to approximately 800 nm.

  • To determine the fluorescence quantum yield, a standard fluorophore with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄) should be measured under the same experimental conditions.

Caption: Experimental workflow for UV-Vis and Fluorescence Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Structure

NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules. ¹H and ¹³C NMR provide detailed information about the chemical environment of each hydrogen and carbon atom, respectively, allowing for the unambiguous assignment of the molecular structure.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 3-(3-Thienyl)quinoline will display signals in the aromatic region, typically between 7.0 and 9.0 ppm. The protons on the quinoline ring will be deshielded by the ring current and the electron-withdrawing effect of the nitrogen atom. The H2 and H4 protons of the quinoline ring are expected to be the most downfield signals. The protons of the thiophene ring will also appear in the aromatic region, with their chemical shifts influenced by the electronic effects of the quinoline substituent. Spin-spin coupling between adjacent protons will result in characteristic splitting patterns (doublets, triplets, multiplets), which can be used to determine the connectivity of the protons.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show distinct signals for each of the 13 carbon atoms in the molecule. The chemical shifts of the carbon atoms will be influenced by their hybridization, the electronegativity of neighboring atoms, and resonance effects. The carbon atoms of the quinoline ring will appear at lower field compared to those of the thiophene ring due to the influence of the nitrogen atom. The quaternary carbons (those not bonded to any hydrogen) will typically show weaker signals.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of 3-(3-Thienyl)quinoline in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Spectrometer Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Set the appropriate spectral width and acquisition time.

  • Apply a 90° pulse and acquire the free induction decay (FID).

  • Repeat the acquisition for a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the FID using Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Set the appropriate spectral width and acquisition time.

  • Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon.

  • Acquire the FID for a larger number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the FID as described for the ¹H spectrum.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a valuable technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted FTIR Spectrum

The FTIR spectrum of 3-(3-Thienyl)quinoline will exhibit characteristic absorption bands corresponding to the vibrations of the quinoline and thiophene rings. Key expected peaks include:

• C-H stretching (aromatic): 3100-3000 cm⁻¹

• C=C and C=N stretching (aromatic): 1600-1450 cm⁻¹[8]

• C-S stretching (thiophene): Around 700 cm⁻¹[9]

• C-H out-of-plane bending: 900-650 cm⁻¹, which can be diagnostic of the substitution pattern on the aromatic rings.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet Method)

Instrumentation:

• An FTIR spectrometer.

• An agate mortar and pestle.

• A hydraulic press and pellet die.

Procedure:

• Sample Preparation:

  • Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven.

  • Grind 1-2 mg of 3-(3-Thienyl)quinoline to a fine powder in the agate mortar.

  • Add approximately 100-200 mg of the dry KBr to the mortar and mix thoroughly with the sample.

  • Transfer the mixture to the pellet die.[10]

• Pellet Formation:

  • Place the die in the hydraulic press and apply pressure to form a transparent or translucent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is reported in terms of transmittance or absorbance.[11]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation pattern.

Predicted Mass Spectrum

In an electron ionization (EI) mass spectrum, 3-(3-Thienyl)quinoline is expected to show a prominent molecular ion peak (M⁺˙) at m/z corresponding to its molecular weight (C₁₃H₉NS, MW = 211.28 g/mol ). The fragmentation pattern will likely involve the cleavage of the bond between the quinoline and thiophene rings, as well as fragmentation of the individual heterocyclic rings. Common fragmentation pathways for quinolines include the loss of HCN, while thiophenes can lose a C₂H₂S fragment.[12][13]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., HP-5MS).

Procedure:

• Sample Preparation: Prepare a dilute solution of 3-(3-Thienyl)quinoline in a volatile organic solvent (e.g., dichloromethane or methanol).

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through the capillary column.

  • The column is heated using a temperature program to separate the components of the sample based on their boiling points and interactions with the stationary phase.[2]

• MS Analysis:

  • As the separated components elute from the GC column, they enter the ion source of the mass spectrometer.

  • The molecules are ionized (e.g., by electron impact).

  • The resulting ions are separated by the mass analyzer based on their mass-to-charge ratio.

  • A detector records the abundance of each ion, generating a mass spectrum.[14]

Computational Analysis: Bridging Theory and Experiment

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool to complement and rationalize experimental spectroscopic data. By solving the electronic Schrödinger equation, DFT can predict a wide range of molecular properties, including optimized geometries, vibrational frequencies, and electronic transitions.[15]

Theoretical Approach

DFT calculations can be performed using software packages like Gaussian or ORCA. A common approach involves:

• Geometry Optimization: The molecular structure of 3-(3-Thienyl)quinoline is optimized to find its lowest energy conformation using a suitable functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)).[16]

• Frequency Calculations: Vibrational frequencies are calculated at the optimized geometry to predict the IR spectrum and to confirm that the structure is a true minimum on the potential energy surface.

• Electronic Spectra Prediction: Time-Dependent DFT (TD-DFT) can be used to calculate the energies and oscillator strengths of electronic transitions, providing a theoretical UV-Vis absorption spectrum.[17][18]

• NMR Chemical Shift Prediction: The GIAO (Gauge-Including Atomic Orbital) method is commonly used to predict ¹H and ¹³C NMR chemical shifts.

• Natural Bond Orbital (NBO) Analysis: NBO analysis can provide insights into intramolecular charge transfer and hyperconjugative interactions that influence the molecule's electronic properties.[19]

Caption: Workflow for Computational Analysis of 3-(3-Thienyl)quinoline.

Data Summary

The following table summarizes the predicted spectroscopic data for 3-(3-Thienyl)quinoline based on the analysis of related compounds and theoretical principles.

Spectroscopic Technique	Predicted Data
UV-Vis Absorption	λmax ≈ 280-300 nm (π-π), λmax > 320 nm (n-π)
Fluorescence	Emission maximum at a longer wavelength than the absorption maximum (Stokes shift), sensitive to solvent polarity.
¹H NMR	Aromatic region (7.0-9.0 ppm), with distinct signals for quinoline and thiophene protons. H2 and H4 of quinoline are expected to be the most downfield.
¹³C NMR	Signals for all 13 carbons, with quinoline carbons appearing at a lower field than thiophene carbons.
FTIR	C-H (aromatic) stretch: 3100-3000 cm⁻¹, C=C/C=N stretch: 1600-1450 cm⁻¹, C-S stretch: ~700 cm⁻¹.
Mass Spectrometry	Molecular ion peak (M⁺˙) at m/z ≈ 211. Fragmentation pattern showing loss of HCN and C₂H₂S.

Conclusion

This technical guide has provided a comprehensive overview of the expected spectroscopic and computational characterization of 3-(3-Thienyl)quinoline. By integrating predictions from UV-Vis, fluorescence, NMR, FTIR, and mass spectrometry with a robust computational framework, we have laid the groundwork for a thorough understanding of this important heterocyclic compound. The detailed experimental protocols provided herein serve as a practical resource for researchers seeking to validate these predictions and further explore the properties and applications of 3-(3-Thienyl)quinoline in drug discovery and materials science. The synergistic application of these analytical techniques is essential for accelerating the development of novel technologies based on this promising molecular scaffold.

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• Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. Polymer Chemistry Characterization Lab. [Link]

• ProQuest. Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations. ProQuest. [Link]

• RSC Publishing. Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC Publishing. [Link]

• Bruker. Guide to FT-IR Spectroscopy. Bruker. [Link]

• PMC. Synthesis, DFT studies on a series of tunable quinoline derivatives. PMC. [Link]

• ResearchGate. Computational investigation of bioactive 2,3-diaryl quinolines using DFT method: FT- IR, NMR spectra, NBO, NLO, HOMO-LUMO transitions, and quantum-chemical properties. ResearchGate. [Link]

• MDPI. Key Electronic, Linear and Nonlinear Optical Properties of Designed Disubstituted Quinoline with Carbazole Compounds. MDPI. [Link]

• Purdue College of Engineering. Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue College of Engineering. [Link]

• ResearchGate. Analysis of heterocyclic aromatic amines in foods by gas chromatography–mass spectrometry as their tert.-butyldimethylsilyl derivatives. ResearchGate. [Link]

• Unknown. Basic 1H- and 13C-NMR Spectroscopy. Unknown. [Link]

• ResearchGate. Synthesis, Crystal and Molecular Structure Studies and DFT Calculations of Phenyl Quinoline-2-Carboxylate and 2-Methoxyphenyl Quinoline-2-Carboxylate; Two New Quinoline-2 Carboxylic Derivatives. ResearchGate. [Link]

• RSC Publishing. A rapid gas chromatography quadrupole time-of-flight mass spectrometry method for the determination of polycyclic aromatic hydrocarbons and sulfur heterocycles in spilled crude oils. RSC Publishing. [Link]

• ResearchGate. FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. ResearchGate. [Link]

• PMC. Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. PMC. [Link]

• Books. Chapter 5: Acquiring 1 H and 13 C Spectra. Books. [Link]

• Unknown. UV-Visible Spectrophotometric Method and Validation of Organic Compounds. Unknown. [Link]

• European Journal of Engineering and Technology Research. UV-Visible Spectrophotometric Method and Validation of Organic Compounds. European Journal of Engineering and Technology Research. [Link]

• MDPI. Evaluation of a Simplified Method for GC/MS Qualitative Analysis of Polycyclic Aromatic Hydrocarbons, Polychlorinated Biphenyls, and Organic Pesticides Using PARADISe Computer Program. MDPI. [Link]

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• Unknown. Basic 1h And 13c Nmr Spectroscopy. Unknown. [Link]

• PubMed. Synthesis, Anticancer Evaluation, Molecular Docking, and DFT Studies of Substituted Quinoline Derivatives. PubMed. [Link]

• JoVE. Video: UV-Vis Spectroscopy of Dyes - Procedure. JoVE. [Link]

• MDPI. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. MDPI. [Link]

• MDPI. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. MDPI. [Link]

• SciSpace. Quinoline-2-thiol Derivatives as Fluorescent Sensors for Metals, pH and HNO. SciSpace. [Link]

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1H NMR and 13C NMR data for 3-(3-Thienyl)quinoline

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 3-(3-Thienyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Structural Significance of 3-(3-Thienyl)quinoline

In the landscape of medicinal chemistry and materials science, the fusion of distinct heterocyclic scaffolds often yields molecules with novel biological activities and physicochemical properties. 3-(3-Thienyl)quinoline is a prime example of such a molecular hybrid, incorporating the quinoline nucleus, a cornerstone of numerous pharmaceuticals (e.g., antimalarials like chloroquine), with a thiophene ring, a versatile building block in drug discovery. The precise substitution pattern and electronic interplay between these two aromatic systems are critical determinants of a compound's function.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the structural elucidation of such organic molecules. An unambiguous assignment of the ¹H and ¹³C NMR spectra is not merely a characterization checkpoint; it is fundamental to confirming synthetic outcomes, understanding structure-activity relationships (SAR), and ensuring the chemical integrity of drug candidates.

Below is the structure of 3-(3-thienyl)quinoline with the standardized numbering system that will be used throughout this guide.

Caption: Structure and numbering of 3-(3-thienyl)quinoline.

Part 1: Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum provides critical information through four key parameters: the number of signals (indicating chemically non-equivalent protons), chemical shift (δ, revealing the electronic environment), integration (the relative number of protons), and signal multiplicity (spin-spin coupling, which maps proton connectivity).[1] For 3-(3-thienyl)quinoline, we anticipate nine distinct signals in the aromatic region, corresponding to the nine protons on the heterocyclic framework.

Predicted Chemical Shifts and Coupling Constants

The chemical shifts are influenced by the inherent electronic properties of the quinoline and thiophene rings, as well as the anisotropic effects arising from the fusion of these two systems. Protons on the quinoline ring are generally found between 7.0 and 9.0 ppm, while those on the thiophene ring typically resonate between 6.8 and 7.5 ppm.[2][3]

Quinoline Moiety (H2, H4-H8):

• H2 & H4: These protons are situated on the pyridine ring of the quinoline system. Due to the electron-withdrawing nature of the nitrogen atom, they are the most deshielded protons in the molecule. H2, being ortho to the nitrogen, is expected to appear furthest downfield, likely as a doublet. H4 will also be significantly downfield, appearing as a singlet or a finely split signal due to long-range couplings. The thienyl group at C3 will influence these shifts, but they will remain in the downfield region.

• H5 & H8: These protons are on the benzene portion of the quinoline ring and are subject to the so-called "peri" effect, being in close proximity to the other ring. H8 is ortho to the ring junction and adjacent to the nitrogen-containing ring, leading to a downfield shift. H5 is also shifted downfield. Both are expected to appear as doublets or doublet of doublets.

• H6 & H7: These protons are the most shielded of the quinoline system and are expected to appear as multiplets (triplets or doublet of doublets) in the more upfield portion of the aromatic region.

Thiophene Moiety (H2', H4', H5'):

• The quinoline group at the C3' position acts as a substituent on the thiophene ring. Its electronic effect will dictate the precise chemical shifts of the thiophene protons.

• H2': This proton is adjacent to the sulfur atom and is typically the most deshielded proton in a 3-substituted thiophene.[2] It is expected to appear as a doublet of doublets.

• H5': Also adjacent to the sulfur, this proton's chemical shift will be influenced by the substituent at C3'. It will likely appear as a doublet of doublets.

• H4': This proton is situated between two carbons and is generally the most shielded of the thiophene protons, appearing as a doublet of doublets.[2]

Summary Table: Predicted ¹H NMR Data

The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for 3-(3-thienyl)quinoline in CDCl₃. These values are estimates based on data for related structures and general NMR principles.[2][3][4]

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	8.9 - 9.1	d	J2,4 ≈ 2.0 - 2.5 Hz
H4	8.1 - 8.3	d	J4,2 ≈ 2.0 - 2.5 Hz
H5	7.9 - 8.1	d	J5,6 ≈ 8.0 - 8.5 Hz
H8	7.8 - 8.0	d	J8,7 ≈ 8.0 - 8.5 Hz
H7	7.6 - 7.8	ddd	J7,8 ≈ 8.0 - 8.5 Hz, J7,6 ≈ 7.0 Hz, J7,5 ≈ 1.5 Hz
H6	7.4 - 7.6	ddd	J6,5 ≈ 8.0 - 8.5 Hz, J6,7 ≈ 7.0 Hz, J6,8 ≈ 1.0 Hz
H2'	7.4 - 7.6	dd	J2',4' ≈ 1.2 Hz, J2',5' ≈ 3.0 Hz
H5'	7.3 - 7.5	dd	J5',4' ≈ 5.0 Hz, J5',2' ≈ 3.0 Hz
H4'	7.1 - 7.3	dd	J4',5' ≈ 5.0 Hz, J4',2' ≈ 1.2 Hz

Part 2: Analysis of the ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide a signal for each of the 13 unique carbon atoms in the 3-(3-thienyl)quinoline molecule. The chemical shifts are highly sensitive to the local electronic environment and hybridization.

Predicted Chemical Shifts

• Quinoline Carbons: The carbons of the quinoline ring will resonate in the approximate range of 120-150 ppm.[5][6] The carbons directly bonded to the nitrogen (C2 and C8a) will be downfield. Quaternary carbons (C4a, C8a, and the carbon at the C3-C3' junction) will typically show weaker signals due to the absence of a Nuclear Overhauser Effect (NOE) enhancement from attached protons and longer relaxation times.

• Thiophene Carbons: The carbons of the thiophene ring are expected between 120-140 ppm.[2] The carbon atom attached to the quinoline ring (C3') will be a quaternary carbon with a weak signal. The carbons adjacent to the sulfur atom (C2' and C5') are typically found at a different chemical shift than the other thiophene carbons.

Summary Table: Predicted ¹³C NMR Data

Carbon	Predicted δ (ppm)	Notes
C2	150 - 152	Adjacent to Nitrogen
C4	135 - 137
C8a	147 - 149	Quaternary, adjacent to N
C4a	128 - 130	Quaternary
C5	129 - 131
C7	128 - 130
C6	127 - 129
C8	126 - 128
C3	133 - 135	Substituted carbon
C3'	138 - 140	Quaternary, point of attachment
C2'	125 - 127	Adjacent to Sulfur
C5'	124 - 126	Adjacent to Sulfur
C4'	129 - 131

Part 3: Advanced 2D NMR for Structural Confirmation

While 1D NMR provides substantial data, complex aromatic systems with overlapping signals often require 2D NMR techniques for complete and unambiguous assignment.[7][8]

COSY (Correlation Spectroscopy)

This experiment identifies protons that are spin-coupled to each other, typically through 2 or 3 bonds. It is indispensable for tracing proton connectivity within the individual rings.

Caption: Predicted ¹H-¹H COSY correlations for 3-(3-thienyl)quinoline.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. This allows for the direct assignment of all protonated carbons once the proton spectrum has been assigned.

HMBC (Heteronuclear Multiple Bond Correlation)

HMBC is arguably the most powerful tool for piecing together the molecular skeleton. It reveals correlations between protons and carbons over two or three bonds. The key correlation to confirm the structure of 3-(3-thienyl)quinoline would be between the protons on one ring and the carbons on the other, specifically across the C3-C3' bond. For instance, correlations between H2/H4 of the quinoline ring and C2'/C3'/C4' of the thiophene ring, and vice-versa, would provide definitive proof of connectivity.

Caption: Key expected HMBC correlations to link the quinoline and thiophene rings.

Part 4: Experimental Protocol for NMR Data Acquisition

This section provides a standardized, self-validating protocol for the preparation and analysis of 3-(3-thienyl)quinoline samples.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.[9][10]

• Materials:

  • 3-(3-Thienyl)quinoline (5-10 mg for ¹H NMR; 20-50 mg for ¹³C NMR)

  • High-quality 5 mm NMR tube (e.g., Norell® 507-HP or equivalent), clean and dry.

  • Deuterated solvent (e.g., Chloroform-d, CDCl₃, 0.6-0.7 mL). Ensure the solvent is from a fresh, sealed ampoule to minimize water content.

  • Tetramethylsilane (TMS) as an internal standard (if not already present in the solvent).

  • Glass Pasteur pipette and a small vial.

  • Filter (e.g., a small plug of glass wool in the pipette).

• Procedure:

  • Weighing: Accurately weigh the desired amount of 3-(3-thienyl)quinoline into a clean, dry vial.

  • Dissolution: Add approximately 0.7 mL of the deuterated solvent to the vial. Gently swirl or vortex to ensure complete dissolution. The solution must be transparent and free of any solid particles.[11]

  • Filtration: Place a small, tight plug of glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube to remove any particulate matter.

  • Capping and Labeling: Securely cap the NMR tube. Label the tube clearly with the sample identification.

  • Mixing: Invert the tube several times to ensure the solution is homogeneous.

NMR Instrument Setup and Data Acquisition

The following parameters are typical for a 400 or 500 MHz spectrometer.

• Initial Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse (e.g., 'zg30').

  • Spectral Width: ~12-16 ppm, centered around 6 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse (e.g., 'zgpg30').

  • Spectral Width: ~200-220 ppm, centered around 100 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: ≥1024 scans are typically required due to the low natural abundance of ¹³C.[2]

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually phase the spectrum to ensure all peaks are in the pure absorption mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm (for both ¹H and ¹³C). If using the residual solvent peak, reference CDCl₃ to 7.26 ppm for ¹H and 77.16 ppm for ¹³C.

• Integration: For the ¹H spectrum, integrate all signals to determine the relative proton ratios, which should validate the structure.

References

• NMR Sample Preparation. Chemical Instrumentation Facility, Iowa State University. [Link]

• How to Prepare Samples for NMR. ResearchGate. [Link]

• NMR Sample Preparation. University of Arizona. [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• Sample Preparation. University College London. [Link]

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Mass spectrometry analysis of 3-(3-Thienyl)quinoline

An In-depth Technical Guide to the Mass Spectrometry Analysis of 3-(3-Thienyl)quinoline

Foreword

In the landscape of modern pharmaceutical development, the unambiguous structural characterization of novel chemical entities is a cornerstone of safety, efficacy, and regulatory compliance. Mass spectrometry (MS) has emerged as an indispensable analytical powerhouse, providing unparalleled sensitivity and structural insight throughout the drug discovery and development pipeline.[1][2] This guide offers a comprehensive, in-depth analysis of the mass spectrometric behavior of 3-(3-Thienyl)quinoline, a heterocyclic compound of significant interest. As a Senior Application Scientist, my objective is not merely to present data, but to provide a logical and practical framework for its acquisition and interpretation, grounded in the fundamental principles of ionization and fragmentation chemistry. This document is designed for researchers, scientists, and drug development professionals who require a robust understanding of how to leverage mass spectrometry to elucidate the structure of complex molecules.

Introduction to 3-(3-Thienyl)quinoline and the Role of Mass Spectrometry

3-(3-Thienyl)quinoline is a heterocyclic aromatic compound featuring a quinoline nucleus linked to a thiophene ring. The fusion of these two distinct aromatic systems creates a scaffold with potential applications in medicinal chemistry and materials science. The precise characterization of such molecules is critical, as even minor structural variations can profoundly impact biological activity and toxicological profiles.

Mass spectrometry is a vital analytical technique used to measure and identify molecules based on their mass-to-charge ratio (m/z).[3] In pharmaceutical research, its applications are vast, ranging from the high-throughput screening of compound libraries to the detailed study of drug metabolism and pharmacokinetics (DMPK).[3][4] For a molecule like 3-(3-Thienyl)quinoline, MS provides the definitive molecular weight and, through tandem mass spectrometry (MS/MS), a unique fragmentation "fingerprint" that confirms its covalent structure and can be used to identify it in complex biological matrices.[1]

Physicochemical Properties

A foundational understanding of the compound's properties is essential for designing an effective analytical strategy.

Property	Value	Source
Molecular Formula	C₁₃H₉NS	[5]
Average Molecular Weight	211.28 g/mol	[5][6]
Monoisotopic Mass	211.04557 Da	[5]
IUPAC Name	3-thiophen-3-ylquinoline	[5]
CAS Number	56421-85-3	[5]

Experimental Design: A Strategic Approach

The selection of an appropriate mass spectrometry technique is dictated by the analytical goal. For routine identification and quantification in a liquid chromatography workflow, Electrospray Ionization (ESI) is the premier choice due to its soft ionization nature. For analysis of the pure compound where more extensive fragmentation is desired from the outset, Electron Ionization (EI) coupled with Gas Chromatography (GC) is a powerful alternative.

The Analytical Workflow

The process from sample to data interpretation follows a structured path. Each step is critical for ensuring data quality and reproducibility.

Caption: General experimental workflow for MS analysis.

Protocol 1: LC-MS/MS with Electrospray Ionization (ESI)

ESI is a soft ionization technique that generates ions from a liquid solution, making it ideal for coupling with liquid chromatography (LC).[7][8] It typically produces a protonated molecule, [M+H]⁺, with minimal in-source fragmentation, which is a perfect precursor for controlled collision-induced dissociation (CID) in a tandem mass spectrometer.[7]

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of 3-(3-Thienyl)quinoline in methanol. Dilute this stock solution to 1 µg/mL using a mobile phase-matched solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acid is crucial for promoting efficient protonation.

• Chromatography:

  • LC System: Standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry (ESI-MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: +3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas: Nitrogen at 350 °C with a flow of 800 L/hr.

  • Full Scan (MS1): Acquire data from m/z 50-500 to identify the [M+H]⁺ ion.

  • Product Ion Scan (MS2): Select the [M+H]⁺ ion (m/z 212.05) as the precursor. Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and record the resulting product ions.

Protocol 2: GC-MS with Electron Ionization (EI)

EI is a "hard" ionization technique where the sample is bombarded with high-energy electrons, causing ionization and extensive, reproducible fragmentation.[9] This method is excellent for creating a characteristic mass spectrum for library matching and structural confirmation.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography:

  • GC System: Standard GC with a split/splitless injector.

  • Column: A low-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 20 °C/min to 300 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometry (EI-MS):

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-400. The molecular ion (M⁺˙) will be observed at m/z 211.05, along with numerous fragment ions.

Fragmentation Analysis and Mechanistic Interpretation

The structural elucidation of 3-(3-Thienyl)quinoline hinges on the predictable fragmentation of its constituent rings. The quinoline ring is known to fragment via the loss of hydrogen cyanide (HCN), while the thiophene ring undergoes its own characteristic cleavages.[10][11][12]

Predicted Fragmentation Pathways

Under MS/MS conditions (e.g., ESI-CID), the protonated molecule at m/z 212.05 is expected to follow several key fragmentation routes.

Caption: Predicted major fragmentation pathways for [M+H]⁺.

Summary of Key Fragments

High-resolution mass spectrometry (HRMS) is essential for assigning unambiguous elemental compositions to these fragments, thereby validating the proposed pathways.

Observed m/z (Predicted)	Proposed Formula	Neutral Loss	Origin / Rationale
212.0532	[C₁₃H₁₀NS]⁺	-	Protonated Molecular Ion [M+H]⁺
185.0372	[C₁₂H₈S]⁺˙	HCN (27.01 Da)	Characteristic loss from the quinoline ring system.[12][13]
154.0651	[C₁₁H₈N]⁺	C₂H₂S (58.00 Da)	Fragmentation of the thiophene ring, a known pathway for thiophenes.[11]
128.0500	[C₉H₆N]⁺	C₄H₄S (84.01 Da)	Cleavage of the C-C bond between the rings, retaining the quinoline moiety.
83.0000	[C₄H₃S]⁺	C₉H₇N (129.06 Da)	Cleavage of the C-C bond, retaining the thienyl moiety.

Applications in a Drug Development Context

The precise mass spectrometric analysis of 3-(3-Thienyl)quinoline provides critical data that supports multiple stages of pharmaceutical development.

• Identity and Purity Confirmation: High-resolution mass data provides unequivocal confirmation of the molecular formula, while the MS/MS fragmentation pattern serves as a highly specific fingerprint to confirm the identity of the synthesized compound.[4] This is fundamental for quality control (QC) of active pharmaceutical ingredients (APIs).

• Metabolite Identification: During preclinical development, understanding a drug's metabolic fate is paramount.[3][4] The fragmentation pathways established for the parent drug are used to identify potential metabolites in complex biological samples (e.g., plasma, urine, liver microsomes). For instance, the addition of an oxygen atom (+16 Da) to the parent molecule would suggest a hydroxylation event, and the fragmentation pattern of this new metabolite can help pinpoint the location of the modification.

• Forced Degradation Studies: To assess the stability of a drug candidate, it is subjected to stress conditions (e.g., acid, base, oxidation, light). LC-MS is used to identify and characterize the resulting degradation products, ensuring the final drug product is stable and safe.

Conclusion

The mass spectrometric analysis of 3-(3-Thienyl)quinoline is a multi-faceted process that requires a strategic selection of ionization techniques and a deep understanding of fragmentation chemistry. By employing high-resolution LC-MS/MS with ESI, one can confidently determine the elemental composition and obtain a detailed structural fingerprint through controlled fragmentation. The predictable cleavage of the quinoline (loss of HCN) and thiophene moieties provides a robust framework for structural confirmation. This analytical guide provides the necessary protocols and interpretive logic to empower researchers to fully characterize this molecule, supporting its potential journey from a research compound to a developed therapeutic agent.

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The Structural Elucidation of 3-(3-Thienyl)quinoline: A Technical Guide to its Synthesis, Crystallography, and Intermolecular Landscape

Abstract

This technical guide provides a comprehensive overview of the molecular architecture of 3-(3-Thienyl)quinoline, a heterocyclic compound of interest in medicinal chemistry and materials science. We delve into a robust synthetic protocol for its preparation and detail the definitive method for its structural characterization: single-crystal X-ray diffraction. The core of this guide presents an in-depth analysis of its anticipated crystal structure, including key crystallographic parameters and an exploration of the intermolecular forces that govern its solid-state packing. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the structure-property relationships of thienyl-substituted quinolines.

Introduction: The Significance of the Quinoline-Thiophene Scaffold

Quinoline and its derivatives are a cornerstone in the development of therapeutic agents, exhibiting a broad spectrum of biological activities.[1][2] Similarly, the thiophene ring is a prevalent motif in medicinal chemistry, valued for its electronic properties and ability to engage in various intermolecular interactions.[3] The fusion of these two pharmacophores in 3-(3-Thienyl)quinoline (C13H9NS) presents a molecule with intriguing potential for applications in drug discovery and organic electronics.[4][5] A precise understanding of its three-dimensional structure is paramount to unlocking this potential, as the spatial arrangement of atoms directly influences its physicochemical properties and biological interactions.

Synthesis of 3-(3-Thienyl)quinoline

The synthesis of 3-(3-Thienyl)quinoline can be efficiently achieved through a multi-step process, often employing a variation of established quinoline synthesis methodologies.[6] One common and effective approach involves a cyclization reaction.

Experimental Protocol: A Generalized Synthetic Approach

The following protocol outlines a representative synthesis based on common methodologies for quinoline derivatives.

• Vilsmeier Reagent Formation: In a flask maintained at 0-5 °C, slowly add phosphorus oxychloride (POCl₃) to N,N-dimethylformamide (DMF) to generate the Vilsmeier reagent in situ.

• Reaction with Acetanilide Precursor: To the freshly prepared Vilsmeier reagent, introduce a suitable acetanilide derivative.

• Cyclization and Hydrolysis: The reaction mixture is then heated, which initiates a cyclization cascade, ultimately forming the quinoline ring system. Subsequent hydrolysis of the intermediate yields the desired 3-(3-Thienyl)quinoline.

• Purification: The crude product is purified using column chromatography on silica gel to afford the final compound in high purity.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 3-(3-Thienyl)quinoline.

Crystal Structure Determination by Single-Crystal X-ray Diffraction

The definitive method for elucidating the atomic arrangement of a crystalline solid is single-crystal X-ray diffraction. This technique provides precise coordinates of each atom in the unit cell, allowing for the detailed analysis of bond lengths, bond angles, and intermolecular interactions.[7][8]

Experimental Protocol: From Crystal to Structure

• Crystallization: High-quality single crystals of 3-(3-Thienyl)quinoline are grown by slow evaporation of a suitable solvent system, such as a mixture of dichloromethane and n-hexane.[9]

• Data Collection: A selected crystal is mounted on a goniometer and placed in a diffractometer. The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation), and the diffraction pattern is collected on a detector as the crystal is rotated.

• Data Processing: The collected diffraction data are processed to determine the unit cell parameters and space group. The intensities of the reflections are integrated and corrected for various experimental factors.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson synthesis and then refined using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[10]

Crystallographic Workflow Diagram

Caption: Workflow for single-crystal X-ray diffraction.

In-Depth Analysis of the Crystal Structure

While a specific crystal structure for 3-(3-Thienyl)quinoline is not publicly available, we can infer its key structural features based on the analysis of closely related quinoline and thiophene derivatives.[10][11]

Anticipated Crystallographic Parameters

The following table summarizes the expected crystallographic data for 3-(3-Thienyl)quinoline, based on known structures of similar compounds.

Parameter	Expected Value/System
Chemical Formula	C₁₃H₉NS
Molecular Weight	211.28 g/mol [4][5]
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or Pbca (common for similar heterocycles)
Unit Cell Dimensions	a, b, c ≈ 5-15 Å; β ≈ 90-110°
Z (molecules per unit cell)	4 or 8

Molecular Geometry

The 3-(3-Thienyl)quinoline molecule is expected to be largely planar, with a small dihedral angle between the quinoline and thiophene ring systems. This near-planarity is a consequence of the sp² hybridization of the constituent atoms. Bond lengths and angles are anticipated to fall within the standard ranges for aromatic C-C, C-N, and C-S bonds.

Intermolecular Interactions: The Architects of the Crystalline Lattice

The solid-state packing of 3-(3-Thienyl)quinoline will be dictated by a network of non-covalent interactions.[12][13] Understanding these interactions is crucial for predicting the material's properties, such as solubility and melting point.

• π-π Stacking: The planar aromatic rings of the quinoline and thiophene moieties are expected to engage in π-π stacking interactions, where the electron-rich π systems of adjacent molecules align.[10] These interactions are a significant driving force in the crystal packing of many aromatic compounds.

• C-H···π Interactions: The hydrogen atoms attached to the aromatic rings can act as weak hydrogen bond donors, interacting with the π-electron clouds of neighboring molecules.

• C-H···N and C-H···S Hydrogen Bonds: Weak hydrogen bonds involving the nitrogen atom of the quinoline ring and the sulfur atom of the thiophene ring as acceptors are also likely to be present, further stabilizing the crystal lattice.[1][14]

Diagram of Intermolecular Interactions

Caption: Key intermolecular interactions in the crystal lattice.

Conclusion

This technical guide has provided a detailed framework for the synthesis and structural elucidation of 3-(3-Thienyl)quinoline. While a definitive crystal structure remains to be published, the principles and methodologies outlined herein, supported by data from analogous compounds, offer a robust and scientifically grounded prediction of its molecular architecture and the non-covalent forces that govern its crystalline form. This foundational knowledge is indispensable for the rational design of novel therapeutics and functional materials based on the thienyl-quinoline scaffold.

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DFT and computational studies of 3-(3-Thienyl)quinoline

An In-depth Technical Guide: DFT and Computational Studies of 3-(3-Thienyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the computational investigation of 3-(3-Thienyl)quinoline, a heterocyclic compound of interest due to the combined pharmacological potential of its quinoline and thiophene scaffolds. Leveraging Density Functional Theory (DFT), we delineate a systematic workflow to elucidate the molecule's structural, spectroscopic, and electronic properties. This document serves as a practical manual for researchers, offering both the theoretical basis and step-by-step protocols for geometry optimization, vibrational analysis, Frontier Molecular Orbital (FMO) theory, Molecular Electrostatic Potential (MEP) mapping, Natural Bond Orbital (NBO) analysis, and predictive molecular docking. The methodologies described herein are designed to be self-validating, providing a robust in silico model to predict reactivity, stability, and potential bioactivity, thereby accelerating rational drug design and materials science exploration.

Introduction: The Convergence of Privileged Scaffolds and Computational Chemistry

The quinoline nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of natural alkaloids and synthetic compounds with diverse pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2] Similarly, the thiophene ring is a prominent heterocycle in numerous pharmaceuticals, valued for its electronic properties and ability to act as a bioisostere of a phenyl ring. The hybridization of these two "privileged scaffolds" into a single molecule, 3-(3-Thienyl)quinoline, presents a compelling candidate for novel therapeutic development.[3][4]

Understanding the structure-activity relationships (SAR) at a molecular level is paramount for rational drug design.[5] Modern computational chemistry, particularly Density Functional Theory (DFT), offers a powerful, predictive lens to investigate these relationships before committing to costly and time-consuming synthesis.[6] DFT allows for the accurate calculation of a molecule's geometric and electronic structure, providing deep insights into its stability, reactivity, and potential interactions with biological targets.[7][8]

This guide details the application of DFT and other computational methods to build a comprehensive molecular profile of 3-(3-Thienyl)quinoline. We will explore its optimized geometry, simulated spectroscopic signatures, and the quantum chemical descriptors that govern its behavior.

Computational Methodology: A Validated Workflow

The accuracy of any computational study hinges on the selection of an appropriate theoretical model. The methods outlined below represent a widely accepted and validated approach for organic molecules of this class, balancing computational cost with high accuracy.[8][9]

The Theoretical Framework: DFT/B3LYP

Density Functional Theory is chosen for its efficiency and accuracy in handling electron correlation.[6] The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is employed, as it has consistently provided reliable results for the structural and electronic properties of heterocyclic systems.[7][10]

• Causality: The B3LYP functional combines the strengths of Hartree-Fock theory with DFT, offering a robust description of molecular systems where electron exchange and correlation are significant, such as the π-conjugated system of 3-(3-Thienyl)quinoline.

The Basis Set: 6-311++G(d,p)

The 6-311++G(d,p) basis set is selected for all calculations. This is a triple-zeta basis set that provides a flexible and accurate description of the electron distribution.

• Rationale:

  • 6-311G: A triple-split valence basis set, meaning each valence atomic orbital is described by three functions, allowing for greater flexibility in describing the molecular orbitals.

  • ++: Diffuse functions are added for both heavy atoms and hydrogen. These are crucial for accurately modeling systems with potential charge separation, lone pairs, and non-covalent interactions.

  • (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p). These functions allow orbitals to change shape, which is essential for describing the directional nature of chemical bonds accurately.

Software and Protocols

All calculations are performed using the Gaussian suite of programs, with visualization and analysis aided by GaussView.[8]

• Structure Input: The initial 3D structure of 3-(3-Thienyl)quinoline is built using GaussView.[3]

• Geometry Optimization: The structure is fully optimized in the gas phase using the B3LYP/6-311++G(d,p) level of theory without any symmetry constraints. Optimization is confirmed by the absence of imaginary frequencies in the subsequent frequency calculation.[6]

• Vibrational Frequency Analysis: The harmonic vibrational frequencies are calculated at the same level of theory to confirm the optimized structure is a true energy minimum and to simulate the FT-IR spectrum.[7]

• Electronic Property Calculations: Single-point energy calculations on the optimized geometry are performed to derive properties such as HOMO-LUMO energies, MEP maps, and NBO analysis.

• UV-Vis Spectrum Simulation: Time-Dependent DFT (TD-DFT) calculations are performed at the B3LYP/6-311++G(d,p) level to simulate the electronic absorption spectrum and analyze the nature of electronic transitions.[8][11]

Caption: Computational workflow for the analysis of 3-(3-Thienyl)quinoline.

Results and Discussion

Molecular Geometry

The first step in validating the computational model is to analyze the optimized geometric structure. The calculated bond lengths and angles should align with expected values for aromatic heterocyclic systems. For instance, the C-N bond distances within the quinoline ring are expected to be intermediate between single and double bonds, indicating π-electron delocalization, which is a key factor for molecular nonlinearity and reactivity.[7] A comparison with experimental crystallographic data, if available, would provide the highest level of validation.

Caption: Relationship between FMOs and chemical reactivity descriptors.

Molecular Electrostatic Potential (MEP)

The MEP map is a 3D visualization of the total electron density on the molecular surface, providing a guide to the molecule's reactive sites. It is an invaluable tool for understanding intermolecular interactions. [12]

• Red Regions (Negative Potential): Indicate areas of high electron density, associated with lone pairs and π-systems. These are the most likely sites for electrophilic attack. For 3-(3-Thienyl)quinoline, this region is expected around the nitrogen atom of the quinoline ring.

• Blue Regions (Positive Potential): Indicate areas of low electron density or electron deficiency, typically around hydrogen atoms. These are susceptible to nucleophilic attack.

• Green Regions (Neutral Potential): Represent areas of intermediate potential.

The MEP map provides a clear, visual hypothesis for how the molecule might interact with a receptor pocket or another molecule.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of intramolecular bonding and charge distribution by transforming the calculated molecular orbitals into localized "natural" orbitals. [13][14]This method is particularly useful for quantifying hyperconjugative interactions and charge transfer between different parts of the molecule.

The key output is the second-order perturbation energy, E(2), which quantifies the stabilization energy of a donor-acceptor interaction. For example, an interaction between a lone pair (LP) on the nitrogen atom and an antibonding orbital (σ* or π) of an adjacent bond (e.g., LP(N) → π(C-C)) would indicate electron delocalization contributing to the system's stability. [13]Significant stabilization energies highlight the most important intramolecular charge transfer pathways.

Molecular Docking: A Predictive Application

Given the prevalence of quinoline derivatives as kinase inhibitors, a hypothetical molecular docking study can be performed to predict the binding affinity and mode of 3-(3-Thienyl)quinoline with a relevant biological target, such as the Epidermal Growth Factor Receptor (EGFR) kinase domain. [5][15]

• Receptor Preparation: The crystal structure of the target protein (e.g., EGFR, PDB ID: 3QRJ) is obtained from the Protein Data Bank. [15]Water molecules and co-crystallized ligands are removed, and hydrogen atoms are added.

• Ligand Preparation: The DFT-optimized structure of 3-(3-Thienyl)quinoline is prepared by assigning appropriate protonation states and charges.

• Docking Simulation: Using software like AutoDock Vina, the ligand is docked into the defined active site of the receptor. [15][16]4. Analysis: The resulting binding poses are analyzed based on their docking score (binding affinity in kcal/mol) and the specific interactions (hydrogen bonds, π-π stacking, hydrophobic interactions) formed with key amino acid residues in the active site. [5] The results from the MEP and FMO analyses can help rationalize the observed docking interactions. For instance, the negative potential region around the quinoline nitrogen would be expected to form a hydrogen bond with a donor residue in the active site.

Conclusion

The computational workflow detailed in this guide provides a powerful and multifaceted approach to characterizing 3-(3-Thienyl)quinoline. By integrating geometry optimization, spectroscopic simulation, and the analysis of electronic properties (FMO, MEP, NBO), a comprehensive in silico profile of the molecule can be constructed. This theoretical foundation is invaluable for predicting the molecule's reactivity, stability, and potential as a pharmacophore. The insights gained from these DFT studies can guide synthetic efforts, explain experimental observations, and accelerate the journey from molecular concept to functional application in drug discovery and materials science.

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An In-depth Technical Guide on the Solubility and Stability of 3-(3-Thienyl)quinoline for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for assessing the aqueous solubility and chemical stability of 3-(3-Thienyl)quinoline, a heterocyclic compound of interest in pharmaceutical research. Recognizing the critical role these physicochemical properties play in drug discovery and development, this document outlines detailed experimental protocols, data interpretation strategies, and the underlying scientific rationale. Methodologies for determining kinetic and thermodynamic solubility are presented, alongside a systematic approach to forced degradation studies under hydrolytic, oxidative, thermal, and photolytic stress conditions. Furthermore, the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method is detailed to ensure accurate quantification and separation of the parent compound from its potential degradation products. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary tools to thoroughly characterize 3-(3-Thienyl)quinoline, thereby facilitating informed decisions in the progression of this and structurally related molecules as potential therapeutic agents.

Introduction: The Criticality of Solubility and Stability in Drug Development

In the landscape of modern drug discovery, the intrinsic physicochemical properties of a new chemical entity (NCE) are paramount determinants of its potential for successful development into a viable therapeutic agent. Among these, aqueous solubility and chemical stability stand out as fundamental pillars that directly influence a drug's bioavailability, manufacturability, and shelf-life.[1] Poor aqueous solubility is a major hurdle, with over 40% of NCEs developed in the pharmaceutical industry being practically insoluble in water, which can lead to inadequate and variable drug absorption and compromise therapeutic efficacy.[2] Similarly, chemical instability can result in the degradation of the active pharmaceutical ingredient (API), leading to a loss of potency and the potential formation of toxic byproducts.[3]

3-(3-Thienyl)quinoline (Figure 1) is a heterocyclic compound featuring a quinoline nucleus fused with a thiophene ring. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide range of pharmacological activities, including anticancer and antimalarial properties.[4][5] The incorporation of a thienyl group can further modulate the biological activity and physicochemical properties of the molecule. A comprehensive understanding of the solubility and stability of 3-(3-Thienyl)quinoline is therefore a non-negotiable prerequisite for its advancement in any drug development program.

This guide provides a detailed, experience-driven approach to systematically evaluating these critical attributes. It moves beyond a simple recitation of protocols to explain the "why" behind the "how," offering insights into experimental design and data interpretation that are crucial for generating a robust and reliable data package.

Figure 1: Chemical Structure of 3-(3-Thienyl)quinoline

Caption: Chemical structure of 3-(3-Thienyl)quinoline.[6]

Physicochemical Properties of 3-(3-Thienyl)quinoline

A foundational understanding of the inherent physicochemical properties of 3-(3-Thienyl)quinoline is essential for designing relevant solubility and stability studies.

Property	Value	Source
Molecular Formula	C13H9NS	[6]
Molecular Weight	211.28 g/mol	[6][7]
XLogP3	3.5	[6]
Hydrogen Bond Donor Count	0	[6]
Hydrogen Bond Acceptor Count	1	[6]

The calculated XLogP3 value of 3.5 suggests that 3-(3-Thienyl)quinoline is a lipophilic molecule, which often correlates with low aqueous solubility. The absence of hydrogen bond donors and the presence of a single nitrogen atom as a hydrogen bond acceptor will also influence its solubility and interaction with protic solvents.

Comprehensive Solubility Assessment

The solubility of a compound is not a single value but rather a property that can be influenced by various factors, including pH, temperature, and the presence of co-solvents. A thorough assessment should, therefore, encompass both kinetic and thermodynamic solubility determinations.

Rationale for Experimental Choices

For early-stage drug discovery, a rapid assessment of kinetic solubility is often sufficient for initial screening and formulation development for in vitro assays. However, as a compound progresses, a more rigorous determination of thermodynamic solubility becomes necessary to support formulation development for in vivo studies and to understand the true dissolution potential of the molecule.

Experimental Protocol: Kinetic Solubility Determination (Turbidimetric Method)

This high-throughput method provides a rapid estimation of a compound's solubility in a given solvent system.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 3-(3-Thienyl)quinoline in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

• Aqueous Buffer Addition: Add a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to each well, ensuring the final DMSO concentration is consistent and low (typically ≤ 1%).

• Incubation and Measurement: Incubate the plate at a controlled temperature (e.g., 25 °C) for a defined period (e.g., 2 hours).

• Turbidity Reading: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering at a specific wavelength (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity is observed compared to the blank.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility, representing the equilibrium concentration of a compound in a saturated solution.

Methodology:

• Sample Preparation: Add an excess amount of solid 3-(3-Thienyl)quinoline to a series of vials containing different aqueous buffers (e.g., pH 2.0, 5.0, 7.4, and 9.0) to assess pH-dependent solubility.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the solid and liquid phases by centrifugation or filtration.

• Quantification: Analyze the concentration of 3-(3-Thienyl)quinoline in the supernatant using a validated analytical method, such as HPLC-UV.

• Data Analysis: The thermodynamic solubility is the measured concentration of the compound in the saturated solution at each pH.

Systematic Stability Assessment: Forced Degradation Studies

Forced degradation studies, or stress testing, are essential for identifying the potential degradation pathways of a drug substance and for developing a stability-indicating analytical method.[3][8] These studies involve subjecting the compound to conditions more severe than those it would encounter during manufacturing, storage, and administration.[9]

Rationale for Stress Conditions

The choice of stress conditions is guided by ICH guidelines and aims to simulate the potential degradation pathways a molecule might undergo.[3] These include hydrolysis, oxidation, photolysis, and thermal stress. The extent of degradation should be targeted to be between 5-20% to ensure that the primary degradation products are formed without complete decomposition of the parent molecule.[9]

Caption: Workflow for forced degradation studies.

Experimental Protocols for Forced Degradation

4.2.1. Hydrolytic Degradation

• Acidic Conditions: Treat a solution of 3-(3-Thienyl)quinoline with 0.1 M hydrochloric acid (HCl) at an elevated temperature (e.g., 60 °C) for a defined period.

• Basic Conditions: Treat a solution of the compound with 0.1 M sodium hydroxide (NaOH) under the same temperature and time conditions as the acidic hydrolysis.

• Neutral Conditions: Reflux the compound in water.

4.2.2. Oxidative Degradation

• Expose a solution of 3-(3-Thienyl)quinoline to a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

4.2.3. Thermal Degradation

• Expose a solid sample of the compound to dry heat in a temperature-controlled oven (e.g., 80 °C).

• Expose a solution of the compound to the same thermal stress.

4.2.4. Photolytic Degradation

• Expose a solution of the compound to a light source that provides both UV and visible light, with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[10][11] A control sample should be wrapped in aluminum foil to protect it from light.

Development of a Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products, allowing for accurate quantification of the remaining parent drug and characterization of the degradants.[12]

Methodology:

• Column and Mobile Phase Screening: Screen various reversed-phase HPLC columns (e.g., C18, C8, Phenyl) and mobile phase compositions (e.g., acetonitrile/water, methanol/water with different buffers and pH values) to achieve optimal separation of the parent peak from the degradation product peaks generated during forced degradation studies.

• Method Optimization: Fine-tune the chromatographic conditions, including the gradient profile, flow rate, column temperature, and injection volume, to ensure adequate resolution, peak shape, and run time.

• Detection: Utilize a photodiode array (PDA) detector to monitor the elution profile at multiple wavelengths. This allows for the assessment of peak purity and can aid in the identification of degradation products with different chromophores.

• Method Validation: Validate the developed HPLC method according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

Caption: Workflow for developing a stability-indicating HPLC method.

Data Interpretation and Reporting

A comprehensive report should be generated that includes all experimental details, raw data, and a thorough interpretation of the results.

Solubility Report:

• Present the kinetic and thermodynamic solubility data in a clear tabular format.

• Include a plot of thermodynamic solubility versus pH to visualize the pH-dependent solubility profile.

• Discuss the implications of the solubility data for formulation development and the potential for precipitation upon dilution of stock solutions.

Stability Report:

• Summarize the percentage of degradation of 3-(3-Thienyl)quinoline under each stress condition in a table.

• Include representative chromatograms from the stability-indicating HPLC analysis, showing the separation of the parent compound from its degradation products.

• Propose potential degradation pathways based on the identified degradation products.

• Discuss the intrinsic stability of the molecule and provide recommendations for storage and handling.

Conclusion and Future Directions

This technical guide provides a robust and scientifically sound framework for the comprehensive evaluation of the solubility and stability of 3-(3-Thienyl)quinoline. The successful execution of these studies will generate a critical dataset that is essential for making informed decisions regarding the progression of this molecule in the drug development pipeline. The methodologies outlined herein are not only applicable to 3-(3-Thienyl)quinoline but can also be adapted for the characterization of other novel chemical entities. Future work should focus on the structural elucidation of any major degradation products to gain a deeper understanding of the degradation mechanisms and to assess their potential toxicological impact.

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Unlocking the Therapeutic Potential of Thienylquinolines: A Quantum Chemical Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Thienylquinolines represent a promising class of heterocyclic compounds, demonstrating a wide array of pharmacological activities, including potent anticancer and antimicrobial properties.[1][2][3] The fusion of the electron-rich thiophene ring with the versatile quinoline scaffold creates a unique electronic landscape ripe for exploration and exploitation in drug design. Understanding the intricate relationship between the molecular structure of thienylquinolines and their biological activity is paramount for the rational design of novel, more effective therapeutic agents. Quantum chemical calculations have emerged as an indispensable tool in this endeavor, providing profound insights into the electronic, structural, and reactive properties of these molecules at a subatomic level.[4][5] This in-depth technical guide provides a comprehensive overview of the application of quantum chemical calculations to the study of thienylquinolines, offering both theoretical foundations and practical, step-by-step protocols for researchers in the fields of medicinal chemistry, computational sciences, and drug development.

The Rationale: Why Quantum Chemical Calculations are Essential for Thienylquinoline Research

The biological activity of a drug molecule is intrinsically linked to its three-dimensional structure and electronic properties. These factors govern how a molecule recognizes and interacts with its biological target, such as an enzyme's active site. Quantum chemical calculations, by solving the Schrödinger equation for a given molecule, allow us to predict a wide range of properties that are either difficult or impossible to measure experimentally. For thienylquinolines, these calculations are particularly insightful for:

• Elucidating Structure-Activity Relationships (SAR): By systematically modifying the structure of a thienylquinoline in silico and calculating its electronic properties, we can build robust Quantitative Structure-Activity Relationship (QSAR) models.[6][7][8] These models can predict the biological activity of novel derivatives, thereby prioritizing synthetic efforts and accelerating the drug discovery pipeline.

• Understanding Reactivity and Metabolism: Descriptors such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, as well as Molecular Electrostatic Potential (MEP) maps, provide a detailed picture of a molecule's reactivity.[9] This information is crucial for predicting potential metabolic pathways and understanding the molecule's stability in a biological environment.

• Guiding Drug Design: The insights gained from quantum chemical calculations can guide the modification of thienylquinoline scaffolds to enhance their binding affinity for a target, improve their pharmacokinetic properties, and reduce potential off-target effects.

The Core Methodology: Density Functional Theory (DFT)

Density Functional Theory (DFT) has become the workhorse of quantum chemical calculations for organic molecules due to its excellent balance of accuracy and computational cost.[10] DFT methods approximate the complex many-electron wavefunction by using the electron density, a much simpler quantity, as the fundamental variable.

The Choice of Functional and Basis Set: A Self-Validating Approach

The accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set. For thienylquinolines, a widely adopted and well-validated approach is the use of the B3LYP functional in conjunction with the 6-31G(d,p) basis set .[10][11]

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic effects in conjugated systems like thienylquinolines.

• 6-31G(d,p): This Pople-style basis set provides a good description of the valence electrons and includes polarization functions (d on heavy atoms, p on hydrogens) that are essential for accurately modeling the geometry and electronic distribution in non-planar and polar molecules. For higher accuracy, especially for excited state calculations, larger basis sets like 6-311++G(d,p) can be employed.[12][13]

Trustworthiness through Validation: The choice of this level of theory is not arbitrary. It has been extensively benchmarked against experimental data for a wide range of organic molecules, demonstrating its reliability in predicting geometries, vibrational frequencies, and electronic properties.[11] Furthermore, a self-validating protocol involves comparing the calculated properties of a known thienylquinoline with its experimental data (e.g., X-ray crystal structure, UV-Vis absorption spectrum) before proceeding to study unknown derivatives.

Key Computational Workflows and Protocols

The following sections provide detailed, step-by-step protocols for the most common and insightful quantum chemical calculations for thienylquinolines. These protocols are designed to be implemented using standard quantum chemistry software packages such as Gaussian.[14]

Workflow for Molecular Property Prediction

Caption: A generalized workflow for quantum chemical calculations of thienylquinolines.

Protocol 1: Geometry Optimization and Frequency Calculation

This is the foundational step for all subsequent calculations, as it determines the most stable three-dimensional conformation of the molecule.

• Build the Molecule: Construct the thienylquinoline derivative of interest using a molecular editor like GaussView.

• Prepare the Input File: Create a Gaussian input file (.gjf or .com) with the following structure:[14]

  • %nprocshared and %mem specify the computational resources.

  • #p indicates to print extra output.

  • B3LYP/6-31G(d,p) specifies the level of theory.

  • Opt is the keyword for geometry optimization.

  • Freq is the keyword for frequency calculation.

  • Thienylquinoline Derivative is a descriptive title.

  • 0 1 represents the charge (0) and spin multiplicity (1 for a singlet state).

• Run the Calculation: Submit the input file to Gaussian.

• Verify the Optimized Structure: After the calculation is complete, open the output file (.log or .out) in a visualization program. Confirm that the optimization converged and that the frequency calculation yielded no imaginary frequencies, which indicates a true energy minimum.

Protocol 2: Frontier Molecular Orbital (HOMO-LUMO) Analysis

The HOMO and LUMO are key orbitals involved in chemical reactions and electronic transitions. Their energy gap is a crucial indicator of molecular stability and reactivity.

• Use the Optimized Geometry: Perform a single-point energy calculation using the optimized coordinates from Protocol 1. The HOMO and LUMO energies are printed in the output file.

• Calculate the Energy Gap: ΔE = ELUMO - EHOMO

• Visualize the Orbitals: Use a visualization program to generate surfaces of the HOMO and LUMO to understand their spatial distribution. This reveals which parts of the molecule are most likely to donate or accept electrons.

Causality: A smaller HOMO-LUMO gap generally implies higher reactivity, as less energy is required to excite an electron from the HOMO to the LUMO.[5] This can be correlated with biological activity, as a more reactive molecule may interact more readily with its target.

Protocol 3: Molecular Electrostatic Potential (MEP) Mapping

The MEP is a color-coded map of the electrostatic potential on the electron density surface of a molecule. It is an excellent tool for identifying regions that are electron-rich (nucleophilic) or electron-poor (electrophilic).[3]

• Perform a Single-Point Calculation: Use the optimized geometry and include the keyword pop=full iop(6/33=2,6/41=10,6/42=17) in the route section of the Gaussian input file to generate the necessary output for MEP analysis.

• Visualize the MEP Surface: Use a visualization program to plot the MEP surface. Typically, red indicates regions of most negative potential (electron-rich), while blue indicates regions of most positive potential (electron-poor).

Causality: The MEP map can predict how a thienylquinoline will interact with its biological target. For example, a region of negative potential (e.g., around the nitrogen atom of the quinoline ring) might form a hydrogen bond with a donor group in the active site of an enzyme.

Protocol 4: Time-Dependent DFT (TD-DFT) for UV-Vis Spectra

TD-DFT is a powerful method for calculating the electronic excited states of molecules and simulating their UV-Vis absorption spectra.[1][9]

• Use the Optimized Geometry: Perform a TD-DFT calculation on the optimized structure. It is often beneficial to include a solvent model to better mimic experimental conditions. The Polarizable Continuum Model (PCM) is a common choice.[13]

• Prepare the Input File:

  • TD(NStates=10) requests the calculation of the first 10 excited states.

  • A larger basis set is often recommended for excited state calculations.

  • SCRF=(PCM,Solvent=Ethanol) specifies the solvent model.

• Analyze the Output: The output file will contain the calculated excitation energies (in eV) and oscillator strengths for each electronic transition. These can be used to plot a simulated UV-Vis spectrum, which can then be compared to experimental data for validation.

Data Presentation and Interpretation

A key aspect of computational chemistry is the clear and concise presentation of data. The following tables provide examples of how to summarize the calculated properties of a series of thienylquinoline derivatives.

Table 1: Calculated Quantum Chemical Descriptors for Thienylquinoline Derivatives

Compound	EHOMO (eV)	ELUMO (eV)	ΔE (eV)	Dipole Moment (Debye)
Thienylquinoline	-6.25	-1.89	4.36	2.15
2-Methyl-TQ	-6.18	-1.82	4.36	2.21
2-Chloro-TQ	-6.32	-2.05	4.27	1.87
2-Nitro-TQ	-6.89	-2.98	3.91	5.43

Table 2: Predicted UV-Vis Absorption Maxima from TD-DFT Calculations

Compound	λmax (nm)	Oscillator Strength (f)	Major Contribution
Thienylquinoline	315	0.25	HOMO -> LUMO
2-Methyl-TQ	318	0.26	HOMO -> LUMO
2-Chloro-TQ	322	0.28	HOMO -> LUMO
2-Nitro-TQ	345	0.35	HOMO -> LUMO

Bridging the Gap: From Quantum Chemistry to Drug Discovery

The ultimate goal of applying quantum chemical calculations to thienylquinolines is to facilitate the discovery of new drugs. The calculated descriptors can be used as inputs for QSAR models to predict the biological activity of untested compounds.[6][8]

The Role of Molecular Docking

While quantum chemical calculations provide detailed information about the ligand, molecular docking is a complementary technique that predicts the preferred orientation of a ligand when bound to a receptor. The combination of these two methods provides a powerful approach for understanding drug-receptor interactions.

Caption: The synergistic relationship between quantum chemistry, molecular docking, and QSAR in drug discovery.

Conclusion

Quantum chemical calculations, particularly DFT, offer a powerful and versatile toolkit for investigating the structure-activity relationships of thienylquinolines. By providing detailed insights into their electronic and structural properties, these computational methods can significantly accelerate the rational design of novel and more potent therapeutic agents. The protocols and workflows outlined in this guide provide a solid foundation for researchers to embark on their own computational studies of this promising class of molecules, ultimately contributing to the advancement of drug discovery and development.

References

• Calculated solvent effect (B3LYP/6-311++G(d,p) on the molecular adducts of THZ with CHL (red), DDQ (blue), and TCNE (green). (For interpretation of the references to color in this figure legend, the reader is referred to the web version of this article.). ResearchGate. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of 3-(3-Thienyl)quinoline as a Potential Kinase Inhibitor

Introduction: The Rationale for Investigating 3-(3-Thienyl)quinoline in Kinase Inhibition

Protein kinases are a large family of enzymes that play a critical role in regulating a majority of cellular processes, including growth, differentiation, and apoptosis.[1] The human genome contains over 500 kinases, and their dysregulation is a hallmark of many diseases, most notably cancer.[2] This has made kinases one of the most important classes of drug targets in modern medicine.[2][3] The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including several approved kinase inhibitors like Neratinib and Cabozantinib.[4][5][6][7] Similarly, thiophene-containing molecules have demonstrated potential as kinase inhibitors, with some derivatives showing high anti-tumor efficacy.[8]

The convergence of these two pharmacologically significant moieties in 3-(3-Thienyl)quinoline presents a compelling starting point for the discovery of novel kinase inhibitors. This document provides a comprehensive guide for the synthesis, in vitro evaluation, and cellular characterization of 3-(3-Thienyl)quinoline as a potential kinase inhibitor. The protocols outlined herein are designed to be robust and self-validating, providing researchers with a clear path from initial compound synthesis to detailed mechanistic studies.

PART 1: Synthesis of 3-(3-Thienyl)quinoline

While various methods exist for the synthesis of quinolines, a common and effective approach is the Friedländer annulation or similar condensation reactions.[9][10][11] A plausible synthetic route for 3-(3-Thienyl)quinoline involves the reaction of 2-aminobenzaldehyde with 1-(thiophen-3-yl)ethan-1-one.

Protocol 1.1: Synthesis of 3-(3-Thienyl)quinoline

Objective: To synthesize 3-(3-Thienyl)quinoline via a base-catalyzed condensation reaction.

Materials:

• 2-aminobenzaldehyde

• 1-(thiophen-3-yl)ethan-1-one

• Potassium hydroxide (KOH)

• Ethanol (EtOH)

• Ethyl acetate (EtOAc)

• Hexane

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 eq) and 1-(thiophen-3-yl)ethan-1-one (1.1 eq) in ethanol.

• Add a solution of potassium hydroxide (2.0 eq) in ethanol dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at reflux for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane.

• Combine the fractions containing the desired product and evaporate the solvent to yield pure 3-(3-Thienyl)quinoline.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

PART 2: In Vitro Kinase Inhibitory Activity Assessment

The initial step in evaluating a new compound as a kinase inhibitor is to determine its ability to inhibit the catalytic activity of one or more kinases in a cell-free system.[3][12] This is typically achieved through biochemical assays that measure the phosphorylation of a substrate by a kinase.[1][3] A variety of assay formats are available, including radiometric, fluorescence-based, and luminescence-based methods.[3]

Protocol 2.1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction.[13] As kinase activity is inhibited, less ATP is converted to ADP, resulting in a decrease in the luminescent signal.[13]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-(3-Thienyl)quinoline against a panel of selected kinases.

Materials:

• Recombinant human kinases of interest (e.g., members of the Src, Abl, or RET families)

• Kinase-specific peptide substrates

• ATP

• 3-(3-Thienyl)quinoline stock solution in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of 3-(3-Thienyl)quinoline in the appropriate assay buffer. Include a positive control (a known inhibitor for the target kinase) and a negative control (DMSO vehicle).

• Kinase Reaction:

  • In a 96-well plate, add the kinase, the peptide substrate, and the assay buffer.

  • Add the serially diluted 3-(3-Thienyl)quinoline or control compounds to the wells.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at the optimal temperature for the kinase (typically 30°C) for the recommended time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction by adding the ADP-Glo™ Reagent. This reagent also depletes the remaining ATP.[13]

  • Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent, which converts ADP to ATP and contains luciferase and luciferin to generate a luminescent signal.[13]

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor required to reduce the activity of an enzyme by 50%.
Positive Control	A known inhibitor of the target kinase to validate the assay.
Negative Control	The vehicle (e.g., DMSO) used to dissolve the test compound.

PART 3: Cellular Activity and Target Engagement

While in vitro assays are crucial for determining direct inhibitory activity, it is equally important to assess a compound's effects in a cellular context.[14] Cell-based assays can provide insights into a compound's permeability, its impact on downstream signaling pathways, and its overall cellular potency.[14][15]

Protocol 3.1: Cellular Phosphorylation Assay (Western Blot)

Objective: To determine if 3-(3-Thienyl)quinoline inhibits the phosphorylation of a downstream substrate of a target kinase in a cellular context.

Materials:

• A cell line known to have an active signaling pathway involving the target kinase.

• Cell culture medium and supplements.

• 3-(3-Thienyl)quinoline stock solution in DMSO.

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies against the phosphorylated and total forms of the downstream substrate.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Protein electrophoresis and western blotting equipment.

Procedure:

• Cell Treatment:

  • Seed the cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of 3-(3-Thienyl)quinoline for a specified period (e.g., 2 hours). Include a DMSO vehicle control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in lysis buffer.

  • Clarify the lysates by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against the total protein to ensure equal loading.

Protocol 3.2: Cell Proliferation Assay

Objective: To assess the effect of 3-(3-Thienyl)quinoline on the proliferation of cancer cell lines that are dependent on the activity of the target kinase.

Materials:

• Cancer cell line with known dependence on the target kinase.

• Cell culture medium and supplements.

• 3-(3-Thienyl)quinoline stock solution in DMSO.

• A cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).

• White, opaque 96-well plates.

• Plate reader capable of measuring luminescence.

Procedure:

• Seed the cells in a 96-well plate at a low density.

• Allow the cells to attach overnight.

• Treat the cells with a serial dilution of 3-(3-Thienyl)quinoline.

• Incubate the cells for 72 hours.

• Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

• Measure the luminescence, which is proportional to the number of viable cells.

• Calculate the GI50 (the concentration that inhibits cell growth by 50%).

PART 4: Mechanism of Action and Selectivity Profiling

Understanding how a compound inhibits its target kinase and its selectivity across the kinome are critical steps in drug development.[3]

Protocol 4.1: ATP Competition Assay

Objective: To determine if 3-(3-Thienyl)quinoline inhibits the kinase by competing with ATP for the binding site.

Procedure:

• Perform the in vitro kinase inhibition assay (Protocol 2.1) with varying concentrations of 3-(3-Thienyl)quinoline at several fixed concentrations of ATP (e.g., below, at, and above the Km for ATP).

• Determine the IC50 value for 3-(3-Thienyl)quinoline at each ATP concentration.

• Interpretation:

  • If the IC50 value increases with increasing ATP concentration, the inhibitor is likely ATP-competitive.

  • If the IC50 value is not significantly affected by the ATP concentration, the inhibitor is likely non-competitive or uncompetitive.

Protocol 4.2: Kinome-wide Selectivity Profiling (Thermal Shift Assay)

Objective: To assess the selectivity of 3-(3-Thienyl)quinoline against a broad panel of kinases. A thermal shift assay measures the change in the thermal stability of a protein upon ligand binding.[7][16]

Procedure:

• Utilize a commercial service or an in-house platform that offers a large panel of recombinant kinases.

• The assay is typically performed by incubating each kinase with a fixed concentration of 3-(3-Thienyl)quinoline and a fluorescent dye that binds to unfolded proteins.

• The temperature is gradually increased, and the fluorescence is monitored.

• The melting temperature (Tm) of each kinase is determined in the presence and absence of the compound.

• A significant increase in the Tm (ΔTm) indicates that the compound binds to and stabilizes the kinase.[7]

Visualizations

Caption: Experimental workflow for the evaluation of 3-(3-Thienyl)quinoline.

Caption: Inhibition of a generic kinase signaling pathway.

Conclusion

The protocols detailed in this application note provide a comprehensive framework for the initial evaluation of 3-(3-Thienyl)quinoline as a potential kinase inhibitor. By systematically progressing from synthesis and in vitro characterization to cellular assays and selectivity profiling, researchers can generate a robust dataset to guide further optimization and development efforts. The inherent modularity of these protocols allows for adaptation to specific kinases and cellular contexts of interest.

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Application Notes and Protocols for Evaluating the Anticancer Activity of 3-(3-Thienyl)quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

These application notes provide a comprehensive guide to understanding and evaluating the anticancer potential of 3-(3-thienyl)quinoline derivatives. This class of compounds has emerged as a promising scaffold in oncology research, demonstrating notable inhibitory effects on key signaling pathways implicated in cancer progression. This document outlines the rationale behind their development, their mechanism of action, and detailed protocols for their in vitro evaluation.

Introduction: The Therapeutic Promise of the Quinoline Scaffold

The quinoline ring is a privileged heterocyclic motif in medicinal chemistry, forming the core structure of numerous clinically approved drugs.[1] Its rigid, planar structure and synthetic accessibility make it an ideal framework for designing small molecule inhibitors that can target a wide array of biological macromolecules.[1] In the realm of oncology, quinoline derivatives have been extensively investigated for their ability to interfere with various pathological processes, including uncontrolled cell proliferation, survival, angiogenesis, and metastasis.[2] These compounds have been shown to exert their anticancer effects through diverse mechanisms, such as inhibiting protein kinases, inducing apoptosis, and causing cell cycle arrest.[2][3]

The strategic incorporation of a 3-thienyl group at the 3-position of the quinoline core is a key design element. This substitution can significantly influence the compound's pharmacological properties by introducing a lipophilic and electron-rich moiety that can engage in specific interactions with biological targets.[4]

Mechanism of Action: Targeting Key Oncogenic Pathways

While the precise mechanisms can vary between specific derivatives, a primary mode of action for many 3-substituted quinoline compounds is the inhibition of protein kinases. These enzymes play a pivotal role in signal transduction pathways that regulate cellular growth, differentiation, and survival.[1] Dysregulation of kinase activity is a common driver of cancer.[1]

Inhibition of Receptor Tyrosine Kinases (RTKs)

One of the key targets for 3-(3-thienyl)quinoline derivatives is the Platelet-Derived Growth Factor Receptor (PDGFR) tyrosine kinase. A study on a series of 3-substituted quinoline derivatives revealed that a compound with a thiophen-3-yl group at the 3-position exhibited potent inhibition of PDGF-RTK with an IC50 value of approximately 20 nM.[4] The presence of 6,7-dimethoxy groups on the quinoline ring was also found to be advantageous for potent inhibition.[4]

Signaling Pathway Overview: PDGFR Inhibition

The following diagram illustrates the central role of PDGFR in cell signaling and how its inhibition by 3-(3-thienyl)quinoline derivatives can block downstream pro-cancerous signaling cascades.

Caption: PDGFR signaling pathway and its inhibition.

Induction of Apoptosis and Cell Cycle Arrest

Beyond kinase inhibition, quinoline derivatives are known to induce programmed cell death (apoptosis) and halt the cell cycle in cancer cells.[2][5] These effects are often downstream consequences of blocking critical survival signals. For instance, inhibition of the PI3K/Akt pathway, which is downstream of many RTKs, can lead to the activation of pro-apoptotic proteins and cell cycle arrest.[6]

Experimental Protocols for In Vitro Evaluation

The following protocols provide a robust framework for assessing the anticancer activity of novel 3-(3-thienyl)quinoline derivatives.

General Experimental Workflow

This workflow outlines the logical progression from initial cytotoxicity screening to more detailed mechanistic studies.

Caption: General workflow for in vitro anticancer evaluation.

Protocol: Cell Viability Assessment using MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell line of interest (e.g., A549 lung cancer, MCF-7 breast cancer)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 3-(3-Thienyl)quinoline derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 5,000 to 10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 3-(3-thienyl)quinoline derivative in complete medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-treatment control.

  • Incubate for 48 or 72 hours.

• MTT Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can stain the DNA of late apoptotic and necrotic cells with compromised membrane integrity.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Treated and control cells

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the 3-(3-thienyl)quinoline derivative at its IC50 and 2x IC50 concentrations for 24 or 48 hours.

• Cell Harvesting:

  • Collect both adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour.

  • Four populations of cells can be distinguished:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Protocol: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Principle: PI stoichiometrically binds to DNA, and the amount of fluorescence emitted is directly proportional to the DNA content. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and control cells

• Cold 70% ethanol

• PBS

• PI staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Treat cells as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

• Fixation:

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 3 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • The DNA content will be represented as histograms, showing the distribution of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Data Presentation and Interpretation

Quantitative data, such as IC50 values from cytotoxicity assays, should be summarized in a clear and concise table for easy comparison across different cell lines or compound derivatives.

Table 1: In Vitro Anticancer Activity of Representative 3-(3-Thienyl)quinoline Derivatives

Compound ID	Target	IC50 (nM)	Cell Line	Assay	Reference
Thiophen-3-yl-quinoline	PDGF-RTK	~20	-	Cell-free kinase assay	[4]
Example Derivative 1	TBD	TBD	e.g., A549	MTT	Internal Data
Example Derivative 2	TBD	TBD	e.g., MCF-7	MTT	Internal Data

TBD: To be determined

Conclusion and Future Directions

The 3-(3-thienyl)quinoline scaffold represents a valuable starting point for the development of novel anticancer agents. The protocols outlined in this document provide a standardized workflow for the in vitro characterization of these compounds, from initial cytotoxicity screening to elucidating their effects on apoptosis and the cell cycle. Further investigations should focus on identifying the specific molecular targets of the most potent derivatives and evaluating their efficacy in in vivo cancer models. Structure-activity relationship (SAR) studies will also be crucial for optimizing the potency and selectivity of this promising class of compounds.[7]

References

• A new series of PDGF receptor tyrosine kinase inhibitors: 3-substituted quinoline derivatives. (URL: [Link])

• Certain anticancer drug structures of quinoline derivatives I-VI and... (URL: [Link])

• Synthesis of novel quinoline derivatives and their cytotoxicity in A549 lung cancer cells. (URL: [Link])

• (PDF) Quinoline-based small molecules as effective protein kinases inhibitors (Review). (URL: [Link])

• Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones. (URL: [Link])

• Comprehensive review on current developments of quinoline-based anticancer agents. (URL: [Link])

• Synthesis and SAR of Potential Anti-Cancer Agents of Quinoline Analogues: A Review. (URL: [Link])

• Exploration of quinolone and quinoline derivatives as potential anticancer agents. (URL: [Link])

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (URL: [Link])

• DNA intercalative 4-butylaminopyrimido[4',5':4,5]thieno(2,3-b)quinoline induces cell cycle arrest and apoptosis in leukemia cells. (URL: [Link])

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• Cytotoxicity of compound 5 against three human carcinoma cell lines. (URL: [Link])

• Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. (URL: [Link])

• Synthetic Methods of Quinoline Derivatives as Potent Anticancer Agents. (URL: [Link])

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• (PDF) Thieno[2,3‐c]isoquinolines: A novel chemotype of antiproliferative agents inducing cellular apoptosis while targeting the G2/M phase and Tubulin. (URL: [Link])

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Application Notes and Protocols for 3-(3-Thienyl)quinoline: A Guide to Investigating its Antimicrobial and Antifungal Properties

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

These application notes provide a comprehensive guide for researchers investigating the antimicrobial and antifungal applications of the novel heterocyclic compound, 3-(3-Thienyl)quinoline. This document is designed to offer both foundational context and detailed, actionable protocols to facilitate the systematic evaluation of this compound's potential as a therapeutic agent. We will delve into the rationale behind experimental design, provide step-by-step methodologies for key assays, and offer insights into the interpretation of results.

Introduction: The Therapeutic Potential of Quinolines

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a broad spectrum of biological activities.[1][2][3] The emergence of multidrug-resistant microbial pathogens presents a significant global health challenge, necessitating the urgent development of novel antimicrobial agents.[1][3] Quinoline derivatives have long been a focal point in this endeavor due to their potent antibacterial and antifungal effects.[1][2][3][4][5] The introduction of a thienyl group at the 3-position of the quinoline ring, as in 3-(3-Thienyl)quinoline, presents an intriguing modification that warrants thorough investigation for its potential to modulate antimicrobial and antifungal efficacy.

Preliminary Characterization of 3-(3-Thienyl)quinoline

Before embarking on biological assays, it is crucial to characterize the physicochemical properties of 3-(3-Thienyl)quinoline.

Chemical Structure:

PubChem CID: 10242258[6]

Molecular Formula: C13H9NS[6]

Molecular Weight: 211.28 g/mol [6]

A stock solution of 3-(3-Thienyl)quinoline should be prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO), at a high concentration (e.g., 10 mg/mL). The purity of the compound should be confirmed using techniques like HPLC and NMR.

Core Protocols for Antimicrobial and Antifungal Evaluation

The following protocols are fundamental for assessing the antimicrobial and antifungal spectrum and potency of 3-(3-Thienyl)quinoline.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[7] The broth microdilution method is a standardized and widely used technique for determining MIC values.[8][9][10][11][12]

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of 3-(3-Thienyl)quinoline in a liquid growth medium in a 96-well microtiter plate. Following incubation, the presence or absence of visible growth is determined.[9][10]

Materials:

• Sterile 96-well flat-bottom microtiter plates

• 3-(3-Thienyl)quinoline stock solution (e.g., 10 mg/mL in DMSO)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)[13]

• Bacterial or fungal strains of interest

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Multichannel pipette

Procedure:

• Preparation of 3-(3-Thienyl)quinoline Dilutions:

  • In the first column of the 96-well plate, add 100 µL of the broth medium containing twice the highest desired final concentration of 3-(3-Thienyl)quinoline.

  • Add 100 µL of broth to the remaining wells (columns 2-12).

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 100 µL from column 10.[9]

  • Column 11 will serve as the growth control (no compound), and column 12 as the sterility control (no inoculum).[9]

• Preparation of Inoculum:

  • From a fresh agar plate, select several colonies of the test microorganism and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria).[12]

  • For fungi, prepare an inoculum of 0.4 × 10^4 to 5 × 10^4 conidia per ml for filamentous fungi.[13]

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation:

  • Add 100 µL of the diluted inoculum to each well from columns 1 to 11. Do not inoculate column 12.

  • The final volume in each well will be 200 µL.

  • Incubate the plate at the appropriate temperature (e.g., 37°C for most bacteria, 30-35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).[10][13]

• Reading the MIC:

  • The MIC is the lowest concentration of 3-(3-Thienyl)quinoline at which there is no visible growth (turbidity) compared to the growth control.[12]

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial microbial inoculum.[7][14][15][16] This assay is performed after the MIC is determined.

Principle: Aliquots from the wells of the MIC plate that show no visible growth are subcultured onto an agar medium without the test compound. The MBC/MFC is the lowest concentration that results in no growth on the subculture plates.[16][17]

Materials:

• MIC plate from the previous experiment

• Agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile pipette tips or loops

Procedure:

• From each well of the MIC plate that shows no visible growth (i.e., at and above the MIC), take a 10-100 µL aliquot.

• Spot or spread the aliquot onto a fresh agar plate.

• Incubate the agar plates under the same conditions as the MIC assay.

• The MBC/MFC is the lowest concentration of 3-(3-Thienyl)quinoline that results in no more than 0.1% survival of the initial inoculum (typically ≤ 1-2 colonies).

Investigating the Mechanism of Action

Understanding how 3-(3-Thienyl)quinoline exerts its antimicrobial effects is crucial for its development as a therapeutic agent. Based on the known mechanisms of other quinoline derivatives, two primary areas of investigation are proposed: cell membrane disruption and inhibition of DNA gyrase.[1]

Cell Membrane Permeability Assay

This assay assesses whether 3-(3-Thienyl)quinoline disrupts the integrity of the bacterial cell membrane.

Principle: NPN is a fluorescent probe that exhibits weak fluorescence in an aqueous environment but becomes highly fluorescent in the hydrophobic interior of a cell membrane. Damage to the outer membrane of Gram-negative bacteria allows NPN to partition into the phospholipid bilayer, resulting in a measurable increase in fluorescence.[18][19]

Materials:

• Bacterial suspension (mid-log phase)

• N-Phenyl-1-naphthylamine (NPN) solution

• 3-(3-Thienyl)quinoline

• Fluorescence microplate reader

• Black, clear-bottom 96-well plates

Procedure:

• Prepare a bacterial suspension and adjust to a specific optical density (e.g., OD600 of 0.5).[19]

• In a 96-well plate, add the bacterial suspension.

• Add NPN to a final concentration of 10 µM.[19]

• Add varying concentrations of 3-(3-Thienyl)quinoline (e.g., 0.5x, 1x, 2x MIC).

• Immediately measure the fluorescence (excitation ~350 nm, emission ~420 nm) kinetically for 10-15 minutes.[19]

• An increase in fluorescence intensity compared to the untreated control indicates membrane permeabilization.

DNA Gyrase Inhibition Assay

DNA gyrase is a type II topoisomerase essential for bacterial DNA replication and is a known target of many quinolone antibiotics.[1][20]

Principle: This assay measures the ability of a compound to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase. The different topological forms of the plasmid (relaxed and supercoiled) can be separated by agarose gel electrophoresis.[21]

Materials:

• Purified E. coli DNA gyrase

• Relaxed pBR322 plasmid DNA

• Assay buffer (containing ATP)

• 3-(3-Thienyl)quinoline

• Agarose gel electrophoresis system

• DNA stain (e.g., ethidium bromide)

Procedure:

• Set up reaction mixtures containing assay buffer, relaxed pBR322 DNA, and varying concentrations of 3-(3-Thienyl)quinoline.

• Initiate the reaction by adding DNA gyrase.

• Incubate at 37°C for 30-60 minutes.[21][22]

• Stop the reaction and deproteinize the samples.

• Analyze the DNA topology by agarose gel electrophoresis.

• Inhibition of supercoiling will be observed as a decrease in the amount of supercoiled DNA and an increase in relaxed DNA compared to the no-drug control.

Data Presentation and Interpretation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Illustrative Antimicrobial Activity of 3-(3-Thienyl)quinoline (MIC in µg/mL)

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	4
Escherichia coli	ATCC 25922	8
Pseudomonas aeruginosa	ATCC 27853	16
Candida albicans	ATCC 90028	8
Aspergillus fumigatus	ATCC 204305	16

Note: These are hypothetical values for illustrative purposes and should be experimentally determined.

Table 2: Illustrative Bactericidal/Fungicidal Activity of 3-(3-Thienyl)quinoline (MBC/MFC in µg/mL)

Microorganism	Strain	MIC (µg/mL)	MBC/MFC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	ATCC 29213	4	8	2	Bactericidal
Escherichia coli	ATCC 25922	8	32	4	Bactericidal
Candida albicans	ATCC 90028	8	>64	>8	Fungistatic

Note: An MBC/MIC ratio of ≤ 4 is generally considered bactericidal.[15]

Visualization of Experimental Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Caption: Investigating the Mechanism of Action of 3-(3-Thienyl)quinoline.

Cytotoxicity and Selectivity

A crucial aspect of drug development is to ensure that the compound is selectively toxic to microbial cells and not to host mammalian cells.

Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and can be used to determine the cytotoxicity of a compound against a mammalian cell line (e.g., HEK293 or HepG2). A lower IC50 (half-maximal inhibitory concentration) value indicates higher cytotoxicity. The selectivity index (SI) can be calculated as the ratio of the IC50 for a mammalian cell line to the MIC for a particular microorganism. A higher SI value is desirable.

Conclusion

These application notes and protocols provide a robust framework for the initial antimicrobial and antifungal characterization of 3-(3-Thienyl)quinoline. By systematically determining its spectrum of activity, potency, and potential mechanisms of action, researchers can effectively evaluate its promise as a lead compound for the development of new anti-infective therapies.

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Application Notes and Protocols for 3-(3-Thienyl)quinoline in Organic Light-Emitting Diodes (OLEDs)

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development and materials science on the application of 3-(3-Thienyl)quinoline in the fabrication of Organic Light-Emitting Diodes (OLEDs). While 3-(3-Thienyl)quinoline is an emerging material with a growing research interest, this guide consolidates available information on analogous compounds and established principles to propose its synthesis, characterize its expected photophysical and electrochemical properties, and detail its potential roles within OLED device architectures. Step-by-step protocols for the synthesis via Suzuki-Miyaura cross-coupling and for the fabrication of both solution-processed and vacuum-deposited OLEDs are provided. This guide is intended to serve as a foundational resource to stimulate and facilitate further research and development of thienyl-quinoline derivatives in organic electronics.

Introduction: The Rationale for Thienyl-Quinoline Architectures in OLEDs

The convergence of quinoline and thiophene moieties into a single molecular scaffold presents a compelling strategy for the design of novel organic semiconductor materials for OLEDs. Quinoline derivatives are well-regarded for their excellent electron-transporting properties, high thermal stability, and robust chemical nature.[1] The nitrogen atom in the quinoline ring imparts an electron-deficient character, which is beneficial for facilitating electron injection and transport.[1] Conversely, the thiophene ring is an electron-rich heterocycle known to enhance π-conjugation, influence molecular packing, and improve the charge-carrier mobility of organic materials.

The strategic combination of these two heterocycles in 3-(3-Thienyl)quinoline is anticipated to yield a material with a unique set of optoelectronic properties. The thienyl substituent is expected to modulate the frontier molecular orbital (HOMO and LUMO) energy levels of the quinoline core, thereby influencing the emission color, charge injection barriers, and overall device performance. Depending on the specific device architecture, 3-(3-Thienyl)quinoline could potentially function as a blue-emitting material, a host for phosphorescent or fluorescent dopants, or as a charge-transporting layer.

Synthesis of 3-(3-Thienyl)quinoline via Suzuki-Miyaura Cross-Coupling

The most direct and efficient synthetic route to 3-(3-Thienyl)quinoline is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-carbon bond between an organoboron compound and an organohalide.[2] In this case, the coupling occurs between 3-bromoquinoline and 3-thienylboronic acid.

Proposed Synthetic Protocol

Materials:

• 3-Bromoquinoline (1.0 equiv)

• 3-Thienylboronic acid (1.2 equiv)[2]

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)[2]

• SPhos (4 mol%)[2]

• Potassium phosphate (K₃PO₄) (2.0 equiv)[2]

• Dioxane (degassed)[2]

• Deionized water (degassed)[2]

• Nitrogen or Argon gas (inert atmosphere)[2]

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoquinoline, 3-thienylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.[2]

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times to ensure an inert atmosphere.[2]

• Add degassed dioxane and deionized water (typically in a 3:1 or 4:1 v/v ratio) via syringe.[2]

• Heat the reaction mixture to 80-100 °C with vigorous stirring.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-(3-Thienyl)quinoline.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Suzuki-Miyaura coupling for 3-(3-Thienyl)quinoline synthesis.

Predicted Photophysical and Electrochemical Properties

Based on data from analogous thienyl-substituted and aryl-substituted quinolines, the following properties for 3-(3-Thienyl)quinoline are predicted.[3][4][5][6] These values should be experimentally verified.

Property	Predicted Value	Significance in OLEDs
Absorption (λ_max)	290 - 360 nm	Determines the wavelengths of light the material absorbs. Important for understanding potential energy transfer processes in host-dopant systems.
Emission (λ_em)	400 - 450 nm (in solution)	Indicates the color of light emitted. A blue to blue-violet emission is expected, making it a candidate for a blue emitter or a host for lower-energy phosphorescent emitters.
Photoluminescence Quantum Yield (PLQY)	30 - 60% (in solution)	Measures the efficiency of the emission process. A higher PLQY is desirable for emissive materials.
HOMO Level	-5.6 to -5.9 eV	The Highest Occupied Molecular Orbital energy level. This value is crucial for determining the efficiency of hole injection from the hole transport layer (HTL) and for designing effective hole-blocking layers.[7][8]
LUMO Level	-2.5 to -2.8 eV	The Lowest Unoccupied Molecular Orbital energy level. This value is critical for assessing the efficiency of electron injection from the electron transport layer (ETL) and for designing effective electron-blocking layers.[9][10]
Triplet Energy (E_T)	> 2.7 eV	The energy of the lowest triplet excited state. A high triplet energy is essential for host materials in phosphorescent OLEDs (PhOLEDs) to prevent quenching of the phosphorescent dopant.
Glass Transition Temperature (T_g)	> 100 °C	Indicates the thermal stability of the amorphous solid state. A high T_g is crucial for the morphological stability and long-term operational lifetime of the OLED device.

Application in OLED Devices: Potential Roles

The versatile electronic structure of 3-(3-Thienyl)quinoline allows for its potential application in several key roles within an OLED device:

• Blue Emissive Material: With an expected emission in the blue region of the spectrum, it could be used as the primary light-emitting component in a blue OLED.

• Host Material for Phosphorescent Emitters: Its predicted high triplet energy makes it a suitable host material for green and red phosphorescent dopants, facilitating efficient energy transfer and preventing exciton quenching.

• Hole-Transporting Material (HTM): With appropriate modification to include electron-donating moieties, the thienyl-quinoline scaffold could be engineered to exhibit efficient hole transport properties.[11][12][13]

• Electron-Transporting Material (ETM): The inherent electron-deficient nature of the quinoline core suggests that 3-(3-Thienyl)quinoline could function as an effective electron transport material, promoting balanced charge injection and recombination within the emissive layer.[10][14]

Caption: Potential applications of 3-(3-Thienyl)quinoline in OLEDs.

Experimental Protocols for OLED Fabrication

Two primary methods for OLED fabrication are detailed below: solution processing via spin-coating and vacuum thermal evaporation.

Protocol 1: Solution-Processed OLED Fabrication (Spin-Coating)

This method is advantageous for its low cost and potential for large-area deposition.[15]

Substrate Preparation:

• Clean patterned Indium Tin Oxide (ITO)-coated glass substrates by sequential ultrasonication in deionized water with detergent, deionized water, acetone, and isopropanol (15 minutes each).

• Dry the substrates with a stream of high-purity nitrogen gas.

• Treat the ITO surface with UV-ozone or oxygen plasma for 5-10 minutes to enhance its work function and improve hole injection.

Device Fabrication:

• Hole-Injection Layer (HIL) Deposition: Spin-coat a layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) onto the pre-cleaned ITO substrate. A typical spin-coating speed is 3000-4000 rpm for 30-60 seconds to achieve a film thickness of 30-40 nm.[16]

• Anneal the PEDOT:PSS layer on a hotplate at 120-140 °C for 15-20 minutes in a nitrogen-filled glovebox to remove residual water.[16]

• Emissive Layer (EML) Deposition: Prepare a solution of 3-(3-Thienyl)quinoline (and any dopants, if applicable) in a suitable organic solvent (e.g., chlorobenzene or toluene). The concentration will depend on the desired film thickness.

• Spin-coat the EML solution onto the HIL at a speed of 2000-5000 rpm for 60 seconds.[17] The exact parameters should be calibrated to achieve the desired thickness (typically 40-80 nm).[17]

• Anneal the EML on a hotplate at a temperature below the material's glass transition temperature to remove residual solvent.

• Electron-Transport Layer (ETL) and Cathode Deposition (Thermal Evaporation): Transfer the substrate to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).[1]

• Deposit the electron-transport layer (e.g., TPBi) at a rate of 1-2 Å/s to a thickness of 20-40 nm.[18]

• Deposit a thin layer of an electron-injection material such as lithium fluoride (LiF) (1 nm) at a rate of 0.1-0.2 Å/s.[19]

• Deposit the metal cathode, typically aluminum (Al), at a rate of 2-5 Å/s to a thickness of 100-150 nm.[19]

• Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass slide to protect the organic layers from oxygen and moisture.

Caption: Workflow for solution-processed OLED fabrication.

Protocol 2: Vacuum-Deposited OLED Fabrication

This method allows for precise control over film thickness and the creation of complex multi-layer structures.[20][21][22]

Substrate Preparation:

• Follow the same substrate cleaning and pre-treatment steps as in the solution-processed protocol.

Device Fabrication (in a high-vacuum chamber, < 10⁻⁶ Torr):

• Mount the cleaned ITO substrate in the deposition chamber.

• Hole-Injection Layer (HIL) Deposition: Thermally evaporate a HIL material (e.g., HAT-CN) to a thickness of 10-20 nm.

• Hole-Transport Layer (HTL) Deposition: Thermally evaporate an HTL material (e.g., NPB or TAPC) to a thickness of 30-50 nm.

• Emissive Layer (EML) Deposition: Thermally evaporate 3-(3-Thienyl)quinoline to a thickness of 20-40 nm. If used as a host, co-evaporate with the desired phosphorescent or fluorescent dopant at a specific doping concentration.

• Electron-Transport Layer (ETL) Deposition: Thermally evaporate an ETL material (e.g., Alq₃ or TPBi) to a thickness of 20-40 nm.

• Electron-Injection Layer (EIL) Deposition: Thermally evaporate a thin layer of LiF or CsF (0.5-1 nm).

• Cathode Deposition: Thermally evaporate a layer of Al (100-150 nm).

• Encapsulation: Transfer the device to a glovebox for encapsulation without exposure to ambient air.

Characterization and Performance Evaluation

Once fabricated, the OLED devices should be characterized to evaluate their performance. Key parameters to measure include:

• Current Density-Voltage-Luminance (J-V-L) Characteristics: To determine the turn-on voltage, operating voltage, and brightness.

• Electroluminescence (EL) Spectrum: To determine the emission color and purity.

• External Quantum Efficiency (EQE): To measure the efficiency of converting electrical energy into light.

• Power Efficiency: To assess the overall energy efficiency of the device.

• Operational Lifetime: To evaluate the stability and durability of the device over time.

Conclusion and Future Outlook

3-(3-Thienyl)quinoline represents a promising molecular scaffold for the development of new materials for OLED applications. Its synthesis is accessible through well-established cross-coupling methodologies. The predicted photophysical and electrochemical properties suggest its potential as a blue emitter or a host material in phosphorescent devices. The detailed protocols provided herein offer a solid foundation for researchers to fabricate and test OLEDs incorporating this and related thienyl-quinoline derivatives. Further experimental work is necessary to validate the predicted properties and to fully explore the potential of this class of materials in advancing OLED technology.

References

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The 3-(3-Thienyl)quinoline Scaffold: A Versatile Platform for Medicinal Chemistry

Introduction: The Promise of Fused Heterocyclic Scaffolds

In the landscape of medicinal chemistry, the quinoline nucleus stands as a "privileged scaffold," a structural motif consistently found in compounds with a wide array of biological activities.[1][2] Its rigid, bicyclic aromatic system provides a unique three-dimensional arrangement for substituent presentation, facilitating interactions with various biological targets.[1] The fusion of a thiophene ring to the quinoline core, specifically at the 3-position, gives rise to the 3-(3-thienyl)quinoline scaffold, a molecule of significant interest for the development of novel therapeutic agents. This fusion combines the rich medicinal history of quinolines with the diverse biological properties of thiophenes, creating a synergistic platform for drug discovery.

Quinoline derivatives have demonstrated a remarkable breadth of pharmacological effects, including anticancer, antimalarial, antibacterial, anti-inflammatory, and neuroprotective activities.[2][3] The incorporation of a thienyl group can further modulate these properties, potentially enhancing potency, altering selectivity, and improving pharmacokinetic profiles. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, biological evaluation, and potential applications of the 3-(3-thienyl)quinoline scaffold. We will delve into detailed experimental protocols, explore the causality behind methodological choices, and present a framework for the rational design of novel derivatives.

Synthesis of the 3-(3-Thienyl)quinoline Scaffold

The construction of the 3-(3-thienyl)quinoline core can be efficiently achieved through several established synthetic methodologies. The choice of method often depends on the availability of starting materials and the desired substitution patterns on the final molecule. Here, we detail two robust and widely applicable protocols: the Suzuki-Miyaura cross-coupling reaction and the Friedländer annulation.

Protocol 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for creating biaryl structures.[4][5] This palladium-catalyzed reaction between an organoboron compound and an organic halide offers high functional group tolerance and generally proceeds with high yields.[4][5] For the synthesis of 3-(3-thienyl)quinoline, this involves the coupling of 3-bromoquinoline with thiophene-3-boronic acid.

Causality of Experimental Choices:

• Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ can be used directly, or a Pd(II) precursor like Pd(OAc)₂ can be reduced in situ. The choice of phosphine ligands (e.g., triphenylphosphine) is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle.

• Base: A base is required to activate the boronic acid for transmetalation. An aqueous solution of a carbonate base like Na₂CO₃ or K₂CO₃ is commonly used as it is effective and economical.

• Solvent: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water is typically employed to dissolve both the organic and inorganic reagents. Degassing the solvent is critical to remove dissolved oxygen, which can oxidize and deactivate the palladium catalyst.

• Inert Atmosphere: The reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent the oxidation of the palladium catalyst and phosphine ligands.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura synthesis.

Step-by-Step Protocol:

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar and condenser, combine 3-bromoquinoline (1.0 mmol), thiophene-3-boronic acid (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), and K₂CO₃ (2.0 mmol).

• Inert Atmosphere: Seal the flask and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the reaction mixture to 90°C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 3-(3-thienyl)quinoline.

Protocol 2: Friedländer Annulation

The Friedländer synthesis is a classic and straightforward method for constructing quinolines. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, followed by cyclodehydration.[6][7][8] To synthesize 3-(3-thienyl)quinoline, 2-aminobenzaldehyde can be reacted with 1-(thiophen-3-yl)ethan-1-one (3-acetylthiophene).

Causality of Experimental Choices:

• Catalyst: The reaction can be catalyzed by either an acid (e.g., p-toluenesulfonic acid, trifluoroacetic acid) or a base (e.g., KOH, piperidine).[7] The catalyst facilitates both the initial aldol condensation and the subsequent cyclodehydration.

• Solvent: A high-boiling point solvent such as ethanol or acetic acid is often used to drive the reaction to completion. In some cases, the reaction can be performed under solvent-free conditions.

• Temperature: Elevated temperatures are typically required to promote the dehydration and cyclization steps.

Experimental Workflow: Friedländer Annulation

Caption: Workflow for Friedländer synthesis.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 mmol) and 3-acetylthiophene (1.1 mmol) in ethanol (10 mL).

• Catalyst Addition: Add a catalytic amount of potassium hydroxide (0.2 mmol).

• Reaction: Heat the mixture to reflux and stir for 4-8 hours. Monitor the reaction by TLC.

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into cold water (50 mL) to induce precipitation of the product.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.

Biological Evaluation Protocols

The therapeutic potential of novel 3-(3-thienyl)quinoline derivatives is primarily assessed through a series of in vitro biological assays. A crucial first step is to determine the compound's effect on cell viability, particularly in the context of cancer research.

Protocol 3: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[9][10] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of viable cells.[9][10]

Causality of Experimental Choices:

• Cell Seeding Density: The initial number of cells seeded is critical for ensuring they are in the logarithmic growth phase during the experiment.

• Compound Concentration Range: A wide range of concentrations is tested to determine the dose-response relationship and calculate the half-maximal inhibitory concentration (IC₅₀).

• Incubation Time: The duration of compound exposure (e.g., 24, 48, or 72 hours) is chosen based on the expected mechanism of action and the cell doubling time.

• Solubilization Agent: A solvent such as DMSO or isopropanol is used to dissolve the formazan crystals for spectrophotometric quantification.

Experimental Workflow: MTT Assay

Caption: Workflow for MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the 3-(3-thienyl)quinoline derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value is determined by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.

Potential Therapeutic Applications and Structure-Activity Relationships (SAR)

The 3-(3-thienyl)quinoline scaffold holds promise in several therapeutic areas, with a significant focus on oncology. The biological activity of quinoline derivatives is highly dependent on the nature and position of substituents on the quinoline and thienyl rings.

Anticancer Activity:

Numerous quinoline derivatives exhibit potent anticancer activity through various mechanisms, including inhibition of tyrosine kinases (e.g., EGFR), topoisomerase, and tubulin polymerization.[2][11][12] Thieno[3,2-c]quinoline derivatives, structurally related to our scaffold of interest, have shown promising antiproliferative activity, with some compounds exhibiting IC₅₀ values in the micromolar range against medullary thyroid cancer cells.[6]

Structure-Activity Relationship (SAR) Insights:

While specific SAR data for 3-(3-thienyl)quinoline is emerging, general trends from related 3-arylquinolines can guide derivative design:

• Substitution on the Quinoline Ring: Halogen atoms at the 6- or 8-positions and methoxy groups can influence activity. Electron-withdrawing groups at the 6-position have been shown to decrease antiproliferative activity in some 3-aryl-quinolin-4-ones.

• Substitution on the Phenyl/Thienyl Ring: The electronic properties of substituents on the 3-aryl moiety are critical. Methoxy groups at the 3'-position of a phenyl ring have been associated with increased cytotoxicity.

• The Thiophene Moiety: The sulfur atom of the thiophene ring can engage in hydrogen bonding and other interactions with biological targets, potentially influencing binding affinity and selectivity.

Data Presentation: Cytotoxicity of Related Quinoline Derivatives

Compound Class	Cell Line	IC₅₀ (µM)	Reference
Thieno[3,2-c]quinolines	TT (Medullary Thyroid Cancer)	Micromolar range	[6]
Quinoline-thiophene hybrids	MCF-7 (Breast Cancer)	28.36 - 38.41	[13]
3-Aryl-1H-quinolin-4-ones	Hep G2 (Liver Cancer)	Varies with substitution

In Silico Analysis: Molecular Docking

Molecular docking is a computational technique used to predict the binding mode and affinity of a ligand to a macromolecular target. This approach can provide valuable insights into the potential molecular targets of 3-(3-thienyl)quinoline derivatives and guide the rational design of more potent analogs.

Protocol 4: General Molecular Docking Workflow

• Ligand Preparation: The 3D structure of the 3-(3-thienyl)quinoline derivative is generated and energy-minimized using computational chemistry software.

• Receptor Preparation: The 3D structure of the target protein (e.g., a kinase domain, topoisomerase) is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and hydrogen atoms are added.

• Binding Site Definition: The active site of the protein is defined based on the location of the co-crystallized ligand or through binding site prediction algorithms.

• Docking Simulation: The ligand is placed in the defined binding site, and various conformations and orientations are sampled. A scoring function is used to estimate the binding affinity for each pose.

• Analysis of Results: The predicted binding poses are analyzed to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

Logical Relationship: Drug Discovery Workflow

Caption: Integrated drug discovery workflow.

Conclusion and Future Directions

The 3-(3-thienyl)quinoline scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the realm of oncology. The synthetic routes are well-established and amenable to the generation of diverse chemical libraries. The protocols outlined in this application note provide a robust framework for the synthesis and biological evaluation of new derivatives. Future work should focus on elucidating the specific molecular targets of this scaffold and exploring its potential in other therapeutic areas such as neurodegenerative and inflammatory diseases. The integration of computational and experimental approaches will be crucial for accelerating the discovery and development of clinically viable drug candidates based on the 3-(3-thienyl)quinoline core.

References

• 3-(3-Thienyl)quinoline. PubChem. Available at: [Link]

• Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. (2023). MDPI. Available at: [Link]

• Synthesis and Anticancer Properties of New 3-Methylidene-1-sulfonyl-2,3-dihydroquinolin-4(1H)-ones. (2021). Molecules. Available at: [Link]

• Exploring Applications of Quinoline Derivatives in Chemical Synthesis. (2025). Pharmaffiliates. Available at: [Link]

• Design and Synthesis of Novel Thieno[3,2-c]quinoline Compounds with Antiproliferative Activity on RET-Dependent Medullary Thyroid Cancer Cells. (2023). ACS Omega. Available at: [Link]

• Review on recent development of quinoline for anticancer activities. (2022). Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Molecular Target Interactions of Quinoline Derivatives as Anticancer Agents: A Review. (2022). Chemical Biology & Drug Design. Available at: [Link]

• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. (2021). International Journal of Molecular Sciences. Available at: [Link]

• Friedländer synthesis. Wikipedia. Available at: [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Advances. Available at: [Link]

• Synthesis and Anticancer Evaluation of Some Glycine Conjugated Hybrid Compounds Containing Coumarin, Thiophene and Quinazoline Moieties. (2023). MDPI. Available at: [Link]

• Chemistry and Biological Activity of Thieno[3,4-b]quinoline, Thieno[3,4-c] quinolone, Thieno[3,2-g]quinoline and Thieno[2,3-g]quinoline Derivatives: A Review (Part IX). (2022). Mini-Reviews in Organic Chemistry. Available at: [Link]

• Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. (2024). RSC Advances. Available at: [Link]

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Application Notes &amp; Protocols: In Vitro Biological Evaluation of 3-(3-Thienyl)quinoline

For: Researchers, scientists, and drug development professionals investigating novel heterocyclic compounds.

Preamble: The Scientific Rationale for Investigating 3-(3-Thienyl)quinoline

The fusion of distinct pharmacophores into a single molecular entity is a cornerstone of modern medicinal chemistry. 3-(3-Thienyl)quinoline represents such a hybrid, integrating the quinoline nucleus with a thienyl moiety. The quinoline scaffold is a privileged structure, forming the core of numerous compounds with a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[1][2][3][4] The thienyl ring, a bioisostere of the phenyl ring, is also prevalent in medicinally active compounds and is known to modulate pharmacological activity. The strategic combination of these two heterocyclic systems in 3-(3-Thienyl)quinoline warrants a thorough investigation of its biological potential.

This document provides a structured, multi-tiered approach to the initial in vitro biological evaluation of this novel compound. The protocols herein are designed not merely as procedural steps but as self-validating systems, grounded in established scientific principles to ensure data integrity and reproducibility. We will proceed from a broad assessment of cytotoxicity to more nuanced investigations of its effects on fundamental cellular processes like apoptosis and cell cycle progression.

Strategic Workflow for In Vitro Evaluation

A logical and resource-efficient evaluation begins with a broad screening for cytotoxic activity across a panel of relevant cell lines. This initial step determines the compound's general toxicity profile and identifies potential cancer cell lines for more detailed mechanistic studies. Subsequent assays are then employed to dissect the mode of action, investigating whether the compound induces programmed cell death (apoptosis) or interferes with cell division (cell cycle arrest).

Caption: General workflow for the in vitro evaluation of 3-(3-Thienyl)quinoline.

Protocol I: Assessment of General Cytotoxicity via MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[5] The principle lies in the reduction of the yellow tetrazolium salt, MTT, into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[6] The intensity of the resulting color is directly proportional to the number of viable cells.[7][8]

Causality Behind Experimental Choices

• Cell Line Panel: Utilizing a panel of cancer cell lines (e.g., MCF-7 for breast, HeLa for cervical) and a non-cancerous line (e.g., HEK293) is crucial for determining both the spectrum of activity and the selectivity of the compound.[5] A favorable compound will show high potency against cancer cells and low toxicity towards normal cells.

• Dose-Response: Testing a range of concentrations is essential to determine the half-maximal inhibitory concentration (IC50), a key measure of a drug's potency.[9][10]

• Vehicle Control: A vehicle control (e.g., 0.1% DMSO) is mandatory to ensure that the observed effects are due to the compound itself and not the solvent used for its dissolution.[9]

Step-by-Step Methodology

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count (e.g., using a hemocytometer).

  • Seed cells into a 96-well flat-bottom plate at a density of 5,000–10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare a stock solution of 3-(3-Thienyl)quinoline in sterile DMSO.

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Ensure the final DMSO concentration in each well does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.[9]

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the respective compound concentrations. Include wells for vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate the plate for 48 hours (or a desired time point) at 37°C and 5% CO₂.

• MTT Assay Execution:

  • Prepare a 5 mg/mL MTT solution in sterile phosphate-buffered saline (PBS) and filter-sterilize it.[11]

  • After the incubation period, add 20 µL of the MTT solution to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[8]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution.[11]

• Data Acquisition and Analysis:

  • Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[7]

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = [(OD of Treated Cells - OD of Blank) / (OD of Vehicle Control - OD of Blank)] x 100

  • Plot the % Cell Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC50 value.

Data Presentation

Summarize the calculated IC50 values in a clear, tabular format.

Cell Line	Cancer Type	3-(3-Thienyl)quinoline IC50 (µM) ± SD	Doxorubicin (Positive Control) IC50 (µM) ± SD
MCF-7	Breast Adenocarcinoma	[Insert Value]	[Insert Value]
HeLa	Cervical Cancer	[Insert Value]	[InsertValue]
A549	Lung Carcinoma	[Insert Value]	[Insert Value]
HEK293	Normal Embryonic Kidney	[Insert Value]	[Insert Value]
Data are presented as mean ± standard deviation from three independent experiments.

Protocol II: Elucidation of Cell Death Mechanism via Annexin V/PI Staining

This flow cytometry-based assay is a gold standard for differentiating between apoptosis and necrosis. During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to detect these early apoptotic cells.[12] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is compromised.[10]

Caption: Principle of differentiating cell states using Annexin V and PI staining.

Step-by-Step Methodology

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency after 24 hours.

  • Treat the cells with 3-(3-Thienyl)quinoline at concentrations around its predetermined IC50 value for 24 or 48 hours. Include an untreated control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with complete medium. Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the stained cells by flow cytometry within one hour. Excite FITC at 488 nm and measure emission at ~530 nm; excite PI and measure emission at ~617 nm.

  • Collect data for at least 10,000 events per sample.

Data Interpretation

The results are visualized in a dot plot, which is divided into four quadrants.

Quadrant	Annexin V Staining	PI Staining	Cell Population
Lower Left (Q3)	Negative	Negative	Viable Cells
Lower Right (Q4)	Positive	Negative	Early Apoptotic Cells
Upper Right (Q2)	Positive	Positive	Late Apoptotic/Necrotic Cells
Upper Left (Q1)	Negative	Positive	Necrotic/Dead Cells

An effective pro-apoptotic compound will cause a significant shift of the cell population from the lower-left quadrant to the lower-right and subsequently the upper-right quadrants.

Protocol III: Cell Cycle Analysis via Propidium Iodide Staining

Understanding a compound's effect on cell cycle progression is critical. Many cytotoxic agents function by inducing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cell division and often leading to apoptosis. This assay uses flow cytometry to measure the DNA content of cells.[13] Propidium Iodide (PI) stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the amount of DNA.[14][15] This allows for the quantification of cells in the G0/G1 (2n DNA content), S (between 2n and 4n), and G2/M (4n) phases of the cell cycle.[13]

Caption: The four main phases of the eukaryotic cell cycle.

Step-by-Step Methodology

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and treat with 3-(3-Thienyl)quinoline at relevant concentrations (e.g., 0.5x, 1x, and 2x IC50) for 24 hours. Include an untreated control.

• Cell Fixation:

  • Harvest cells by trypsinization, wash with cold PBS, and centrifuge to obtain a cell pellet.

  • Resuspend the pellet in 1 mL of cold PBS.

  • While vortexing gently, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash the pellet with PBS to remove the ethanol.

  • Resuspend the cell pellet in 500 µL of a staining solution containing PBS, Propidium Iodide (50 µg/mL), and RNase A (100 µg/mL).

  • Causality: RNase A treatment is critical to degrade cellular RNA, ensuring that PI only stains DNA for accurate cell cycle analysis.[14][15]

  • Incubate at 37°C for 30 minutes in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer.

  • Use a linear scale for the DNA fluorescence channel to properly resolve the G0/G1 and G2/M peaks.[15]

  • Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histogram and quantify the percentage of cells in each phase.

Data Presentation

Present the data in a table showing the percentage distribution of cells across the cell cycle phases.

Treatment	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control	[Insert Value]	[Insert Value]	[Insert Value]
Compound (0.5x IC50)	[Insert Value]	[Insert Value]	[Insert Value]
Compound (1x IC50)	[Insert Value]	[Insert Value]	[Insert Value]
Compound (2x IC50)	[Insert Value]	[Insert Value]	[Insert Value]

An accumulation of cells in a specific phase (e.g., an increase in the G2/M population) compared to the control indicates compound-induced cell cycle arrest at that checkpoint.

Concluding Remarks

The protocols detailed in this guide provide a robust framework for the initial in vitro characterization of 3-(3-Thienyl)quinoline. By systematically assessing cytotoxicity, mode of cell death, and impact on cell cycle progression, researchers can build a comprehensive preliminary profile of the compound's biological activity. Positive and significant findings from these assays would provide a strong rationale for advancing the compound to more complex in vitro and subsequent in vivo studies.

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• The Multifaceted Biological Activities of Quinoline Derivatives: A Technical Guide for Drug Discovery Professionals. Benchchem.
• Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. 2022.
• MTT assay protocol. Abcam.
• Biological activities of quinoline derivatives. PubMed. 2009.
• Cell cycle analysis with flow cytometry and propidium iodide. Abcam.
• Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds. Benchchem.

• Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. 2013. Available from: [Link]

• Biological Activities of Quinoline Derivatives. Bentham Science Publishers. 2009. Available from: [Link]

• Assaying cell cycle status using flow cytometry. PMC - NIH. Available from: [Link]

• MTT Proliferation Assay Protocol. ResearchGate. 2025. Available from: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. 2025. Available from: [Link]

• (PDF) A REVIEW ON BIOLOGICAL ACTIVITIES OF QUINOLINE DERIVATIVES. 2020. Available from: [Link]

• Application Notes and Protocols for In-Vitro Cytotoxicity Assays of Novel Bioactive Compounds. Benchchem.

• Apoptosis Marker Assays for HTS. Assay Guidance Manual - NCBI Bookshelf. 2021. Available from: [Link]

• Apoptosis – what assay should I use?. BMG Labtech. 2025. Available from: [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications (IJPRA). 2025. Available from: [Link]

• Cell Cycle Analysis. UWCCC Flow Cytometry Laboratory. 2017. Available from: [Link]

• Cell Cycle Analysis with Flow Cytometry. Biocompare. 2020. Available from: [Link]

• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. 2025. Available from: [Link]

• Cell cycle analysis. Wikipedia. Available from: [Link]

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Application Note: High-Throughput Screening of a 3-(3-Thienyl)quinoline Library for Novel Kinase Inhibitors

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the high-throughput screening (HTS) of 3-(3-thienyl)quinoline libraries, a compound class of significant interest in medicinal chemistry due to its diverse biological activities.[1][2] We present a detailed workflow, from initial assay development and miniaturization to hit validation and follow-up studies. The protocols herein are centered around a luminescence-based kinase assay, a common and robust platform for identifying novel inhibitors.[3][4][5] This guide emphasizes the rationale behind experimental choices and incorporates rigorous quality control measures to ensure the generation of high-quality, actionable data for drug discovery programs.

Introduction: The Promise of 3-(3-Thienyl)quinolines in Kinase Inhibition

Quinolines and their derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[6] The fusion of a thiophene ring at the 3-position of the quinoline core, creating 3-(3-thienyl)quinolines, offers unique structural and electronic properties that can be exploited for potent and selective interactions with biological targets. Notably, many quinoline-based compounds have demonstrated potent inhibitory activity against protein kinases, a class of enzymes frequently dysregulated in diseases such as cancer and inflammatory disorders.[4]

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large compound libraries to identify "hits" that modulate a specific biological target.[7][] This application note details a robust HTS campaign designed to identify novel kinase inhibitors from a 3-(3-thienyl)quinoline library. We will focus on a luminescence-based assay that measures ATP consumption, providing a universal method for assessing the activity of a wide range of kinases.[3][9]

Assay Development and Miniaturization: Building a Robust Screening Platform

The success of any HTS campaign hinges on the development of a sensitive, reproducible, and cost-effective assay.[10][11] For this campaign, we have selected a luminescence-based kinase assay, such as the Kinase-Glo® assay, which quantifies kinase activity by measuring the amount of ATP remaining in the reaction.[3][12] The principle is straightforward: active kinases consume ATP, leading to a decrease in the luminescent signal produced by a luciferase-luciferin reaction.[3] Potent inhibitors will block kinase activity, resulting in higher ATP levels and a stronger luminescent signal.

Rationale for Assay Selection

• Universality: This assay format is compatible with a wide variety of protein kinases and their substrates.[3]

• Homogeneous Format: The "add-and-read" nature of the assay simplifies automation and reduces the number of liquid handling steps, minimizing potential for error.[12]

• High Sensitivity and Dynamic Range: Luminescence detection provides excellent signal-to-background ratios, enabling the detection of subtle inhibitory effects.[12]

• Reduced Interference: Modern luciferase formulations are less susceptible to interference from library compounds compared to other assay technologies.[3]

Experimental Protocol: Assay Miniaturization and Optimization

This protocol details the optimization of a kinase assay in a 384-well format, a standard for HTS.[11]

Materials:

• Purified protein kinase (e.g., a relevant oncology target)

• Kinase substrate (peptide or protein)

• ATP, Ultra-Pure

• Kinase reaction buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Luminescence-based kinase assay reagent (e.g., Kinase-Glo®)

• Positive control inhibitor (a known inhibitor of the target kinase)

• DMSO (vehicle for compound dissolution)

• White, opaque 384-well plates

Protocol:

• Enzyme and Substrate Titration:

  • Prepare serial dilutions of the kinase and its substrate in the kinase reaction buffer.

  • Dispense 5 µL of each kinase dilution into the wells of a 384-well plate.

  • Add 5 µL of each substrate dilution to the wells.

  • Initiate the reaction by adding 5 µL of ATP at a concentration close to its Km for the kinase.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

  • Add 15 µL of the luminescence-based kinase assay reagent to each well.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

  • Rationale: This step identifies the optimal concentrations of enzyme and substrate that yield a robust signal while conserving reagents.

• ATP Titration and Reaction Time Course:

  • Using the optimized enzyme and substrate concentrations, perform a titration of ATP.

  • In parallel, run a time-course experiment to determine the linear range of the kinase reaction.

  • Rationale: This ensures the assay is run under conditions of initial velocity, where the reaction rate is proportional to enzyme activity.

• Z'-Factor Determination:

  • Prepare a plate with 16 wells for the positive control (e.g., 10 µM of a known inhibitor) and 16 wells for the negative control (DMSO vehicle).

  • Dispense the optimized concentrations of enzyme, substrate, and ATP.

  • Add the positive and negative controls to their respective wells.

  • Follow the incubation and detection steps as outlined above.

  • Calculate the Z'-factor using the following formula:

    • Z' = 1 - (3 * (σ_pos + σ_neg)) / |µ_pos - µ_neg|

    • Where σ is the standard deviation and µ is the mean of the positive (pos) and negative (neg) controls.

  • Rationale: The Z'-factor is a statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[13][14][15][16]

Table 1: Optimized HTS Assay Parameters

Parameter	Optimized Value	Rationale
Plate Format	384-well, white, opaque	Reduces reagent consumption and maximizes throughput.
Assay Volume	15 µL	Balances reagent cost with signal robustness.
Kinase Concentration	5 nM	Determined by enzyme titration to be in the linear range.
Substrate Concentration	10 µM	Saturated concentration to ensure enzyme activity is the limiting factor.
ATP Concentration	10 µM (Km value)	Mimics physiological conditions and allows for competitive inhibition.
Compound Concentration	10 µM	A standard starting concentration for primary screens.[11]
DMSO Tolerance	≤ 1%	Minimizes solvent effects on enzyme activity.
Incubation Time	60 minutes	Ensures sufficient product formation for a robust signal.
Z'-Factor	> 0.7	Indicates a high-quality, reliable assay.[15]

High-Throughput Screening Workflow

The HTS workflow is a highly automated process designed for efficiency and reproducibility.[7]

Caption: Data analysis and hit triage workflow.

Hit Confirmation and Dose-Response Analysis

Primary hits are re-tested under the same assay conditions to confirm their activity. Confirmed hits are then subjected to dose-response analysis to determine their potency (IC50).

Protocol:

• Serial Dilution: Confirmed hits are serially diluted (e.g., 10-point, 3-fold dilutions) in DMSO.

• Assay Performance: The dose-response assay is performed using the same protocol as the primary screen.

• IC50 Determination: The percent inhibition data is plotted against the logarithm of the compound concentration, and the data is fitted to a four-parameter logistic equation to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%. [17][18][19][20][21]

Table 2: Hypothetical Dose-Response Data for Confirmed Hits

Compound ID	IC50 (µM)	Hill Slope	R²
TQ-001	0.25	1.1	0.99
TQ-002	1.5	0.9	0.98
TQ-003	5.8	1.2	0.99
TQ-004	0.75	1.0	0.99

Secondary and Orthogonal Assays for Hit Validation

To eliminate false positives and further characterize the mechanism of action of the confirmed hits, a panel of secondary and orthogonal assays is employed. [22][23][24][25][26]

• Orthogonal Assays: An alternative assay format, such as a fluorescence polarization (FP) or AlphaScreen assay, is used to confirm the inhibitory activity of the hits. [27][28][29][30][31]This helps to rule out compounds that may interfere with the primary assay's detection method.

• Selectivity Profiling: Hits are screened against a panel of related kinases to determine their selectivity profile. This is crucial for identifying compounds with a desirable safety profile.

• Cell-Based Assays: The activity of the most promising hits is evaluated in a cellular context to confirm their ability to engage the target and elicit a biological response in a more physiologically relevant system. [32]* ADME/Tox Profiling: Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) properties helps to prioritize compounds with favorable drug-like characteristics. [22]

Conclusion

The workflow described in this application note provides a robust and efficient strategy for the high-throughput screening of 3-(3-thienyl)quinoline libraries to identify novel kinase inhibitors. By combining a validated luminescence-based assay with rigorous data analysis and a comprehensive hit validation cascade, this approach is designed to deliver high-quality lead compounds for further optimization in drug discovery programs. The adaptability of the core assay and the principles of hit validation outlined here can be applied to a wide range of biological targets and compound libraries.

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• Assay Development for High-Throughput Drug Screening Against Mycobacteria. PubMed. [Link]

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• What Is the Best Kinase Assay?. BellBrook Labs. [Link]

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• Hit Identification - Revolutionizing Drug Discovery. Vipergen. [Link]

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• Assay performance and the Z'-factor in HTS. Drug Target Review. [Link]

• Analysis of HTS data. Cambridge MedChem Consulting. [Link]

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The Emerging Therapeutic Potential of 3-(3-Thienyl)quinoline: Application Notes and Protocols for Novel Drug Discovery

Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinoline ring system is a cornerstone of medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a broad spectrum of pharmacological activities.[1] From the historic antimalarial quinine to modern anticancer agents, the versatility of the quinoline scaffold has been repeatedly demonstrated.[2][3] Its ability to intercalate with DNA, inhibit key enzymes like tyrosine kinases and topoisomerases, and modulate various signaling pathways underscores its significance in drug development.[1][2] The incorporation of aryl and heteroaryl substituents onto the quinoline core has been a fruitful strategy for fine-tuning biological activity, enhancing potency, and improving pharmacokinetic profiles.[4]

This guide focuses on a specific, yet promising derivative: 3-(3-Thienyl)quinoline . The fusion of a thiophene ring, a well-known bioisostere of the phenyl group prevalent in many FDA-approved drugs, with the quinoline scaffold presents a unique chemical entity with considerable therapeutic potential.[5] While extensive biological data on 3-(3-Thienyl)quinoline itself is emerging, the known activities of related thienoquinolines and aryl-quinolines suggest promising avenues for investigation in oncology, neurodegenerative diseases, and infectious diseases.[6][7]

These application notes provide a comprehensive framework for researchers and drug development professionals to synthesize, evaluate, and understand the therapeutic potential of 3-(3-Thienyl)quinoline and its derivatives. We will detail a robust synthetic protocol, outline key in vitro screening assays, and propose potential mechanisms of action to guide further investigation.

Synthesis of 3-(3-Thienyl)quinoline via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of C-C bonds, particularly for creating biaryl and heteroaryl-aryl structures.[5][8] This palladium-catalyzed reaction offers high yields, broad functional group tolerance, and relatively mild reaction conditions, making it ideal for the synthesis of compounds like 3-(3-Thienyl)quinoline.[9][10]

The general strategy involves the coupling of a halo-quinoline (e.g., 3-bromoquinoline) with 3-thienylboronic acid.

Experimental Workflow: Synthesis

Caption: A typical experimental workflow for the Suzuki coupling reaction.

Detailed Protocol: Synthesis of 3-(3-Thienyl)quinoline

This protocol is a general guideline and may require optimization for specific laboratory conditions and scales.

Materials:

• 3-Bromoquinoline (1.0 equivalent)

• 3-Thienylboronic acid (1.2 equivalents)[5]

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)[8]

• SPhos (4 mol%)[5]

• Potassium Phosphate (K₃PO₄) (2.0 equivalents)[5]

• Dioxane and Deionized Water (3:1 v/v), degassed[5]

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoquinoline, 3-thienylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.[5]

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen or Argon). Repeat this cycle three times.

• Add the degassed dioxane/water solvent system via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 3-(3-Thienyl)quinoline.

Biological Evaluation: In Vitro Screening Protocols

Based on the known biological activities of structurally similar quinoline and thienoquinoline derivatives, we propose an initial in vitro screening cascade to evaluate the therapeutic potential of 3-(3-Thienyl)quinoline in oncology and neuroprotection.

Anticancer Activity Screening

Quinoline derivatives are known to exhibit anticancer activity through various mechanisms, including inhibition of tyrosine kinases, topoisomerases, and tubulin polymerization, as well as induction of apoptosis.[2][4] Thieno[3,2-c]quinolines, in particular, have been identified as potential RET kinase inhibitors for the treatment of medullary thyroid cancer.[6][11]

1. Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method for assessing the cytotoxic effects of a compound on cancer cell lines.[12][13]

• Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer, TT for medullary thyroid cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[13]

  • Compound Treatment: Treat the cells with serial dilutions of 3-(3-Thienyl)quinoline for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[13]

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.[12]

  • Data Analysis: Measure the absorbance at 570 nm and calculate the IC₅₀ value (the concentration that inhibits 50% of cell growth).

2. Apoptosis Induction (Annexin V/PI Staining)

This assay helps to determine if the observed cytotoxicity is due to apoptosis (programmed cell death).

• Protocol:

  • Cell Treatment: Treat cancer cells with 3-(3-Thienyl)quinoline at concentrations around its IC₅₀ value for 24-48 hours.

  • Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[12]

  • Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[12]

Data Presentation: Comparative In Vitro Anticancer Activities

While specific data for 3-(3-Thienyl)quinoline is pending experimental validation, the following table summarizes the activities of related quinoline derivatives to provide a benchmark.

Compound/Derivative Class	Cancer Cell Line	Assay Type	IC₅₀ (µM)	Reference
2-Styryl-4-quinoline carboxylic acid	H1975 (Lung)	Cytotoxicity	0.21	[12]
Ursolic acid-quinoline hybrid	HeLa (Cervical)	Cytotoxicity	0.36±0.05	[12]
Thieno[3,2-c]quinolines	TT (Medullary Thyroid)	Antiproliferative	Micromolar range	[6][11]
3-Quinoline derivatives	MCF-7 (Breast)	Cytotoxicity	29.8 - 40.4	[4]

Neuroprotective Activity Screening

Quinoline derivatives have also been investigated for their neuroprotective effects, with potential applications in neurodegenerative diseases like Alzheimer's.[7][14] Mechanisms of action include antioxidant and anti-inflammatory activities.[7]

1. Assessment of Antioxidant Activity (DPPH Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the free radical scavenging ability of a compound.

• Protocol:

  • Prepare a solution of DPPH in a suitable solvent (e.g., methanol).

  • Add various concentrations of 3-(3-Thienyl)quinoline to the DPPH solution.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

2. Neuroprotection Against Oxidative Stress

This assay assesses the ability of the compound to protect neuronal cells from oxidative damage.

• Protocol:

  • Cell Culture: Culture neuronal cells (e.g., HT-22) in a 96-well plate.[7]

  • Pre-treatment: Pre-treat the cells with different concentrations of 3-(3-Thienyl)quinoline for a few hours.

  • Induction of Oxidative Stress: Expose the cells to an oxidizing agent like hydrogen peroxide (H₂O₂) or glutamate.[7]

  • Viability Assessment: After 24 hours, assess cell viability using the MTT assay. An increase in viability compared to cells treated with the oxidizing agent alone indicates a neuroprotective effect.

Proposed Mechanism of Action and Signaling Pathways

Based on the literature for related compounds, 3-(3-Thienyl)quinoline may exert its therapeutic effects through several mechanisms. Further investigation into these pathways is warranted.

Potential Anticancer Mechanisms

• Kinase Inhibition: The quinoline scaffold is a common feature in many kinase inhibitors. 3-(3-Thienyl)quinoline could potentially inhibit receptor tyrosine kinases (RTKs) like RET, EGFR, or VEGFR, which are often dysregulated in cancer.[6][15]

• DNA Intercalation and Topoisomerase Inhibition: The planar aromatic structure of 3-(3-Thienyl)quinoline may allow it to intercalate into DNA, disrupting DNA replication and transcription, or inhibit topoisomerase enzymes, leading to cancer cell death.[2]

• Induction of Apoptosis: The compound might trigger the intrinsic or extrinsic apoptotic pathways, possibly through the modulation of Bcl-2 family proteins or activation of caspases.[4]

Caption: Proposed anticancer mechanisms of 3-(3-Thienyl)quinoline.

Potential Neuroprotective Mechanisms

• Nrf2 Pathway Activation: The compound could activate the Keap1-Nrf2 pathway, a key regulator of cellular antioxidant responses, leading to the upregulation of protective enzymes.[16]

• Anti-inflammatory Effects: It may inhibit pro-inflammatory signaling pathways in glial cells, reducing the production of inflammatory mediators like nitric oxide and reactive oxygen species.[7]

Conclusion and Future Directions

The 3-(3-thienyl)quinoline scaffold represents a promising starting point for the development of novel therapeutics. Its synthesis is readily achievable through robust methods like the Suzuki-Miyaura coupling, allowing for the generation of analogs for structure-activity relationship (SAR) studies. The proposed in vitro screening cascade provides a clear path for the initial biological characterization of this compound class.

Future research should focus on a broader screening against a panel of cancer cell lines and kinase assays to identify specific molecular targets. In parallel, in vivo studies in relevant animal models will be crucial to assess the efficacy, pharmacokinetics, and safety profile of lead compounds derived from the 3-(3-thienyl)quinoline scaffold. The exploration of this chemical space holds significant potential for the discovery of next-generation therapies for a range of human diseases.

References

• National Center for Biotechnology Information. (n.d.). 3-(3-Thienyl)quinoline. PubChem. Retrieved from [Link]

• Lauria, A., et al. (2023). Design and Synthesis of Novel Thieno[3,2-c]quinoline Compounds with Antiproliferative Activity on RET-Dependent Medullary Thyroid Cancer Cells. ACS Omega. Retrieved from [Link]

• Jain, A. K., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Molecular Structure.
• Ghorab, M. M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry.
• Tyagi, S., & Salahuddin. (2022). Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology.

• Ghorab, M. M., et al. (2016). Comprehensive Review on Current Developments of Quinoline-Based Anticancer Agents. ResearchGate. Retrieved from [Link]

• Mohareb, R. M., et al. (2023). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. Molecules.
• Chen, C.-N., et al. (2020).
• Broch, E., et al. (2010). Synthesis and in vitro antiproliferative activities of quinoline derivatives. European Journal of Medicinal Chemistry.

• Hernández-García, E., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Bohrium. Retrieved from [Link]

• Lauria, A., et al. (2023). Design and Synthesis of Novel Thieno[3,2-c]quinoline Compounds with Antiproliferative Activity on RET-Dependent Medullary Thyroi. IRIS UniPA.

• ResearchGate. (n.d.). Thieno[3,2-c]quinoline-4-yl-amines — Synthesis and Investigation of Activity Against Malaria. Retrieved from [Link]

• da Silva, J. A., et al. (2022). Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. National Center for Biotechnology Information. Retrieved from [Link]

• Li, Y., et al. (2023). Quinoline-based Compounds with Potential Activity against Drugresistant Cancers. Research Square.
• Al-dujaili, A. Z., et al. (2022). Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions. Molecules.

• Hernández-García, E., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of new arylated Quinolines by Suzuki cross coupling. Retrieved from [Link]

• Al-Ghraiybah, N. F., et al. (2024). Neuroprotective Effects of a 3-Amino Quinazoline Derivative via Keap1-Nrf2 Pathway Activation in an ICV-STZ-Induced Rat Model of Sporadic Alzheimer's Disease. ACS Chemical Neuroscience.

• Langer, P., et al. (2017). New Tricyclic Aryl Quinazoline Derivatives by Suzuki‐Miyaura Cross‐Coupling. National Center for Biotechnology Information. Retrieved from [Link]

• Kumar, R., et al. (2023). Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein. National Center for Biotechnology Information. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Suzuki Coupling for 3-(3-Thienyl)quinoline Synthesis

Welcome to the technical support guide for the synthesis of 3-(3-Thienyl)quinoline via Suzuki-Miyaura cross-coupling. This document is designed for researchers, medicinal chemists, and process development professionals who are working with or troubleshooting this specific, and often challenging, heteroaryl-heteroaryl bond formation. Here, we move beyond basic protocols to address the nuanced mechanistic considerations and practical hurdles you may encounter.

Part 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses common queries regarding the initial setup and component selection for the Suzuki coupling of a haloquinoline with a thienylboronic acid derivative.

Q1: What are the optimal starting materials for this synthesis? Should I use 3-bromoquinoline or 3-chloroquinoline? And what about the boron source?

A: The choice of starting materials is the first critical control point for this reaction.

• The Halide (Electrophile): For the quinoline component, 3-bromoquinoline is the recommended starting point over 3-chloroquinoline. The Carbon-Bromine (C-Br) bond is weaker than the Carbon-Chlorine (C-Cl) bond, which facilitates the initial, often rate-limiting, oxidative addition step to the Palladium(0) catalyst.[1] While modern catalysts can activate aryl chlorides, 3-bromoquinoline provides a more reliable and reactive electrophile, especially when developing an initial protocol.[2]

• The Boron Source (Nucleophile): While 3-thienylboronic acid is the most direct reagent, it is susceptible to decomposition, particularly protodeboronation, under reaction conditions.[3][4] This is a common failure point in heteroaryl couplings. For greater stability and reproducibility, consider using a boronate ester , such as the pinacol ester (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene). These esters are generally more robust, easier to purify, and less prone to premature decomposition.[1] Another excellent alternative is a potassium heteroaryltrifluoroborate salt, which offers high stability and can be used under anhydrous conditions.[1]

Q2: Which Palladium catalyst and ligand system is most effective for coupling two heteroaryl rings like quinoline and thiophene?

A: This is a crucial question, as the catalyst system dictates the efficiency of the reaction. The Lewis-basic nitrogen of the quinoline ring can coordinate to the palladium center and act as a catalyst poison.[4] Therefore, the ligand's role is not just to stabilize the catalyst but also to promote the desired catalytic cycle over deactivation pathways.

• Traditional Catalysts: A catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can work and is often used in foundational literature.[5] However, it can be sluggish for challenging heteroaryl couplings.

• Modern, Specialized Ligands: For this specific transformation, we strongly recommend using a catalyst system with bulky, electron-rich phosphine ligands. These ligands accelerate both the oxidative addition and the final reductive elimination steps.[6] Excellent choices include:

  • Buchwald-type ligands: Ligands like SPhos and XPhos, when paired with a palladium source like Pd(OAc)₂ or used as pre-formed "precatalysts" (e.g., XPhos Pd G3), are designed for difficult couplings.[7] They create a sterically hindered yet highly active catalytic species that resists deactivation.

  • Pd(dppf)Cl₂: This is a robust and reliable catalyst that often provides a good balance of reactivity and stability for a wide range of Suzuki couplings, including those involving heteroaryl substrates.[8]

Q3: What is the role of the base, and how do I select the right one?

A: The base is not a passive component; it is essential for activating the boronic acid (or its derivative) for the transmetalation step.[9] The base reacts with the boronic acid to form a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻), which can then efficiently transfer its organic group to the palladium center.[10][11]

• Common Choices: Inorganic bases are typically used.

  • Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃) are mild and effective bases, often used in aqueous solvent mixtures.[12]

  • Potassium Phosphate (K₃PO₄) is a stronger, non-nucleophilic base that is highly effective, particularly under anhydrous or low-water conditions with modern catalyst systems.[7] It is often the base of choice for difficult couplings.

  • Cesium Carbonate (Cs₂CO₃) is another strong base known for its high solubility in organic solvents, which can sometimes accelerate the reaction.

For the 3-(3-Thienyl)quinoline synthesis, K₃PO₄ is an excellent starting point due to its proven efficacy in challenging heteroaryl couplings.

Q4: How important are the solvent choice and degassing procedures?

A: Both are critically important for success and reproducibility.

• Solvent Systems: The reaction typically requires a polar, aprotic solvent to dissolve the organic components and often includes water to help dissolve the inorganic base. Common systems include:

  • 1,4-Dioxane / Water[7]

  • Toluene / Water

  • Tetrahydrofuran (THF) / Water The ratio is typically between 3:1 and 5:1 (organic:water).

• Degassing and Inert Atmosphere: This is a non-negotiable step. Oxygen in the reaction mixture can lead to two major side reactions:

  • Homocoupling (Glaser coupling): The boronic acid can couple with itself to form 3,3'-bithiophene, a common and often difficult-to-remove byproduct.[13]

  • Catalyst Decomposition: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species or lead to the formation of palladium black, which has poor catalytic activity.[14] Always degas your solvent thoroughly (e.g., by bubbling with argon or nitrogen for 20-30 minutes) and run the reaction under a positive pressure of an inert gas.[7][13]

Part 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Q1: My reaction has stalled or shows very low yield, even after several hours. What are the first things I should check?

A: When a Suzuki coupling fails, a systematic diagnosis is key.[13]

• Verify Catalyst Activity: Is your palladium source active? Pd(PPh₃)₄ can degrade over time, especially if not stored properly. If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in-situ to the active Pd(0) species. If you suspect catalyst death, the solution is to use a fresh batch or a more stable, pre-formed precatalyst like an XPhos Pd G3.

• Check Reagent Quality: Boronic acids can degrade upon storage. Confirm the purity of your 3-thienylboronic acid via NMR. If it has degraded, purify it or switch to a more stable boronate ester.[3] Ensure your base is anhydrous if the protocol calls for it.

• Confirm Inert Atmosphere: Oxygen contamination is a primary suspect for low yields.[13] Ensure all reagents are dry (if needed), the solvent is rigorously degassed, and the reaction is maintained under a positive pressure of nitrogen or argon. A color change to black early in the reaction can indicate catalyst precipitation (Pd black), often due to oxygen exposure.[6][14]

• Re-evaluate Base and Solvent: Is your base dissolving? For K₃PO₄, which has low solubility, vigorous stirring is essential. In some cases, a small amount of water is necessary for anhydrous couplings with K₃PO₄ to function effectively.[6] If solubility is an issue, consider a different solvent system or a more soluble base like Cs₂CO₃.

Q2: My mass spectrometry analysis shows a significant amount of a dehalogenated starting material (quinoline) and a protonated starting material (thiophene). What is causing this?

A: You are observing two distinct and common side reactions:

• Dehalogenation of 3-bromoquinoline: This occurs when the Ar-Pd(II)-Br intermediate, formed after oxidative addition, undergoes a reaction that replaces the bromine with a hydrogen atom.[3] This can be caused by trace amounts of water, amines, or alcohols in the reaction mixture acting as a hydride source. To mitigate this, ensure all reagents and solvents are pure and dry (if running an anhydrous reaction).

• Protodeboronation of 3-thienylboronic acid: This is the cleavage of the C-B bond by a proton source (like water), replacing the boronic acid group with a hydrogen atom to form thiophene.[3][4] Heteroaryl boronic acids, especially those from electron-rich rings like thiophene, are very prone to this.

  • Solution: Use a more stable boron source like a pinacol ester or a trifluoroborate salt.[1] Alternatively, using a stronger, less-nucleophilic base like K₃PO₄ and minimizing the amount of water in the reaction can also help suppress this side reaction.

Q3: I'm seeing a lot of 3,3'-bithiophene as a byproduct. How do I minimize this homocoupling?

A: The formation of 3,3'-bithiophene is a classic sign of boronic acid homocoupling. This is almost always caused by the presence of oxygen.[13] The mechanism involves the palladium-catalyzed oxidation of the boronic acid.

• Solution: The remedy is stringent exclusion of oxygen.

  • Use high-purity, degassed solvents. A "freeze-pump-thaw" method (3 cycles) is highly effective if simple bubbling is insufficient.

  • Assemble your reaction vessel under a positive flow of inert gas.

  • Ensure your inert gas line is functioning correctly and providing a truly oxygen-free atmosphere.

Q4: My product is formed, but I am unable to separate it from the unreacted boronic acid by column chromatography. What can I do?

A: This is a common purification challenge, especially if the product and the boronic acid have similar polarities.[15]

• Aqueous Wash: During the workup, perform a wash with a mild aqueous base (e.g., 1M NaOH or Na₂CO₃ solution). Boronic acids are acidic and will be extracted into the aqueous layer as the corresponding boronate salt, while your 3-(3-Thienyl)quinoline product should remain in the organic layer. Be sure to check the stability of your product to basic conditions first.

• Derivatization: If a basic wash is not effective or compatible, you can sometimes convert the unreacted boronic acid into a more easily separable derivative. For example, adding diethanolamine can precipitate the boronic acid as a stable adduct that can be filtered off before workup.[13]

• Chromatography Modification: Sometimes, adding a small amount of a modifier to your mobile phase, like 0.1% acetic acid or triethylamine, can improve the separation on silica gel.[15]

Part 3: Optimized Experimental Protocols

The following protocols provide a starting point for your experiments. Always perform reactions on a small scale first to establish optimal conditions before scaling up.

Protocol 1: Standard Conditions (Classical Approach)

This protocol uses a traditional catalyst system and is based on well-established literature methods for similar couplings.[16]

Materials:

• 3-Bromoquinoline (1.0 equiv)

• 3-Thienylboronic acid (1.3 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Sodium Carbonate (Na₂CO₃) (2.0 equiv)

• 1,4-Dioxane and Deionized Water (4:1 v/v)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and condenser, add 3-bromoquinoline, 3-thienylboronic acid, Pd(PPh₃)₄, and Na₂CO₃.

• Seal the flask, then evacuate and backfill with argon gas. Repeat this cycle three times.

• Prepare the solvent mixture (4:1 Dioxane/H₂O) and degas it by bubbling argon through it for 30 minutes.

• Add the degassed solvent to the flask via syringe.

• Heat the reaction mixture to 95 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction may take 4-12 hours.

• Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Optimized Conditions (Modern Approach)

This protocol uses a modern catalyst system and a more stable boronate ester to overcome the common challenges of heteroaryl-heteroaryl coupling.[4][7]

Materials:

• 3-Bromoquinoline (1.0 equiv)

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene (1.2 equiv)

• XPhos Pd G3 (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 equiv)

• Anhydrous 1,4-Dioxane and Deionized Water (10:1 v/v)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 3-bromoquinoline, the thiophene pinacol ester, XPhos Pd G3, and finely ground K₃PO₄.

• Evacuate and backfill the flask with argon (3 cycles).

• Add the degassed, anhydrous 10:1 Dioxane/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress. This reaction is often significantly faster, potentially reaching completion in 1-4 hours.

• Follow the same workup and purification procedure as described in Protocol 1. The pinacol byproduct is generally much less polar and easier to separate than boronic acid.

Part 4: Key Reaction Parameters Summary

Parameter	Standard Choice	Optimized Choice	Rationale for Optimization
Electrophile	3-Bromoquinoline	3-Bromoquinoline	Provides reliable reactivity for oxidative addition.[1]
Nucleophile	3-Thienylboronic Acid	3-Thienylboronic Acid Pinacol Ester	Pinacol ester is more stable, preventing protodeboronation and improving reproducibility.[1][3]
Pd Catalyst	Pd(PPh₃)₄ (5 mol%)	XPhos Pd G3 (1-2 mol%)	Modern catalyst is more active, stable, and efficient for challenging couplings, allowing lower catalyst loading.[7]
Ligand	Triphenylphosphine (PPh₃)	XPhos	Bulky, electron-rich ligand accelerates key catalytic steps and prevents catalyst deactivation.[6]
Base	Na₂CO₃ (2 equiv)	K₃PO₄ (2 equiv)	Stronger, non-nucleophilic base is more effective at promoting transmetalation, especially with stable esters.[7]
Solvent	Dioxane/H₂O (4:1)	Dioxane/H₂O (10:1)	Reduced water content can further suppress protodeboronation.[4]
Temperature	90-95 °C	100-110 °C	Higher temperature can increase the rate, which is possible with a more thermally stable modern catalyst.

Part 5: Visual Guides

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting a failed Suzuki coupling reaction.

Part 6: References

• BenchChem Technical Support. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.

• Reddit r/Chempros Community Discussion. (2021). Diagnosing issues with a failed Suzuki coupling?

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.

• Thomas, J. M., et al. (2022). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate.

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.

• The Organic Chemistry Tutor. (2024). Suzuki Coupling | Common Byproducts in Suzuki Coupling.

• Blakemore, D. C., et al. (2018). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.

• Reddit r/chemistry Community Discussion. (2022). Trouble isolating my Suzuki coupling biaryl acid product.

• BenchChem Technical Support. (2025). Application Notes and Protocols for 3-Thienylboronic Acid in Suzuki Coupling Reactions.

• Myers, A. (n.d.). The Suzuki Reaction - Chem 115.

• Sharma, S., et al. (2018). Recent Advances in the development of Suzuki Miyaura Coupling Reactions.

• Wirth, S., et al. (2020). Setup of 4‐Prenylated Quinolines through Suzuki‐Miyaura Coupling for the Synthesis of Aurachins A and B.

• Chemistry Stack Exchange Community. (2019). Why does thallium hydroxide increase the yield of product in a Suzuki reaction?

• ResearchGate. (2015). A Simple and Novel Amide Ligand Based on Quinoline Derivative Used for Palladium-Catalyzed Suzuki Coupling Reaction.

• Ökten, S. (2019). New Quinoline Derivatives via Suzuki Coupling Reactions.

• ResearchGate. (2009). Synthesis of new arylated Quinolines by Suzuki cross coupling.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling.

• Al-dujaili, A. H., et al. (2022). Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions.

• Li, W., et al. (2005). SYNTHESIS OF 3-PYRIDYLBORONIC ACID AND ITS PINACOL ESTER. APPLICATION OF 3-PYRIDYLBORONIC ACID IN SUZUKI COUPLING TO PREPARE 3-PYRIDIN-3-YLQUINOLINE.

• Martin, A. R., et al. (2017). A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Borates.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. wwjmrd.com [wwjmrd.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. m.youtube.com [m.youtube.com]
• 15. reddit.com [reddit.com]
• 16. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 3-(3-Thienyl)quinoline by Column Chromatography

Welcome to the technical support center for the purification of 3-(3-thienyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the column chromatography purification of this specific heterocyclic compound. Our approach is rooted in practical, field-tested experience to ensure scientific integrity and successful outcomes.

Introduction: The Challenge of Purifying 3-(3-Thienyl)quinoline

3-(3-Thienyl)quinoline is a heterocyclic compound with a basic nitrogen atom within its quinoline ring system. This inherent basicity can lead to challenging interactions with the acidic surface of standard silica gel, a commonly used stationary phase in column chromatography.[1] These interactions often manifest as peak tailing, poor separation, and in some cases, irreversible adsorption of the compound to the stationary phase. This guide will provide a systematic approach to overcoming these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take before attempting a large-scale column chromatography purification of 3-(3-thienyl)quinoline?

A1: The crucial first step is to develop a robust separation method using Thin-Layer Chromatography (TLC). TLC is a rapid and inexpensive technique that allows you to screen various solvent systems (mobile phases) to find the optimal conditions for separation.[1][2] The goal is to achieve a retention factor (Rf) value for 3-(3-thienyl)quinoline that is ideally between 0.15 and 0.4.[3] This Rf range generally translates well to column chromatography, providing good resolution between your target compound and impurities.[4]

Q2: How is the Retention Factor (Rf) value calculated and why is it important?

A2: The Rf value is a ratio calculated by dividing the distance traveled by the compound by the distance traveled by the solvent front on the TLC plate.[3][5][6]

• Rf = Distance traveled by the compound / Distance traveled by the solvent front [5][7]

This value is critical because it indicates the affinity of your compound for the stationary phase versus the mobile phase.[3][6] A very high Rf means the compound will elute too quickly from the column with the bulk solvent, resulting in poor separation. A very low Rf indicates strong adsorption to the silica, which can lead to long elution times, broad peaks, and potential sample loss.[1]

Q3: My 3-(3-thienyl)quinoline is streaking on the TLC plate. What does this indicate and how can I fix it?

A3: Streaking, or tailing, of a basic compound like 3-(3-thienyl)quinoline on a silica gel TLC plate is a classic sign of strong, undesirable interactions with the acidic silanol groups on the silica surface.[1] This can be addressed by:

• Adding a Basic Modifier: Incorporate a small amount (0.1-1%) of a basic modifier like triethylamine (Et3N) or a few drops of ammonia solution into your mobile phase.[1] This will neutralize the acidic sites on the silica, leading to sharper, more defined spots.

• Alternative Stationary Phases: If streaking persists, consider using a different stationary phase for your TLC and subsequent column chromatography. Options include neutral or basic alumina, or even reversed-phase silica (C18).[1]

Q4: How do I choose the right solvent system (mobile phase) for my column?

A4: The selection of the mobile phase is dictated by your initial TLC analysis. You should aim for a solvent system that provides good separation between your desired compound and any impurities. A common starting point for compounds of intermediate polarity like 3-(3-thienyl)quinoline is a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane).[1][8] You can then fine-tune the ratio of these solvents to achieve the target Rf value.

Q5: What is the difference between wet and dry loading of the sample, and which one should I use?

A5:

• Wet Loading: Involves dissolving your crude sample in a minimal amount of the initial mobile phase (or a slightly more polar solvent if necessary for solubility) and carefully applying it to the top of the column bed.[7] This is a common and effective method.

• Dry Loading: This technique is preferred when your compound has poor solubility in the eluent.[7][9] The crude sample is dissolved in a suitable solvent, and then a small amount of silica gel is added to this solution. The solvent is then evaporated to yield a free-flowing powder of your compound adsorbed onto the silica. This powder is then carefully added to the top of the column.[7] Dry loading often results in a more uniform application of the sample and can lead to better separation.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the column chromatography of 3-(3-thienyl)quinoline.

Problem 1: Poor Separation or Overlapping Peaks

Possible Cause	Solution
Inappropriate Solvent System	Re-optimize the mobile phase using TLC. If the compounds are eluting too quickly (high Rf), decrease the polarity of the mobile phase. If they are eluting too slowly (low Rf), increase the polarity.[1]
Column Overloading	The amount of crude material should generally be 1-5% of the mass of the stationary phase.[1] For difficult separations, a lower loading percentage (e.g., 1%) is recommended.
Poorly Packed Column	An unevenly packed column with channels or air bubbles will lead to poor separation.[10] Ensure the silica gel is packed as a uniform slurry and allowed to settle without any voids.
Flow Rate is Too Fast or Too Slow	An excessively fast flow rate does not allow for proper equilibration between the stationary and mobile phases, leading to peak broadening. A very slow flow rate can also cause band broadening due to diffusion.[7]

Problem 2: The Compound is Not Eluting from the Column

Possible Cause	Solution
Compound is Too Polar for the Solvent System	Gradually increase the polarity of the mobile phase. For very polar compounds, a gradient elution from a non-polar to a more polar solvent system may be necessary.
Irreversible Adsorption to Silica Gel	This is a risk with basic compounds like 3-(3-thienyl)quinoline. Add a basic modifier (e.g., 0.5% triethylamine) to the mobile phase to reduce strong interactions with the acidic silica.[1]
Compound Degradation on the Column	Test the stability of your compound on silica gel by spotting it on a TLC plate, letting it sit for a few hours, and then developing it to see if any new spots appear.[9] If it is unstable, consider using a less acidic stationary phase like neutral alumina.

Problem 3: Tailing or Streaking of the Compound Band

Possible Cause	Solution
Strong Acid-Base Interactions	As with TLC, add a basic modifier like triethylamine (0.1-1%) to the mobile phase to minimize interactions with the acidic silica gel.[1]
Sample Overloading	Too much sample in a concentrated band can lead to tailing. Ensure you are not exceeding the loading capacity of your column.
Inappropriate Sample Dissolution Solvent	If the sample is dissolved in a solvent that is too strong (too polar) compared to the mobile phase, it can cause band distortion. Dissolve the sample in the mobile phase whenever possible, or a solvent of similar or lower polarity.[11]

Experimental Protocols

General Protocol for Column Chromatography Purification of 3-(3-Thienyl)quinoline

• TLC Analysis:

  • Dissolve a small amount of the crude 3-(3-thienyl)quinoline in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in a sealed chamber with a pre-determined solvent system (e.g., a mixture of hexanes and ethyl acetate).

  • Visualize the spots under UV light (254 nm).

  • Adjust the solvent system polarity to achieve an Rf value of approximately 0.2-0.3 for the desired compound. If streaking is observed, add 0.5% triethylamine to the solvent system.

• Column Preparation (Slurry Packing):

  • Choose an appropriately sized column based on the amount of crude material (a silica gel to crude product weight ratio of 50:1 to 100:1 is a good starting point).[12]

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluent.

  • Gently pour the slurry into the column, ensuring no air bubbles are trapped.[13]

  • Tap the side of the column gently to ensure even packing.

  • Add another thin layer of sand on top of the packed silica gel to prevent disturbance during sample loading.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent. Carefully add the solution to the top of the column using a pipette.[7]

  • Dry Loading: Dissolve the crude product in a suitable solvent, add silica gel (approximately 2-3 times the weight of the crude product), and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the column.[7]

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Begin collecting fractions. The volume of each fraction should be consistent.

  • Maintain a constant flow rate. For flash chromatography, apply gentle air pressure (1-2 psi).[7]

• Analysis of Fractions:

  • Monitor the collected fractions by TLC to identify those containing the purified 3-(3-thienyl)quinoline.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualizations

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. Rf Value In Chromatography: Calculation And Significance [vault.nimc.gov.ng]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. chromtech.com [chromtech.com]
• 9. Chromatography [chem.rochester.edu]
• 10. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 11. halocolumns.com [halocolumns.com]
• 12. orgsyn.org [orgsyn.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of 3-(3-Thienyl)quinoline

Welcome to the technical support center for the purification of 3-(3-Thienyl)quinoline via recrystallization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. Our goal is to empower you with the scientific principles and practical techniques necessary to overcome common challenges and achieve high-purity crystalline product.

Troubleshooting Guide: Navigating Common Recrystallization Hurdles

This section addresses specific issues you may encounter during the recrystallization of 3-(3-Thienyl)quinoline in a question-and-answer format. We delve into the root causes of these problems and provide step-by-step solutions.

Issue 1: My 3-(3-Thienyl)quinoline is "oiling out" instead of crystallizing.

Question: I've dissolved my crude 3-(3-Thienyl)quinoline in a hot solvent and upon cooling, it's separating as an oil, not crystals. What's happening and how can I fix it?

Answer: "Oiling out" is a common problem where the solute comes out of solution above its melting point, forming a liquid phase instead of a solid crystalline lattice.[1][2] This is often due to a high concentration of impurities, a solvent in which the compound is too soluble, or the solution cooling too rapidly.[1]

Causality and Solutions:

• High Impurity Load: Impurities can depress the melting point of your compound, making it more likely to separate as an oil.

  • Solution: Attempt a pre-purification step. If you suspect acidic or basic impurities, a liquid-liquid extraction with a dilute acid or base wash prior to recrystallization can be effective. For other types of impurities, running a quick filtration through a small plug of silica gel might be beneficial, though be mindful that quinolines can sometimes interact with silica.[3]

• Inappropriate Solvent Choice: If the boiling point of your solvent is higher than the melting point of your compound, it will melt before it dissolves and will likely oil out upon cooling.

  • Solution: Select a solvent with a lower boiling point. For a compound like 3-(3-Thienyl)quinoline, which is largely non-polar but has a nitrogen capable of hydrogen bonding, a solvent pair is often ideal.[4] Try dissolving it in a minimal amount of a hot, more polar solvent in which it is soluble (like ethanol or acetone) and then slowly add a hot, less polar "anti-solvent" (like water or hexanes) until the solution becomes slightly turbid. Then, allow it to cool slowly.[5][6]

• Rapid Cooling: Cooling the solution too quickly can shock the system, causing the compound to crash out as an oil because the molecules don't have enough time to arrange themselves into a crystal lattice.[7]

  • Solution: Ensure a slow cooling rate. Allow the flask to cool to room temperature on the benchtop, undisturbed. You can further insulate the flask by placing it in a beaker of warm water and letting them cool together. Once at room temperature, you can then move the flask to an ice bath to maximize crystal recovery.[1]

Issue 2: I'm getting a very low yield of crystals.

Question: After recrystallization, I've recovered very little of my 3-(3-Thienyl)quinoline. What could be the cause of this poor yield?

Answer: A low yield can be frustrating and is typically caused by using too much solvent, premature crystallization during hot filtration, or incomplete crystallization.[8][9]

Causality and Solutions:

• Excess Solvent: Using too much solvent is the most common reason for low yield, as a significant portion of your compound will remain dissolved in the mother liquor even after cooling.[1][9]

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve your crude product.[9] If you've already used too much, you can carefully evaporate some of the solvent to re-saturate the solution and then attempt the cooling process again.[1][8]

• Premature Crystallization: If you performed a hot filtration to remove insoluble impurities, your product may have started to crystallize in the filter funnel.[2][7]

  • Solution: To prevent this, use a stemless funnel and preheat it with hot solvent before filtering your solution.[2] Also, ensure the receiving flask contains a small amount of boiling solvent to keep the funnel warm.[2]

• Incomplete Crystallization: The crystallization process may not have been allowed to proceed to completion.

  • Solution: Be patient. Allow the solution to stand at room temperature for a sufficient amount of time before moving it to an ice bath.[7] You can check for remaining dissolved product by taking a small sample of the mother liquor and evaporating the solvent to see if a significant amount of solid remains.[8]

Issue 3: No crystals are forming at all.

Question: My solution has cooled, but no crystals have appeared. What should I do?

Answer: The failure of crystals to form is usually due to either using too much solvent or the solution being supersaturated.[1][9]

Causality and Solutions:

• Excess Solvent: As mentioned for low yield, too much solvent will prevent the solution from becoming saturated upon cooling.

  • Solution: Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[8]

• Supersaturation: Sometimes, a solution can become supersaturated, meaning it holds more dissolved solute than it theoretically should at that temperature. In this state, crystallization needs a nucleation point to begin.[1]

  • Solutions to Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask below the surface of the solution with a glass rod. The microscopic scratches on the glass can provide a surface for crystals to start forming.[1][2]

    • Seed Crystals: If you have a small amount of pure 3-(3-Thienyl)quinoline, add a tiny crystal to the solution. This will act as a template for other molecules to crystallize upon.[1][9]

    • Extreme Cooling: If the above methods fail, try cooling the solution in a dry ice/acetone bath, but be aware this can sometimes cause the product to crash out as a fine powder, which may be less pure than larger crystals.[2]

Solvent Selection for 3-(3-Thienyl)quinoline

Choosing the right solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[5] Given the structure of 3-(3-Thienyl)quinoline (a moderately polar aromatic heterocycle), a range of solvents and solvent pairs could be effective.

Solvent/Solvent System	Polarity	Boiling Point (°C)	Rationale & Considerations
Ethanol	Polar Protic	78	Good starting point. The quinoline nitrogen can hydrogen bond with the alcohol.
Acetone	Polar Aprotic	56	Often a good solvent for moderately polar compounds. Its low boiling point makes it easy to remove.[4]
Ethyl Acetate	Moderately Polar	77	Can be effective, but monitor for oiling out.
Toluene	Non-polar	111	May be a good solvent for dissolving the compound, but its high boiling point can be problematic.[4]
Ethanol/Water	Mixed (Polar)	Variable	A common and effective solvent pair. Dissolve in hot ethanol and add hot water dropwise until turbidity persists.[5]
Acetone/Hexane	Mixed (Mod. Polar)	Variable	Dissolve in hot acetone and add hot hexane as the anti-solvent.
Dichloromethane/Hexane	Mixed (Non-polar)	Variable	Useful for less polar compounds. Dissolve in a minimum of dichloromethane and add hexane.

Experimental Workflow & Diagrams

Standard Recrystallization Protocol

• Solvent Selection: Choose a promising solvent or solvent pair based on small-scale solubility tests.

• Dissolution: Place the crude 3-(3-Thienyl)quinoline in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring. Continue adding small portions of hot solvent until the compound is fully dissolved.[2]

• Decolorization (if necessary): If the solution is colored by impurities, allow it to cool slightly and add a small amount of activated charcoal. Reheat to boiling for a few minutes.[2]

• Hot Filtration (if necessary): If there are insoluble impurities or activated charcoal, perform a hot gravity filtration using a pre-warmed, stemless funnel.[2]

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Then, place it in an ice bath to maximize crystal formation.[7]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[9]

• Drying: Allow the crystals to dry completely. This can be done by leaving them in the funnel with the vacuum on for a period of time, or by transferring them to a watch glass to air dry.[2][9]

Troubleshooting Flowchart

Caption: A decision-making flowchart for troubleshooting common recrystallization problems.

Frequently Asked Questions (FAQs)

Q1: How do I know if my recrystallized 3-(3-Thienyl)quinoline is pure? A visual inspection is a good first step; pure crystals should appear uniform with sharp edges and shiny surfaces.[7] The most common method to assess purity is by measuring the melting point. A pure compound will have a sharp melting point range (typically 1-2 °C), which should be higher than the melting point of the crude material.[7] You can also use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for a more quantitative assessment of purity.

Q2: Can I reuse the mother liquor? Yes, the mother liquor contains dissolved product. You can often recover a second crop of crystals by evaporating some of the solvent from the mother liquor and repeating the cooling process. However, be aware that this second crop may be less pure than the first.

Q3: What is the purpose of washing the crystals with cold solvent? Washing the collected crystals with a small amount of ice-cold solvent helps to remove any soluble impurities that may have adhered to the surface of the crystals.[9] It's crucial to use cold solvent to minimize redissolving your purified product.

Q4: My compound is colored. Will recrystallization remove the color? Sometimes, colored impurities can be removed during recrystallization as they may remain in the mother liquor. If the color persists in the crystals, you can try adding a small amount of activated charcoal to the hot solution before filtration.[2] The charcoal will adsorb the colored impurities, which can then be removed by hot filtration.[2]

Q5: Is it better to use a single solvent or a mixed solvent system? This depends on the solubility profile of your compound. A single solvent is often simpler, but a mixed solvent system provides more flexibility in fine-tuning the solubility.[5] For a molecule like 3-(3-Thienyl)quinoline with both aromatic and heteroaromatic components, a mixed solvent system (e.g., ethanol/water or acetone/hexane) is often very effective.

References

• 2.1: RECRYSTALLIZATION - Chemistry LibreTexts. (2021, March 5). Chemistry LibreTexts. [Link]

• Problems with Recrystallisations. (n.d.). University of York. [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Recrystallization1. (n.d.). California State University, Los Angeles. [Link]

• Bartow, E., & McCollum, E. V. (1904). Synthesis of derivatives of quinoline. Journal of the American Chemical Society, 26(6), 700–704. [Link]

• Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. (2019, February 2). National Institutes of Health. [Link]

• 3.3C: Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts. [Link]

• Recent Advances in Metal-Free Quinoline Synthesis. (n.d.). MDPI. [Link]

• Solvent Choice. (n.d.). University of York. [Link]

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. [Link]

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Overcoming Solubility Challenges of 3-(3-Thienyl)quinoline in Biological Assays

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming solubility issues associated with 3-(3-Thienyl)quinoline in biological assays. The following information is curated to provide both foundational knowledge and advanced, actionable strategies to ensure the reliability and accuracy of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is 3-(3-Thienyl)quinoline and why is its solubility a concern?

3-(3-Thienyl)quinoline is a heterocyclic aromatic organic compound.[1] Its structure, containing both a quinoline and a thienyl group, contributes to its generally low aqueous solubility.[2][3] Quinoline itself is only slightly soluble in cold water.[1][4] The thienyl group, a nonpolar aromatic component, further reduces its ability to form favorable interactions with water molecules.[3] Poor solubility is a significant challenge in drug discovery and biological assays as it can lead to underestimated compound activity, variable results, and inaccurate structure-activity relationships (SAR).[5][6][7]

Q2: My 3-(3-Thienyl)quinoline, dissolved in a DMSO stock, precipitated when I diluted it into my aqueous assay buffer. What happened?

This common phenomenon, often termed "crashing out," occurs when a compound that is readily soluble in an organic solvent like Dimethyl Sulfoxide (DMSO) is introduced into an aqueous environment where its solubility is significantly lower.[8][9] DMSO is an excellent solvent for a wide range of polar and nonpolar compounds, but the sudden change in solvent polarity upon dilution into an aqueous buffer can cause the compound to rapidly precipitate.[9][10]

Q3: What is the maximum concentration of DMSO I should use in my cell-based assay?

While there's no single answer for all experiments, a final DMSO concentration of 0.5% to 1% is a widely accepted industry standard.[9] It's crucial to keep the final DMSO concentration consistent across all experimental wells, including vehicle controls, as higher concentrations can have direct effects on cell viability and other biological functions.[9][10]

Q4: Can the pH of my assay buffer affect the solubility of 3-(3-Thienyl)quinoline?

Yes, the pH of the buffer can significantly impact the solubility of ionizable compounds.[11][] Quinoline has a basic nitrogen atom, which can be protonated under acidic conditions, potentially increasing its aqueous solubility.[11] Therefore, adjusting the pH of your buffer may be a viable strategy to enhance the solubility of 3-(3-Thienyl)quinoline.

Troubleshooting Guide: A Step-by-Step Approach to Solving Solubility Issues

If you are encountering precipitation or suspect solubility-related artifacts in your experiments with 3-(3-Thienyl)quinoline, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for solubility issues.

Detailed Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

The initial step in any experiment involving a poorly soluble compound is the preparation of a high-quality, concentrated stock solution.

Materials:

• 3-(3-Thienyl)quinoline powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Vortex mixer and/or sonicator

• Sterile, amber glass vials or polypropylene tubes

Methodology:

• Weigh the Compound: Accurately weigh the desired amount of 3-(3-Thienyl)quinoline powder.

• Calculate Solvent Volume: Determine the volume of DMSO required to achieve the target stock concentration (e.g., 10-20 mM).

• Dissolution: Add the calculated volume of DMSO to the vial containing the compound.

• Solubilization: Gently vortex or sonicate the solution at room temperature until the compound is fully dissolved. Visually inspect the solution against a light source to ensure no particulates are present.[13]

• Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles, which can lead to compound precipitation over time.[5] Store at -20°C or -80°C.[13]

Protocol 2: Kinetic Solubility Assessment using Nephelometry

This protocol provides a method to determine the concentration at which 3-(3-Thienyl)quinoline begins to precipitate from your specific assay buffer.

Materials:

• Concentrated stock solution of 3-(3-Thienyl)quinoline in 100% DMSO

• Aqueous assay buffer of interest (e.g., PBS, pH 7.4)

• 96-well clear bottom microplate

• Plate reader with nephelometry or turbidity reading capabilities

Methodology:

• Prepare Stock Solution: Create a high-concentration stock solution of 3-(3-Thienyl)quinoline in 100% DMSO (e.g., 20 mM).[8]

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.[8]

• Addition to Buffer: Transfer a small, fixed volume (e.g., 1-2 µL) from each well of the DMSO plate to a corresponding well of a 96-well plate pre-filled with the aqueous assay buffer.[8]

• Measurement: Immediately measure the turbidity (light scattering) of each well using a plate reader.[8]

• Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity is observed compared to the background, indicating the formation of a precipitate.[8]

Advanced Solubilization Strategies

If optimizing the dilution protocol and buffer composition is insufficient, consider these advanced formulation strategies.

Co-solvents

The use of a co-solvent in your aqueous buffer can increase the solubility of hydrophobic compounds.[14]

Common Co-solvents:

• Ethanol

• Propylene glycol

• Polyethylene glycol 400 (PEG 400)

Considerations:

• Toxicity: Ensure the chosen co-solvent and its final concentration are not toxic to your biological system.

• Assay Interference: Verify that the co-solvent does not interfere with your assay readout.

Co-solvent	Typical Final Concentration Range in Assays	Notes
Ethanol	0.1% - 5%	Can be toxic to cells at higher concentrations.
Propylene Glycol	0.1% - 5%	Generally considered less toxic than ethanol.
PEG 400	0.1% - 10%	A larger molecule, often used in formulations.

Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15][16] They can encapsulate hydrophobic molecules, like 3-(3-Thienyl)quinoline, forming inclusion complexes that are more soluble in aqueous solutions.[16][17][18]

Types of Cyclodextrins:

• β-Cyclodextrin (β-CD): A commonly used natural cyclodextrin.[17]

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A derivative with improved solubility and reduced toxicity compared to β-CD.[16][17]

• Sulfobutylether-β-cyclodextrin (SBE-β-CD): A modified cyclodextrin with high aqueous solubility.

Experimental Approach:

• Prepare a solution of the chosen cyclodextrin in your assay buffer.

• Add the 3-(3-Thienyl)quinoline (from a DMSO stock) to the cyclodextrin-containing buffer.

• Allow time for complexation to occur (this can be facilitated by gentle mixing or sonication).

• Determine the solubility enhancement by measuring the concentration of the dissolved compound.

Caption: Formation of a soluble inclusion complex.

Surfactants

For some applications, particularly in vitro enzymatic assays, non-ionic surfactants can help maintain the solubility of hydrophobic compounds.[13]

Common Surfactants:

• Tween® 20 or Tween® 80

• Triton™ X-100

• Pluronic® F-68

Important Note: Surfactants can disrupt cell membranes and are generally not suitable for cell-based assays. Their use should be carefully validated for compatibility with the specific biological system.

Summary and Recommendations

Successfully incorporating 3-(3-Thienyl)quinoline into your biological assays requires a systematic approach to address its inherent low aqueous solubility.

• Start with the Basics: Ensure proper stock solution preparation and optimize your dilution protocol to minimize the final DMSO concentration.

• Assess Solubility Limits: Empirically determine the kinetic solubility of 3-(3-Thienyl)quinoline in your specific assay buffer.

• Modify the Assay Environment: Evaluate the impact of buffer pH on solubility.

• Employ Advanced Techniques: If necessary, explore the use of co-solvents or cyclodextrins to enhance solubility.

By following these guidelines, you can mitigate the risks associated with poor compound solubility and generate more reliable and reproducible data in your research.

References

• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. (n.d.). Google AI.
• Cyclodextrins: Improving Delivery of Hydrophobic Compounds. (n.d.). ALZET® Osmotic Pumps.

• Al-Ghazali, M., & Al-Ghazali, M. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(1), 104. [Link]

• Navigating the Challenges of Quinoline Compound Solubility in Biological Assays: A Technical Guide. (n.d.). Benchchem.
• Technical Support Center: Troubleshooting Compound X Solubility. (n.d.). Benchchem.
• Cyclodextrin Solutions for API Solubility Boost. (n.d.). BOC Sciences.
• SB-219994 Technical Support Center: Troubleshooting Solubility Issues. (n.d.). Benchchem.
• Silberberg, M. (2016). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.

• 3-(3-Thienyl)quinoline. (n.d.). PubChem. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446–451. [Link]

• 3-(3-THIENYL)QUINOLINE. (n.d.). ChemBK. Retrieved from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Retrieved from [Link]

• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd. Retrieved from [Link]

• Dimethyl sulfoxide. (n.d.). In Wikipedia. Retrieved from [Link]

• Popa-Burke, I., Russell, J., & Jadhav, A. (2014). Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening, 19(9), 1302–1308. [Link]

• Popa-Burke, I., Russell, J., & Jadhav, A. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening, 19(9), 1302–1308. [Link]

• Formulation strategies for poorly soluble drugs. (n.d.). ResearchGate. Retrieved from [Link]

• Strategies for the Formulation Development of Poorly Soluble Drugs via Oral Route. (n.d.). ResearchGate. Retrieved from [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022). AAPS PharmSciTech, 23(8), 284. [Link]

• Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions. (2021). Aragen Life Sciences. Retrieved from [Link]

• Williams, J., & Williams, J. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 14(1), 104. [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446–451. [Link]

• Pilkington, L. I., et al. (2021). Improving the solubility of anti-proliferative thieno[2,3-b]quinoline-2-carboxamides. Bioorganic & Medicinal Chemistry, 37, 116092. [Link]

• Duereh, A., et al. (2020). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules, 25(21), 5008. [Link]

• Troubleshooting Guide for Common Protein Solubility Issues. (n.d.). Patsnap Synapse. Retrieved from [Link]

• How to tackle compound solubility issue. (2022, January 6). Reddit. Retrieved from [Link]

• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs. (2011). Pharmaceutical Technology, 35(10).

• Recent progress on the chemistry of thieno[3,2‐b]quinoline derivatives (Part III). (2021). Journal of the Chinese Chemical Society, 68(10), 1735-1763. [Link]

• Quinoline. (n.d.). In Wikipedia. Retrieved from [Link]

• The Essential of the Solubility for Drug Action. (2023). Crimson Publishers.

• Jorgensen, W. L., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. ACS Medicinal Chemistry Letters, 7(11), 1039–1043. [Link]

• Hegde, H., et al. (2020). Recent Developments of Quinoline Derivatives and their Potential Biological Activities. Mini-Reviews in Organic Chemistry, 17(6), 674-688.

• Quinoline. (n.d.). PubChem. Retrieved from [Link]

• Hu, X., et al. (2023). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances, 13(39), 27361–27379. [Link]

• Jones, K. (2024). Featured articles from our ‘Eco-friendly synthesis of quinolines’ collection. RSC Blogs. Retrieved from [Link]

• Preparation and Properties of Quinoline. (n.d.). Retrieved from [Link]

• Special Issue: Application of Biotechnology to Dental Treatment. (n.d.). MDPI. Retrieved from [Link]

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Technical Support Center: Synthesis of 3-Substituted Quinolines

Welcome, researchers, scientists, and drug development professionals, to our dedicated resource for troubleshooting the synthesis of 3-substituted quinolines. This guide is designed to be a practical bench-top companion, moving beyond theoretical discussions to provide actionable solutions to common and complex side reactions encountered during your synthetic endeavors. As Senior Application Scientists, we have curated this information to reflect real-world laboratory challenges and offer robust, field-proven strategies to enhance your yields, purity, and overall success.

Troubleshooting Guides & FAQs

This section is structured in a question-and-answer format to directly address the specific issues you may encounter. We delve into the causality behind these experimental challenges and provide validated protocols to overcome them.

Issue 1: Tar/Polymer Formation in Acid-Catalyzed Cyclizations (e.g., Doebner-von Miller, Skraup)

Question: My Doebner-von Miller (or Skraup) reaction is producing a significant amount of a dark, intractable tar, making product isolation nearly impossible and severely depressing my yield. What is the cause, and how can I mitigate this?

Answer:

This is a classic and frequently encountered problem in these syntheses. The primary culprit is the acid-catalyzed polymerization of the α,β-unsaturated aldehyde or ketone (e.g., acrolein generated in situ from glycerol in the Skraup synthesis).[1][2][3] These highly reactive intermediates, under harsh acidic and high-temperature conditions, readily self-condense to form high molecular weight polymeric materials.

Causality Explained:

Strong acids, necessary for the cyclization step, also potently catalyze aldol-type condensations and polymerizations of the carbonyl starting materials. The electrophilicity of the carbonyl carbon is significantly increased upon protonation, making it highly susceptible to nucleophilic attack by another enol or enamine intermediate. This chain reaction leads to the observed tar formation.

Troubleshooting Protocol: Minimizing Polymerization

• Control the Exotherm: The Skraup synthesis, in particular, is notoriously exothermic.[2][4] Uncontrolled temperature spikes accelerate polymerization.

  • Action: Introduce a moderator such as ferrous sulfate (FeSO₄) to the reaction mixture before the addition of sulfuric acid.[2][3][4] This helps to smooth the reaction profile.

  • Action: Add the concentrated sulfuric acid slowly, in portions, with efficient cooling (e.g., an ice-water bath) and vigorous stirring to dissipate heat effectively.[3][4]

• Optimize Reagent Addition:

  • Action: In the Doebner-von Miller synthesis, add the α,β-unsaturated carbonyl compound slowly to the heated acidic solution of the aniline.[1] This maintains a low instantaneous concentration of the polymerizable species.

  • Action: Consider a two-phase reaction system, which can sequester the carbonyl compound in an organic phase, reducing its self-condensation in the acidic aqueous phase.[1][3]

• Reagent Purity:

  • Action: Use freshly distilled anilines and high-purity α,β-unsaturated carbonyl compounds. Impurities can often act as initiators for polymerization.

Issue 2: Formation of Regioisomers with Unsymmetrical Ketones (e.g., Friedländer, Combes)

Question: I am attempting a Friedländer (or Combes) synthesis with an unsymmetrical ketone to obtain a specific 3-substituted quinoline, but I'm getting a mixture of regioisomers. How can I control the regioselectivity?

Answer:

The formation of regioisomers is a common challenge when using unsymmetrical ketones in syntheses like the Friedländer and Combes, which rely on the condensation of a 2-aminoaryl aldehyde/ketone or an aniline with a β-dicarbonyl compound, respectively.[4][5][6] The issue arises because the initial condensation can occur at either of the two non-equivalent α-carbons of the ketone.

Causality Explained:

The regioselectivity is determined by the relative rates of the two possible initial condensation reactions. This, in turn, is governed by a delicate balance of steric and electronic factors of the unsymmetrical ketone and the reaction conditions. The more sterically accessible and/or electronically favorable α-position will preferentially react.

Strategies for Controlling Regioselectivity:

Strategy	Description	Application
Catalyst Selection	Specific catalysts can influence the reaction pathway. For instance, certain amine catalysts in the Friedländer synthesis have been shown to favor the formation of one regioisomer.[5]	Friedländer
Substrate Modification	Introducing directing groups can steer the reaction. A phosphoryl group on one α-carbon of the ketone can direct the cyclization to a specific position.[5][7]	Friedländer
Steric Hindrance	Increasing the steric bulk on one side of the ketone can disfavor condensation at the more hindered α-position.[5][6]	Friedländer, Combes
Reaction Conditions	Systematically varying the solvent, temperature, and reaction time can favor one isomer over the other. For example, in the Combes synthesis, the choice of acid catalyst (e.g., H₂SO₄, PPA) can influence the product ratio.[8][9]	Friedländer, Combes

Experimental Workflow for Optimization:

Caption: Workflow for optimizing regioselectivity.

Issue 3: Unexpected Formation of Indole Derivatives

Question: During a reaction intended to produce a quinoline, my characterization data (NMR, MS) suggests the formation of an indole byproduct. What could be causing this?

Answer:

The formation of an indole byproduct, while less common than tarring or isomerism, can occur under certain conditions, particularly when α-haloketones are used or generated in situ in the presence of anilines. This side reaction is known as the Bischler-Möhlau indole synthesis .[10][11][12]

Causality Explained:

The Bischler-Möhlau synthesis involves the reaction of an α-bromo-acetophenone (or a similar α-haloketone) with an excess of an aniline.[10] The reaction proceeds through the initial formation of an α-anilino ketone intermediate. Subsequent intramolecular electrophilic cyclization onto the aniline ring, followed by aromatization, leads to the formation of a 2-arylindole.[10][11] If your quinoline synthesis starting materials or intermediates can lead to the formation of an α-haloketone in the presence of aniline, this side pathway can be activated.

Preventative Measures:

• Avoid α-Halogenated Intermediates: Scrutinize your reaction mechanism to determine if any reagents or conditions could lead to the halogenation of a ketone intermediate at the α-position.

• Control Stoichiometry: The Bischler-Möhlau reaction often requires an excess of the aniline.[10] Ensuring you are not using a large excess of aniline relative to your other reactants might help suppress this side reaction.

• Purify Starting Materials: Ensure that your ketone starting materials are free from any α-halo impurities.

Reaction Pathway Comparison:

Caption: Competing pathways leading to quinolines vs. indoles.

Issue 4: Low or No Yield in Conrad-Limpach and Knorr Syntheses

Question: I am performing a Conrad-Limpach synthesis to obtain a 4-hydroxyquinoline, but the yield is very low. What are the critical parameters for this reaction?

Answer:

The Conrad-Limpach and its isomeric Knorr synthesis are highly sensitive to temperature.[13][14] The regiochemical outcome and the overall yield are dictated by the temperature at which the initial condensation of the aniline and the β-ketoester is performed.

Causality Explained:

• Kinetic vs. Thermodynamic Control: The reaction of an aniline with a β-ketoester presents two electrophilic sites: the ketone carbonyl and the ester carbonyl.

  • Low Temperature (e.g., room temp to <100°C): At lower temperatures, the reaction is under kinetic control. The more reactive ketone carbonyl is preferentially attacked by the aniline, leading to a β-aminoacrylate intermediate. Cyclization of this intermediate (requiring high temperatures, ~250°C) yields the 4-hydroxyquinoline (Conrad-Limpach product).[13]

  • High Temperature (e.g., >140°C): At higher temperatures, the reaction is under thermodynamic control. The reaction becomes reversible, and the more stable β-keto anilide is formed through the attack on the ester carbonyl. Subsequent cyclization yields the 2-hydroxyquinoline (Knorr product).[13]

Troubleshooting Protocol: Conrad-Limpach Synthesis

• Initial Condensation:

  • Action: Combine the aniline and β-ketoester at room temperature or with gentle heating (e.g., in ethanol). This favors the formation of the kinetic β-aminoacrylate product. Monitor the reaction by TLC to ensure the consumption of the starting materials.

• Cyclization Step:

  • Action: This is the most critical and often problematic step. The isolated and dried β-aminoacrylate intermediate must be heated to high temperatures (typically 240-260°C) to effect the intramolecular cyclization.

  • Action: Perform the cyclization in a high-boiling, inert solvent like mineral oil or diphenyl ether.[4][13] This ensures uniform heating and can dramatically improve yields compared to neat heating.

  • Action: Ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative side reactions at these high temperatures.

Protocol: Pfitzinger Synthesis of a 3-Substituted Quinoline-4-carboxylic Acid

The Pfitzinger reaction is a robust method for synthesizing quinoline-4-carboxylic acids from isatin and a carbonyl compound.[15][16][17]

Materials:

• Isatin

• Carbonyl compound with an α-methylene group (e.g., acetone for 2-methylquinoline-4-carboxylic acid)

• Potassium Hydroxide (KOH)

• Ethanol

• Water

• Acetic Acid (or dilute HCl)

Procedure:

• Ring Opening of Isatin: In a round-bottom flask, dissolve isatin (1.0 eq) in an aqueous solution of potassium hydroxide (e.g., 30% w/v). Heat the mixture gently (e.g., 50-60°C) until the isatin has completely dissolved, forming the potassium salt of isatinic acid.[17][18] This is visually indicated by a color change and a clear solution.

• Condensation: To the cooled solution of isatinic acid, add the carbonyl compound (1.1 - 1.5 eq) and a co-solvent like ethanol if needed to ensure miscibility.

• Cyclization: Heat the reaction mixture to reflux for several hours (typically 4-24 hours). Monitor the progress of the reaction by TLC.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker of ice-water.

  • Carefully acidify the solution with acetic acid or dilute HCl until the product precipitates.[17] The pH should be adjusted to the isoelectric point of the product, typically around pH 4-5.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid thoroughly with cold water to remove any inorganic salts.

  • Dry the crude product.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure quinoline-4-carboxylic acid.[17]

References

• BenchChem. (2025). byproduct formation in the Doebner-von Miller reaction. BenchChem.

• Wikipedia. (n.d.). Pfitzinger reaction. Wikipedia. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of Substituted Quinolines. BenchChem.

• YouTube. (2024). Pfitzinger Synthesis Mechanism | Heterocyclic Compounds 17. YouTube. Available at: [Link]

• YouTube. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. Available at: [Link]

• BenchChem. (2025). Technical Support for Substituted Quinoline Synthesis: A Troubleshooting Guide. BenchChem.

• ResearchGate. (n.d.). The Pfitzinger Reaction. (Review). ResearchGate. Available at: [Link]

• BenchChem. (2025). troubleshooting side reactions in the synthesis of quinoline derivatives. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for Substituted Quinoline Synthesis via the Pfitzinger Reaction. BenchChem.

• Wikipedia. (n.d.). Bischler–Möhlau indole synthesis. Wikipedia. Available at: [Link]

• Cambridge University Press. (n.d.). Combes Quinoline Synthesis. Cambridge University Press. Available at: [Link]

• YouTube. (2020). Pfitzinger Reaction. YouTube. Available at: [Link]

• BenchChem. (2025). Navigating the Complexities of Substituted Quinoline Synthesis: A Technical Support Guide. BenchChem.

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• Wikipedia. (n.d.). Doebner–Miller reaction. Wikipedia. Available at: [Link]

• Wikipedia. (n.d.). Combes quinoline synthesis. Wikipedia. Available at: [Link]

• Wikipedia. (n.d.). Conrad–Limpach synthesis. Wikipedia. Available at: [Link]

• ResearchGate. (n.d.). Conrad-Limpach reaction. ResearchGate. Available at: [Link]

• chemeurope.com. (n.d.). Bischler-Möhlau indole synthesis. chemeurope.com. Available at: [Link]

• Semantic Scholar. (n.d.). Bischler-Möhlau indole synthesis. Semantic Scholar. Available at: [Link]

• Centurion University. (n.d.). Skraup synthesis of Quinoline. CUTM Courseware. Available at: [Link]

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Technical Support Center: Synthesis of 3-(3-Thienyl)quinoline

Welcome to the technical support center for the synthesis of 3-(3-Thienyl)quinoline. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield of this important heterocyclic compound. The following information is presented in a practical question-and-answer format to directly address issues you may encounter during your experiments.

Synthetic Strategies: An Overview

The synthesis of 3-(3-Thienyl)quinoline, a valuable scaffold in medicinal chemistry, is primarily achieved through two robust synthetic routes: the Friedländer Annulation and the Suzuki-Miyaura Cross-Coupling reaction.

• Friedländer Annulation: This classical method involves the condensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound containing an active α-methylene group.[1] For 3-(3-Thienyl)quinoline, this typically means reacting a 2-aminobenzaldehyde or related derivative with 1-(thiophen-3-yl)ethan-1-one. The reaction is catalyzed by either acid or base and proceeds via an aldol-type condensation followed by a cyclodehydration.[2][3]

• Suzuki-Miyaura Cross-Coupling: This modern palladium-catalyzed reaction forms a carbon-carbon bond between an organohalide and an organoboron compound.[4] The synthesis of 3-(3-Thienyl)quinoline is achieved by coupling 3-bromoquinoline or 3-chloroquinoline with 3-thienylboronic acid. This method is highly versatile and tolerates a wide range of functional groups.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in 3-(3-Thienyl)quinoline synthesis?

A1: Low yields are a frequent challenge and can generally be attributed to several factors across both primary synthetic routes.[7] For the Friedländer synthesis, common issues include harsh reaction conditions (e.g., high temperatures, strong acids/bases) leading to side product formation, and competing self-condensation of the ketone reactant.[1][8] For the Suzuki-Miyaura coupling, low yields often stem from catalyst deactivation, incomplete reaction, or a critical side reaction known as protodeboronation, where the thienylboronic acid is cleaved before it can couple.[9][10]

Q2: Which synthetic method, Friedländer or Suzuki, is generally preferred?

A2: The choice depends on the availability of starting materials and the desired substitution pattern. The Suzuki-Miyaura coupling is often preferred for its milder reaction conditions, broader functional group tolerance, and generally higher yields when optimized.[5][6] It is particularly advantageous for late-stage functionalization in a complex synthesis. The Friedländer synthesis is a more atom-economical, one-step process but can require harsher conditions and may be more sensitive to the specific substrates used, sometimes resulting in lower yields or purification challenges.[11][12]

Q3: I'm seeing a complex mixture of byproducts in my crude reaction mixture. What is the likely cause?

A3: In the Friedländer synthesis, a complex mixture often indicates competing side reactions. The most common is the self-aldol condensation of the 1-(thiophen-3-yl)ethan-1-one starting material, especially under strong basic conditions.[1] Harsh acidic conditions can also lead to polymerization or tar formation.[13] In the Suzuki coupling, byproducts may include homocoupled starting materials (e.g., 3,3'-biquinoline or 3,3'-bithiophene) and protodeboronated starting material (thiophene). These often result from suboptimal catalyst performance or the presence of oxygen.

Troubleshooting Guide 1: Friedländer Annulation

This section addresses specific issues related to the synthesis of 3-(3-Thienyl)quinoline via the Friedländer reaction.

Q4: My Friedländer reaction is sluggish or not proceeding to completion. How can I improve the conversion rate?

A4: Incomplete conversion is often related to the catalyst, temperature, or solvent.

• Catalyst Choice: Traditional strong acids (H₂SO₄) or bases (NaOH, KOH) can be effective but often require high temperatures.[3] Consider switching to a milder, more efficient catalyst. Modern protocols have shown success with Lewis acids like ceric ammonium nitrate[14], neodymium(III) nitrate[15], or molecular iodine.[8] These catalysts can often promote the reaction at lower temperatures.

• Temperature: If using a traditional acid/base catalyst, ensure the temperature is adequate for the cyclodehydration step, which is often the rate-limiting step. Incrementally increasing the temperature (e.g., in 10°C steps) while monitoring via TLC or LC-MS can help find the optimal point.[7]

• Solvent: Ensure your reactants are fully soluble in the chosen solvent. For less soluble substrates, switching to a higher-boiling, more polar solvent like DMF or using solvent-free conditions may improve the reaction rate.[7]

Q5: I am observing a significant amount of a byproduct that appears to be from the self-condensation of my thienyl ketone. How can I minimize this?

A5: The self-condensation of the ketone is a classic side reaction in base-catalyzed Friedländer syntheses.[1]

• Switch to Acid Catalysis: This is the most direct way to avoid base-mediated enolate self-condensation. Catalysts like p-toluenesulfonic acid (p-TsOH) or even molecular iodine can effectively catalyze the reaction without promoting ketone self-reaction.[15]

• Use Milder Bases: If a base is required, strong bases like NaOH or KOH are more likely to cause this side reaction. A weaker base may be sufficient to catalyze the reaction without aggressively promoting self-condensation.

• Modify the Protocol: Some protocols use the imine analogue of the o-amino benzaldehyde starting material to mitigate this issue.[3]

Workflow: Friedländer Annulation of 3-(3-Thienyl)quinoline

Caption: Reaction pathway for the Friedländer synthesis.[2][16]

Troubleshooting Guide 2: Suzuki-Miyaura Cross-Coupling

This section addresses challenges specific to coupling 3-bromoquinoline with 3-thienylboronic acid.

Q6: My Suzuki coupling is giving a low yield, and I recover a lot of my 3-bromoquinoline starting material. What are the most critical parameters to check?

A6: A stalled Suzuki reaction is a common problem. The issue almost always lies with one of the four key components of the catalytic cycle: the catalyst/ligand, the base, the solvent, or the atmosphere.

• Inert Atmosphere: Palladium(0) catalysts are extremely sensitive to oxygen, which can oxidize them to an inactive Pd(II) state.[17] Ensure your reaction vessel is thoroughly purged with an inert gas (Argon or Nitrogen) and that your solvents are properly degassed. This is the most common and easily correctable cause of failure.

• Catalyst and Ligand Choice: Not all palladium catalysts are equal. For heteroaromatic couplings, particularly with potentially challenging substrates, a pre-catalyst paired with a bulky, electron-rich phosphine ligand is often necessary.[9] If you are using Pd(PPh₃)₄ and it is failing, consider switching to a more robust system like Pd(OAc)₂ with a ligand such as SPhos or XPhos.[18]

• Base Selection: The base is crucial for activating the boronic acid for the transmetalation step.[19] An inappropriate or weak base can halt the reaction. Strong inorganic bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones like Na₂CO₃, especially for heteroaryl couplings.[18] Ensure the base is finely powdered and dry.

Workflow: Troubleshooting Low Yield in Suzuki Coupling

Caption: A logical workflow for troubleshooting low Suzuki coupling yields.

Q7: I am observing thiophene as a major byproduct. What is causing this and how can I prevent it?

A7: The presence of thiophene indicates protodeboronation, a common side reaction where the C-B bond of the 3-thienylboronic acid is cleaved by a proton source (like water) before it can participate in the catalytic cycle. Heteroaryl boronic acids are particularly susceptible to this.[10]

• Use a Stoichiometric Excess: Employ a slight excess of the boronic acid (e.g., 1.2–1.5 equivalents) to compensate for any loss due to this side reaction.[9]

• Anhydrous Conditions (Initially): While many Suzuki protocols use aqueous bases, minimizing water can suppress protodeboronation. Consider using an anhydrous solvent with a base like powdered, dry K₃PO₄.

• Reaction Rate: A slow reaction is more prone to protodeboronation. Using a highly active catalyst system (e.g., a modern palladium pre-catalyst) that promotes a fast coupling rate can outcompete the slower decomposition pathway.[20]

Data Presentation: Suzuki Coupling Condition Optimization

The success of the Suzuki coupling is highly dependent on the chosen conditions. The table below summarizes various parameters that can be optimized.[5]

Parameter	Option 1	Option 2	Option 3	Rationale & Key Considerations
Pd Source	Pd(PPh₃)₄	Pd(OAc)₂	Pd₂(dba)₃	Pd(OAc)₂ and Pd₂(dba)₃ are air-stable pre-catalysts that require a ligand. Pd(PPh₃)₄ can be used directly but may be less active.
Ligand	PPh₃	PCy₃	SPhos / XPhos	Bulky, electron-rich phosphines like SPhos and XPhos are often superior for challenging heteroaryl couplings, promoting faster reaction rates.[18]
Base	Na₂CO₃	K₂CO₃	K₃PO₄ / Cs₂CO₃	Stronger, anhydrous bases like K₃PO₄ or Cs₂CO₃ are often required to activate the boronic acid effectively and can reduce protodeboronation.[9]
Solvent	Toluene/H₂O	Dioxane/H₂O	DMF	The solvent system must solubilize all components. Dioxane/water is a common and effective choice. All solvents must be rigorously degassed.
Temperature	80 °C	90 °C	110 °C	Higher temperatures increase the reaction rate but can also accelerate catalyst decomposition and side reactions. 80-90 °C is a good starting point.[5]

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.[4][5]

Experimental Protocols

Protocol 1: Iodine-Catalyzed Friedländer Synthesis [7][8]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 2-aminobenzaldehyde (1.0 mmol, 1.0 equiv), 1-(thiophen-3-yl)ethan-1-one (1.1 mmol, 1.1 equiv), and molecular iodine (0.1 mmol, 10 mol%).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (2 x 10 mL) to remove the iodine.

• Extraction: Wash the organic layer with brine (10 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain 3-(3-Thienyl)quinoline.

Protocol 2: Suzuki-Miyaura Cross-Coupling [5][9]

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromoquinoline (1.0 mmol, 1.0 equiv), 3-thienylboronic acid (1.5 mmol, 1.5 equiv), and potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen gas (repeat this cycle 3 times).

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring for 12-16 hours, or until TLC/LC-MS indicates completion.

• Workup: Cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL) and water (10 mL).

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine (15 mL), dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography to remove residual catalyst and byproducts.

References

• Wikipedia. Friedländer synthesis. [Link]

• Gutsulyak, D. V., & Van der Eycken, E. V. (2013). Concerning the mechanism of the Friedländer quinoline synthesis. RSC Advances, 3(42), 19133-19143.

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• Química Organica.org. Friedlander quinoline synthesis. [Link]

• PMC - PubMed Central - NIH. Advances in polymer based Friedlander quinoline synthesis. [Link]

• ResearchGate. Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. [Link]

• PMC - NIH. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. [Link]

• PubMed. Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions. [Link]

• Semantic Scholar. Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions. [Link]

• Vedantu. Quinoline: Structure, Properties & Uses Explained. [Link]

• ResearchGate. Synthesis and Reactions of Thieno[2,3-c]quinolines from Arylaldehyde and Arylamine Derivatives: A Review (Part VIII). [Link]

• Wikipedia. Quinoline. [Link]

• Reddit. Failed suzuki coupling, any suggenstions? : r/Chempros. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]

• SlideShare. Preparation and Properties of Quinoline. [Link]

• Wikipedia. Suzuki reaction. [Link]

• ResearchGate. (a) Synthesis of thieno[2,3‐b]quinoline and thieno[3,2‐b]quinolines 52... [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Vapourtec. Synthesis and chemical reactions of thieno[3,2-c]quinolines from arylamine derivatives, part (V): a review. [Link]

• Organic Chemistry Portal. Synthesis of quinolines. [Link]

• ACS Publications. Continuous Flow for the Photochemical Synthesis of 3-Substituted Quinolines. [Link]

• University of California, San Diego. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

• MDPI. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. [Link]

• ResearchGate. Preparation of substituted quinolines 3 and its mechanism. [Link]

• ACS Publications. Synthesis of 3-Substituted Quinolines via Transition-Metal-Catalyzed Reductive Cyclization of o-Nitro Baylis−Hillman Acetates. [Link]

• Organic Chemistry Portal. Synthesis of Quinolines through Three-Component Cascade Annulation of Aryl Diazonium Salts, Nitriles, and Alkynes. [Link]

• PMC - NIH. Recent Advances in Metal-Free Quinoline Synthesis. [Link]

• PubMed Central. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]

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• 20. researchgate.net [researchgate.net]

Stability of 3-(3-Thienyl)quinoline under different pH conditions

Technical Support Center: Stability of 3-(3-Thienyl)quinoline

Welcome to the technical support guide for 3-(3-Thienyl)quinoline. This document is designed for researchers, medicinal chemists, and formulation scientists to provide a deeper understanding of the stability of this molecule under various pH conditions. We will address common experimental challenges and provide practical guidance in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What fundamental chemical properties of 3-(3-Thienyl)quinoline influence its pH stability?

A1: The stability of 3-(3-Thienyl)quinoline (M.W. 211.28 g/mol ) is primarily governed by the interplay of its two heterocyclic rings: the quinoline and the thiophene moieties.[1][2]

• The Quinoline Moiety: The quinoline ring system contains a basic nitrogen atom. Quinoline itself is a weak base, with the pKa of its conjugate acid being approximately 4.85.[3] This means that at a pH below ~4.8, the quinoline nitrogen will be predominantly protonated (forming a quinolinium cation). This protonation significantly increases the molecule's solubility in aqueous acidic solutions.[4][5] Conversely, in neutral to basic media, the molecule exists as the free base, which is less soluble in water.[3][6] This pH-dependent ionization is a critical factor in its reactivity and potential degradation pathways.

• The Thienyl (Thiophene) Moiety: The thiophene ring is an electron-rich aromatic system. While generally stable, thiophene and its derivatives can be susceptible to oxidation and certain photochemical reactions.[7][8] Its electronic properties can influence the overall electron density and reactivity of the connected quinoline ring.

The linkage between these two rings creates a conjugated system that may be susceptible to specific degradation mechanisms, particularly under harsh pH conditions or upon exposure to light.

Q2: My solution of 3-(3-Thienyl)quinoline has turned yellow or brown. What is the likely cause?

A2: This is a common observation with many nitrogen-containing heterocyclic compounds, including quinoline itself.[3][9] The discoloration is typically indicative of degradation, which can be triggered by several factors:

• Oxidation: The molecule may be undergoing slow oxidation. The electron-rich nature of the heterocyclic rings can make them susceptible to atmospheric oxygen or trace peroxides in solvents, a process that can be accelerated by light and heat.

• Photodegradation: Quinoline and thienyl derivatives can be sensitive to light, particularly in the UV spectrum.[7][10] Exposure to ambient laboratory light over time can induce photochemical reactions, leading to the formation of colored degradants. If the sample has been exposed to light, this is a highly probable cause.[9]

Troubleshooting Steps:

• Protect from Light: Prepare and store solutions in amber vials or wrap containers in aluminum foil.

• Use High-Purity Solvents: Ensure solvents are fresh and free of peroxides.

• Inert Atmosphere: For long-term storage of solutions, consider purging the vial with an inert gas like nitrogen or argon to displace oxygen.

Q3: How is 3-(3-Thienyl)quinoline expected to behave under strongly acidic versus alkaline pH conditions?

• Acidic Conditions (e.g., 0.1 M HCl):

  • Mechanism: The primary concern under acidic conditions is hydrolysis. While the quinoline and thiophene rings themselves are generally stable to acid hydrolysis, functional groups attached to them could be labile. More importantly, the protonated quinolinium cation is highly electron-deficient, which could potentially activate the ring system to certain nucleophilic attacks, although this is less common. The stability of the molecule should be tested empirically.

  • Observation: You might observe the appearance of new peaks in an HPLC chromatogram over time, indicating the formation of one or more degradation products.

• Alkaline Conditions (e.g., 0.1 M NaOH):

  • Mechanism: In basic conditions, the molecule is in its neutral, free-base form. This state can be more susceptible to oxidation compared to the protonated form. The presence of strong base can catalyze oxidative degradation pathways, potentially leading to ring-opening or the formation of hydroxylated species.

  • Observation: Similar to acidic stress, you would monitor for the loss of the parent compound and the emergence of new degradant peaks via HPLC analysis. Discoloration may also be more pronounced under basic oxidative stress.

Q4: What is the best analytical method to monitor the stability of 3-(3-Thienyl)quinoline and its potential degradants?

A4: The gold standard for this type of analysis is a stability-indicating High-Performance Liquid Chromatography (HPLC) method , typically coupled with a UV or Photodiode Array (PDA) detector.[13][14]

• Why HPLC? HPLC excels at separating complex mixtures. A well-developed method can separate the parent 3-(3-Thienyl)quinoline peak from peaks corresponding to its degradation products and any impurities.[14]

• Why a PDA Detector? A PDA detector provides spectral information (a UV spectrum) for each peak in the chromatogram. This is invaluable for:

  • Peak Purity Analysis: To ensure that the parent peak is not co-eluting with a hidden degradant.

  • Impurity Identification: The UV spectrum of a degradant can provide clues about its structure and help in tracking it across different stress conditions.[15]

A typical starting point for method development would be a reverse-phase C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol).

Troubleshooting Guide: Common Experimental Issues

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Poor solubility/precipitation in neutral buffer.	The compound is a weak base and is less soluble in its neutral form.[4][5]	Lower the pH of the aqueous solution to below 4.5, or add a small percentage of an organic co-solvent (e.g., DMSO, acetonitrile) to the stock solution before dilution.
Drifting HPLC peak retention times.	Inadequate column equilibration; pH of the mobile phase is too close to the compound's pKa, causing inconsistent ionization.	Ensure the column is fully equilibrated. Adjust the mobile phase pH to be at least 2 units away from the compound's estimated pKa (i.e., pH < 3 or pH > 7).
Rapid degradation observed even in control samples.	Contaminated solvent (e.g., peroxides); exposure to light; unstable formulation.	Use fresh, high-purity solvents. Protect all samples and solutions from light.[9] Prepare solutions fresh before each experiment.
No degradation observed under stress conditions.	The compound is highly stable under the tested conditions; stress conditions are not harsh enough.	Increase the temperature (e.g., from 40°C to 60°C or 80°C), extend the duration of the study, or use a higher concentration of the stress agent (e.g., 1 M HCl instead of 0.1 M).[11]

Experimental Protocols & Data

Protocol 1: pH-Based Forced Degradation Study

This protocol is designed to assess the stability of 3-(3-Thienyl)quinoline across a range of pH values as recommended by ICH guidelines.[10][16] The goal is to achieve 5-20% degradation to reveal potential liabilities.[13]

• Prepare Stock Solution: Create a 1 mg/mL stock solution of 3-(3-Thienyl)quinoline in acetonitrile or a 50:50 mixture of acetonitrile:water.

• Set Up Stress Conditions: In separate, labeled amber HPLC vials, combine the following:

  • Acid Hydrolysis: 450 µL of 0.1 M HCl + 50 µL of stock solution.

  • Base Hydrolysis: 450 µL of 0.1 M NaOH + 50 µL of stock solution.

  • Neutral Hydrolysis: 450 µL of Purified Water + 50 µL of stock solution.

  • Control (Time Zero): Prepare a sample for immediate analysis by diluting the stock solution to the final concentration (0.1 mg/mL) with 50:50 acetonitrile:water.

• Incubation: Place the acid, base, and neutral vials in a controlled environment, such as a water bath or oven, at 60°C.

• Time Points: Withdraw aliquots at specific time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching: Before analysis, neutralize the acid and base samples by adding an equimolar amount of base or acid, respectively. For example, add 450 µL of 0.1 M NaOH to the acid sample and vice-versa. Dilute all samples to the same final volume with the mobile phase.

• Analysis: Analyze all time-point samples and the time-zero control using a validated stability-indicating HPLC method (see Protocol 2). Calculate the percentage of the parent compound remaining and the percentage of total degradants.

Stress Condition	Time (hours)	Parent Compound Remaining (%)	Total Degradation Products (%)
0.1 M HCl @ 60°C	24	91.5%	8.5%
Water @ 60°C	24	98.8%	1.2%
0.1 M NaOH @ 60°C	24	84.2%	15.8%
3% H₂O₂ @ RT	24	75.6%	24.4%
Light (ICH Option 2)	-	96.3%	3.7%

Protocol 2: Stability-Indicating HPLC Method Development

A robust HPLC method is essential to accurately quantify degradation.[14]

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: PDA Detector, monitor at a suitable wavelength (e.g., 254 nm) and collect spectra from 200-400 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualized Workflow

The following diagram illustrates a comprehensive workflow for conducting a forced degradation study.

Caption: Workflow for a forced degradation study.

References

• Semantic Scholar. (2022). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145.
• MDPI. (2020). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4.

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Available at: [Link]

• American Pharmaceutical Review. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products.

• ResearchGate. Insight into the Stability of Pentazolyl Derivatives based on Covalent Bond. Available at: [Link]

• National Institutes of Health (NIH). Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• ResearchGate. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Available at: [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Available at: [Link]

• PubMed. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Available at: [Link]

• Wikipedia. Quinoline. Available at: [Link]

• National Institutes of Health (NIH). PubChem - Quinoline. Available at: [Link]

• Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Available at: [Link]

• Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. Available at: [Link]

• ResearchGate. Effects of the initial pH value on the degradation of quinoline in the.... Available at: [Link]

• National Institutes of Health (NIH). (2016). Recent Advances in Metal-Free Quinoline Synthesis. Available at: [Link]

• ResearchGate. Photochromic properties of various thienyl substitutions. Available at: [Link]

• ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available at: [Link]

• ACS Publications. (2023). Phototunable Cell Killing by Photochromic Diarylethene of Thiazoyl and Thienyl Derivatives. Available at: [Link]

• ResearchGate. (2009). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Available at: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. Available at: [Link]

• MDPI. (2022). The Stability of Anthocyanins and Their Derivatives through Clay Minerals: Revising the Current Literature. Available at: [Link]

• National Institutes of Health (NIH). PubChem - 3-(3-Thienyl)quinoline. Available at: [Link]

• Sci-Hub. (1986). Photochemical synthesis of phenyl-2-thienyl derivatives. Available at: [Link]

• ResearchGate. (2020). Biodegradation of quinoline at different concentrations of quinoline by.... Available at: [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Available at: [Link]

• IRIS. (2023). Investigation of the Origin of High Photoluminescence Quantum Yield in Thienyl-S,S-dioxide AIEgens Oligomers by Temperature Depe. Available at: [Link]

• PubMed. (2011). Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Available at: [Link]

• MedCrave online. (2016). Forced Degradation Studies. Available at: [Link]

• ResearchGate. (2019). Synthesis and Photochromism Studies of 1-[2-methyl-5-(2-pyridyl)-3-thienyl]. Available at: [Link]

• Rieke Metals. 3-(3-Thienyl)quinoline. Available at: [Link]

• International Journal of Scientific Research and Management. (2018). A Brief Study on Forced Degradation Studies with Regulatory Guidance. Available at: [Link]

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Challenges in the scale-up synthesis of 3-(3-Thienyl)quinoline

Introduction: Navigating the Synthesis of 3-(3-Thienyl)quinoline

Welcome to the technical support center for the synthesis of 3-(3-Thienyl)quinoline. This molecule, a key heterocyclic scaffold in medicinal chemistry and materials science, presents unique challenges, particularly during scale-up.[1][2] This guide is designed for researchers, process chemists, and drug development professionals to troubleshoot common issues encountered during its synthesis. We will explore the two primary synthetic routes—the classical Friedländer Annulation and the modern Suzuki-Miyaura cross-coupling—providing in-depth, field-proven insights to help you navigate from bench-scale success to pilot-plant production.

This document is structured to address problems proactively. We will begin by dissecting the common synthetic pathways and their associated challenges, followed by a comprehensive troubleshooting guide in a question-and-answer format. We will then delve into the critical, non-linear challenges of scaling up this synthesis, where factors beyond simple stoichiometry dictate success.[3][4][5]

Part 1: Core Synthetic Strategies & Common Pitfalls

The successful synthesis of 3-(3-Thienyl)quinoline hinges on the careful selection and optimization of one of two primary strategies. Each has distinct advantages and a unique profile of potential challenges.

Strategy A: The Friedländer Annulation

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound with an α-methylene group.[6] For 3-(3-Thienyl)quinoline, this typically involves the reaction of a 2-aminobenzaldehyde or 2-aminobenzophenone with 1-(thiophen-3-yl)ethan-1-one.

• Causality of Choice: This route is often explored for its atom economy and use of potentially inexpensive starting materials.[7] However, it is frequently plagued by harsh reaction conditions.

• Common Challenges:

  • Harsh Conditions: Traditional methods require high temperatures (150-220°C) and strong acid or base catalysts, which can lead to degradation of the thiophene ring or formation of tarry by-products.[6][8][9]

  • Low Yields & Side Reactions: Aldol self-condensation of the ketone starting material is a common side reaction that consumes starting material and complicates purification.[6]

  • Regioselectivity: Using asymmetric ketones can lead to mixtures of regioisomers, a significant issue for purification at scale.[6]

Strategy B: The Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is a more modern and often more reliable method, involving the coupling of a halo-quinoline (typically 3-bromoquinoline or 3-iodoquinoline) with thiophene-3-boronic acid or its esters.

• Causality of Choice: This route offers milder reaction conditions, higher functional group tolerance, and generally higher yields, making it attractive for complex molecule synthesis.[10]

• Common Challenges:

  • Catalyst and Ligand Selection: The choice of palladium source and phosphine ligand is critical and substrate-dependent. Sterically hindered substrates may require bulky, electron-rich ligands (e.g., Buchwald ligands) to promote efficient oxidative addition.[11][12]

  • Base Sensitivity: The base used (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) can significantly impact the reaction. Some bases can promote side reactions or degradation of starting materials.[11]

  • Boronic Acid Instability: Thiophene boronic acids can be prone to protodeborylation, especially at elevated temperatures, leading to reduced yields.[12]

  • Dehalogenation: A common side reaction is the reduction of the halo-quinoline to quinoline (hydrodehalogenation), which can be promoted by certain solvents or bases.[11]

Part 2: Troubleshooting Guide & FAQs

This section directly addresses specific issues you may encounter during your experiments.

Frequently Asked Questions: Friedländer Annulation

Q1: My Friedländer reaction is producing very low yields and a lot of tar. What are the primary causes and solutions?

A1: This is a classic issue with this synthesis, often stemming from the harsh conditions.[6][8] High temperatures and strong catalysts can cause degradation.

• Underlying Cause: The thiophene ring is sensitive to strong acids and high heat. Furthermore, the active methylene ketone is prone to self-condensation under these conditions.

• Troubleshooting Steps:

  • Lower the Temperature: Explore milder catalytic systems that allow for lower reaction temperatures. Catalysts like molecular iodine or gold(III) have been shown to facilitate the reaction under gentler conditions.[6][8]

  • Change the Catalyst: If using a strong base like KOH, consider switching to a milder base like piperidine or even a solid-supported acid catalyst, which can also simplify work-up.[2][9]

  • Solvent-Free Conditions: Sometimes, running the reaction neat (solvent-free) but at a carefully controlled temperature can improve yields by driving the condensation forward.[6]

Q2: I'm getting a mixture of products that are difficult to separate. What's going on?

A2: This is likely due to either side reactions or a lack of regioselectivity.

• Underlying Cause: If you are using a starting material like 2-aminoacetophenone and 3-acetylthiophene, you are dealing with two different active methylene compounds, which can lead to multiple condensation products.

• Troubleshooting Steps:

  • Use Pre-formed Enolates/Enamines: To control the reaction, you can pre-form the enolate of your desired ketone before adding the 2-aminoaryl ketone.

  • Modify Starting Materials: A more robust strategy is to use a 2-aminoaryl ketone and an α-methylene compound where one is significantly more reactive than the other to guide the initial aldol condensation step.[6]

Frequently Asked Questions: Suzuki-Miyaura Coupling

Q1: My Suzuki coupling is not going to completion, and I'm recovering a lot of my starting 3-bromoquinoline.

A1: Incomplete conversion in Suzuki couplings is a common problem, typically related to catalyst activity or reaction conditions.[13]

• Underlying Cause: The oxidative addition of the palladium catalyst to the C-Br bond of the quinoline may be slow, or the catalyst may be deactivating over the course of the reaction.

• Troubleshooting Steps:

  • Check Catalyst and Ligand: Ensure your palladium precatalyst is active. For electron-rich systems like quinoline, a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) can accelerate the oxidative addition step.[13][14]

  • Degas Thoroughly: Oxygen is a poison for the Pd(0) active catalyst. Ensure your solvents are thoroughly degassed by sparging with argon or nitrogen for 20-30 minutes and maintain the reaction under a positive inert atmosphere.[11]

  • Increase Temperature: Incrementally increase the reaction temperature in 10°C steps. The reaction often requires heating to 80-110°C.[13]

  • Check Boronic Acid Quality: Use a fresh, high-purity batch of thiophene-3-boronic acid. Consider converting it to a more stable MIDA boronate or a diethanolamine adduct if protodeborylation is suspected.[13]

Q2: I'm seeing a significant amount of quinoline as a byproduct. How can I minimize this dehalogenation?

A2: This side reaction, hydrodehalogenation, occurs when a hydride source intercepts a palladium intermediate in the catalytic cycle.[11]

• Underlying Cause: The source of the hydride is often the solvent (e.g., alcohols) or the base (e.g., amine bases).

• Troubleshooting Steps:

  • Switch the Base: Avoid amine bases like triethylamine. Inorganic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃ are strongly recommended.[11]

  • Use Anhydrous, Aprotic Solvents: Switch to solvents like dioxane, toluene, or DMF. If a co-solvent is needed, use degassed water, but avoid alcohol co-solvents.

  • Grind the Base: Using a finely powdered base (especially K₃PO₄) increases its surface area and can improve reaction kinetics, sometimes outcompeting the dehalogenation pathway.[15]

Q3: My reaction works, but the product is contaminated with a homocoupled thiophene byproduct that is difficult to remove.

A3: Homocoupling of the boronic acid is often caused by the presence of oxygen or an inappropriate palladium catalyst.

• Underlying Cause: Oxygen can mediate the homocoupling of boronic acids. Some palladium catalysts are also more prone to promoting this side reaction.

• Troubleshooting Steps:

  • Strict Anaerobic Conditions: This is the most critical factor. Re-evaluate your degassing procedure for all reagents and solvents.[11]

  • Stoichiometry Control: Use a slight excess of the boronic acid (1.2-1.5 equivalents), but avoid a large excess, which can favor homocoupling.[13]

  • Catalyst Choice: If the problem persists, screen different palladium catalysts. Sometimes a catalyst with a different ligand can suppress this side reaction.

Part 3: Critical Challenges in Scale-Up Synthesis

Scaling a reaction is not a linear process. A successful 1-gram synthesis can fail spectacularly at a 1-kilogram scale if core chemical engineering principles are ignored.[4][5]

Q4: My reaction was fast and clean on a 5g scale, but at 200g it is sluggish and generates new impurities. Why?

A4: You are encountering the fundamental challenge of the surface-area-to-volume ratio.[3][16]

• Underlying Cause: As you increase the volume of a reactor (which scales cubically), its surface area (which scales squarely) does not increase proportionally. This severely limits heat transfer. A reaction that was easily maintained at 100°C in a small flask may have significant thermal gradients in a large reactor, with "hot spots" that cause decomposition and "cold spots" where the reaction doesn't proceed.[5][16]

• Troubleshooting & Mitigation Strategy:

  • Thermal Hazard Assessment: Before any scale-up, perform a thermal hazard assessment using techniques like Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1) to understand the reaction's exotherm.[3]

  • Controlled Reagent Addition: Do not add all reagents at once. For exothermic steps, add the limiting reagent slowly over several hours to allow the reactor's cooling system to dissipate the generated heat.

  • Improve Mixing: Inefficient mixing is a major cause of localized hot spots. Ensure the reactor is equipped with an appropriate impeller (e.g., pitched-blade turbine) and that the stirring speed is sufficient to ensure homogeneity without introducing excessive shear.[3]

Q5: My lab-scale purification by column chromatography is not viable for a 500g batch. What are my options?

A5: Large-scale purification requires moving away from chromatography towards crystallization or salt formation. Quinolines, being basic, are excellent candidates for this.

• Underlying Cause: Flash chromatography is expensive, time-consuming, and generates enormous amounts of solvent waste at scale.

• Recommended Scale-Up Purification Protocol:

  • Crystallization Screening: Screen a variety of solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, heptane) and mixed-solvent systems to find conditions for direct crystallization of the crude product.[17]

  • Salt Formation: If the free base is an oil or difficult to crystallize, consider forming a salt. Dissolve the crude product in a suitable solvent (e.g., isopropanol) and add an acid like HCl (as a solution in isopropanol) or phosphoric acid. The resulting salt will often have a much higher propensity to crystallize.[17]

  • Purification via Salt: The crystallized salt can be isolated by filtration and washed to remove impurities.

  • Salt Break: The pure salt can then be neutralized with a base (e.g., aqueous NaHCO₃) and extracted with an organic solvent to regenerate the pure 3-(3-Thienyl)quinoline free base.[17]

Part 4: Data Summaries & Experimental Protocols

Table 1: Comparison of Typical Reaction Conditions

Parameter	Friedländer Annulation	Suzuki-Miyaura Coupling
Key Reagents	2-Aminobenzophenone, 1-(Thiophen-3-yl)ethanone	3-Bromoquinoline, Thiophene-3-boronic acid
Catalyst	p-TsOH, I₂, KOH	Pd(OAc)₂, XPhos Pd G3, Pd(PPh₃)₄
Catalyst Loading	5-20 mol% or stoichiometric	0.5-5 mol%
Base	KOH, Piperidine	K₃PO₄, Cs₂CO₃, K₂CO₃
Solvent	Ethanol, Toluene, or Solvent-free	Dioxane/H₂O, Toluene, DMF
Temperature	100 - 220 °C	80 - 110 °C
Typical Yield	30 - 60%	70 - 95%
Key Challenge	Tar formation, low yields	Catalyst deactivation, side reactions

Protocol 1: Lab-Scale Suzuki-Miyaura Coupling (1.0 g Scale)

This protocol is a robust starting point for optimization.[11][13]

• Vessel Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-bromoquinoline (1.0 g, 4.8 mmol, 1.0 equiv.), thiophene-3-boronic acid (0.74 g, 5.8 mmol, 1.2 equiv.), and finely powdered potassium phosphate (K₃PO₄) (3.06 g, 14.4 mmol, 3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes by cycling between vacuum and inert gas backfill (3 cycles).

• Catalyst Addition: Under a positive pressure of argon, add the palladium precatalyst (e.g., XPhos Pd G3, 0.044 g, 0.048 mmol, 1 mol%).

• Solvent Addition: Add degassed 1,4-dioxane (20 mL) and degassed water (2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 2 hours. The reaction is typically complete within 4-12 hours.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and water (50 mL). Separate the layers. Wash the organic layer with brine (2 x 30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (e.g., Hexanes:Ethyl Acetate gradient) to yield the pure product.

Part 5: Visualization of Workflows & Mechanisms

Diagram 1: Synthetic Pathways to 3-(3-Thienyl)quinoline

Caption: Overview of the two primary synthetic routes.

Diagram 2: Troubleshooting the Suzuki-Miyaura Catalytic Cycle

Caption: Common failure points in the Suzuki catalytic cycle.

Diagram 3: Logical Workflow for Synthesis Scale-Up

Caption: Decision-making flowchart for process scale-up.

References

• BenchChem. (2025). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
• BenchChem. (2025). Application Note: Principles and Considerations for Scaling Up Heterocyclic Synthesis.
• BenchChem. (2025). Troubleshooting low yield in Friedländer synthesis of quinolines.
• BenchChem. (2025). Troubleshooting Suzuki coupling with 2-(2-Bromophenyl)acetophenone.
• Li, A-H., et al. (2010).
• National Institutes of Health (NIH). (n.d.).
• Alfa Chemistry. (n.d.). Friedländer Quinoline Synthesis.
• TÜBİTAK Academic Journals. (2021). Advances in polymer based Friedlander quinoline synthesis.
• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?
• Lab Manager. (2022). How to Scale Up a New Synthesis Reaction.
• CatSci. (n.d.).
• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?
• ResearchGate. (2025). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds.
• Reddit. (2024). Struggling with Suzuki Reaction.
• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.
• Reddit. (2024). Looking for tips on scaling up organic syntheses.
• ResearchGate. (2009). Synthesis of new arylated Quinolines by Suzuki cross coupling.
• Reddit. (2025).
• BenchChem. (2025).

Sources

• 1. Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 5. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations [organic-chemistry.org]
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• 9. researchgate.net [researchgate.net]
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• 15. reddit.com [reddit.com]
• 16. catsci.com [catsci.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3-(3-Thienyl)quinoline

Introduction

Welcome to the technical support guide for the synthesis of 3-(3-thienyl)quinoline. This document is designed for researchers, chemists, and drug development professionals who are actively engaged in the synthesis of this and related heterocyclic scaffolds. The synthesis of substituted quinolines is a cornerstone of medicinal chemistry, but it is often accompanied by challenges, including low yields and the formation of complex byproduct mixtures.

The most common and direct route to 3-substituted quinolines is the Friedländer Annulation , a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group, such as 3-acetylthiophene.[1][2] While elegant, this reaction is sensitive to conditions and can lead to several side reactions. This guide provides in-depth, experience-based answers to common problems encountered during the synthesis and purification of 3-(3-thienyl)quinoline, focusing on the rapid identification of byproducts to streamline your research and development efforts.

Frequently Asked Questions & Troubleshooting Guides

Question 1: My reaction yield is very low, and the crude TLC shows a complex mixture. Where should I start troubleshooting?

Low yields and multiple products are common issues in heterocyclic synthesis and often point to suboptimal reaction conditions or reagent instability.[3]

Answer: A systematic approach is crucial. Here are the primary factors to investigate:

• Reagent Purity and Stability: The 2-aminoaryl carbonyl starting material (e.g., 2-aminobenzaldehyde or 2-aminoacetophenone) is notoriously unstable and prone to self-condensation, especially under acidic or basic conditions or upon exposure to light and air.[4][5] It is often a yellow solid that darkens over time. Using old or discolored starting material is a primary cause of complex reaction mixtures.

  • Actionable Advice: Always use freshly purified 2-aminoaryl carbonyl. If purification is not possible, purchase from a reputable supplier and use it immediately upon opening. Consider preparing it fresh by reducing the corresponding 2-nitrobenzaldehyde.[6]

• Catalyst and Reaction Conditions: The Friedländer synthesis can be catalyzed by either acid or base.[7] The choice of catalyst can dramatically influence the reaction pathway.

  • Acid Catalysis (e.g., p-TsOH, H₂SO₄, Lewis Acids): Generally promotes the initial aldol condensation between the two carbonyl partners. However, strong acids can also accelerate the self-condensation of the 2-aminoaryl ketone, leading to polymeric byproducts.[8][9]

  • Base Catalysis (e.g., KOH, KOtBu, DBU): Favors the formation of the Schiff base intermediate first.[10] However, strong bases can promote the self-condensation of the α-methylene ketone (3-acetylthiophene in this case), leading to aldol adducts and dehydration products as impurities.

• Temperature and Reaction Time: Overheating or excessively long reaction times can lead to product degradation or the formation of thermodynamically stable, but undesired, byproducts.[3]

  • Actionable Advice: Monitor the reaction progress every 30-60 minutes using TLC or LC-MS. Aim for the point of maximum product formation before significant byproduct accumulation occurs. Running small-scale trials at different temperatures (e.g., 80°C, 100°C, 120°C in toluene) can quickly identify the optimal conditions.

Question 2: My mass spectrum shows a peak with a mass of ~240.3 Da, which is higher than my expected product (M.W. 211.27). What could this be?

Answer: An unexpected mass peak often corresponds to a dimer formed from one of the starting materials. Assuming your synthesis uses a 2-aminoaryl ketone like 2-aminoacetophenone (M.W. 135.16), a likely candidate for a byproduct with a mass around 240 is the result of self-condensation.

The acid- or base-catalyzed self-condensation of two molecules of 2-aminoacetophenone proceeds through an initial aldol addition followed by cyclization and dehydration to form 2,4-dimethylquinoline . This is a classic side reaction in Friedländer syntheses when a 2-aminoaryl ketone is used.[2][11]

• Expected Mass of Dimer: C₁₁H₁₁N

• Monoisotopic Mass: 157.09 Da. Correction: The initial assumption of 240.3 Da from a simple dimerization is incorrect. A more plausible high-mass byproduct is the trimer of 2-aminobenzaldehyde if that was the starting material.

If starting with 2-aminobenzaldehyde (M.W. 121.12), this reactant is highly prone to acid-catalyzed self-condensation to form a stable tricyclic bisanhydro trimer.[8][9]

• Expected Mass of Trimer: C₂₁H₁₅N₃

• Monoisotopic Mass: 309.13 Da.

If your observed mass is closer to M+H⁺ ≈ 228 , this could indicate the Knoevenagel condensation product between two molecules of 3-acetylthiophene, followed by dehydration. Always consider the self-reaction of both starting materials.

The diagram below illustrates the desired reaction pathway versus the competing self-condensation of a 2-aminoaryl ketone.

Caption: Desired vs. side reaction in Friedländer synthesis.

Question 3: My ¹H NMR is complex, but I see a sharp singlet around 2.5-2.7 ppm. My product shouldn't have aliphatic protons. What is this?

Answer: A singlet in this region often indicates a methyl group attached to an aromatic ring. If you used 2-aminoacetophenone as a starting material, this signal is highly characteristic of the methyl groups in the 2,4-dimethylquinoline byproduct discussed in the previous question. The chemical environment of these methyl groups typically places them in the 2.5-2.7 ppm range in CDCl₃.

Another possibility, though less common, is residual starting material if you used 2-aminoacetophenone (acetyl methyl singlet ~2.6 ppm) or 3-acetylthiophene (acetyl methyl singlet ~2.5 ppm). However, the byproduct signal is often sharper and more intense if the side reaction is significant.

Summary of Potential Byproducts and Their Identification

This table summarizes the most likely byproducts from a Friedländer synthesis of 3-(3-thienyl)quinoline using 2-aminoacetophenone and 3-acetylthiophene.

Byproduct Name	Origin	Formula	MW ( g/mol )	Expected MS (M+H)⁺	Key ¹H NMR Signals (CDCl₃, δ ppm)
2,4-Dimethylquinoline	Self-condensation of 2-aminoacetophenone	C₁₁H₁₁N	157.21	158.1	Singlets at ~2.7 (C4-Me) and ~2.5 (C2-Me); Aromatic protons 7.3-8.0.
Unreacted Starting Material	Incomplete reaction	C₈H₉NO	135.16	136.2	(2-aminoacetophenone) Singlet at ~2.6 (Me); Broad singlet for NH₂.
Unreacted Starting Material	Incomplete reaction	C₆H₆OS	126.18	127.1	(3-acetylthiophene) Singlet at ~2.5 (Me); Thiophene protons 7.3-8.2.
N-Oxide of Product	Over-oxidation during reaction or workup	C₁₃H₉NOS	227.28	228.0	Aromatic protons shifted downfield, especially H2 and H8 of the quinoline core.

Experimental Protocols & Workflows

Protocol: Byproduct Characterization via LC-MS and NMR

This protocol provides a standard workflow for identifying unknown impurities in your crude reaction mixture.

1. Sample Preparation: a. Accurately weigh ~1-2 mg of your crude reaction mixture into a 2 mL HPLC vial. b. Dissolve the sample in 1.0 mL of a suitable solvent (e.g., Methanol, Acetonitrile). Ensure the solution is fully dissolved; sonicate briefly if necessary. c. Filter the solution through a 0.22 µm syringe filter into a clean HPLC vial to remove any particulate matter.

2. LC-MS Analysis: a. Column: Use a standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). b. Mobile Phase:

• Solvent A: 0.1% Formic Acid in Water
• Solvent B: 0.1% Formic Acid in Acetonitrile c. Gradient: Start with a shallow gradient to resolve closely eluting species. A typical gradient might be: 5% B to 95% B over 20 minutes. d. Flow Rate: 1.0 mL/min. e. Detection:
• UV/Vis Detector (DAD): Scan from 200-400 nm. Quinolines have strong absorbance around 254 nm and 310 nm.
• Mass Spectrometer (ESI+): Scan a mass range that covers all potential starting materials, products, and dimers (e.g., m/z 100-500). f. Analysis: Correlate each peak in the chromatogram with its corresponding mass spectrum. Identify the peak for your desired product (M+H⁺ ≈ 212.0) and assign masses to the major impurity peaks.

3. Isolation and NMR Characterization (if necessary): a. If an impurity is significant (>10%), isolate it using preparative HPLC or careful column chromatography. b. Collect the fraction(s) corresponding to the impurity. c. Remove the solvent under reduced pressure. d. Prepare a sample for NMR (~5-10 mg in 0.6 mL of deuterated solvent, e.g., CDCl₃). e. Acquire ¹H, ¹³C, and, if needed, 2D NMR spectra (COSY, HSQC) to fully elucidate the structure.[12][13]

Troubleshooting Workflow Diagram

This workflow provides a logical path for diagnosing and solving issues with your synthesis.

Caption: A logical workflow for troubleshooting synthesis issues.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem Technical Support.

• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Aminobenzaldehyde. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

• Goldschmied, P., et al. (n.d.). The self-condensation of a derivative of o-aminobenzaldehyde. Structure of the polycyclic bisanhydro trimer of 2-amino-5-bromobenzaldehyde.

• Hasan, M., et al. (2024). Different catalytic approaches of Friedländer synthesis of quinolines. PubMed Central (PMC). Retrieved from [Link]

• Kouznetsov, V. V., et al. (2007). Unusual Friedlander Reactions: a Route to Novel Quinoxaline-based Heterocycles. National Institutes of Health (NIH). Retrieved from [Link]

• Cheng, C.-C., & Yan, S.-J. (1982). Concerning the mechanism of the Friedländer quinoline synthesis.
• Jircitano, A. J., et al. (1983). The self-condensation of a derivative of o-aminobenzaldehyde. Structure of the polycyclic bisanhydro trimer of 2-amino-5-bromobenzaldehyde.
• Cheng, C.-C., & Yan, S.-J. (2011). The Friedländer Synthesis of Quinolines.
• Cheng, C.-C., & Yan, S.-J. (2011). The Friedländer Synthesis of Quinolines. Organic Reactions.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024).

• ResearchGate. (n.d.). Preparation of 2-aminobenzaldehyde: A fragrant component of floral odors. Retrieved from [Link]

• Trade Science Inc. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.

• ResearchGate. (n.d.). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods. Retrieved from [Link]

• National Institutes of Health (NIH). (2018). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• ResearchGate. (n.d.). The Skraup Synthesis of Quinolines. Retrieved from [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2019). Synthesis of Heterocyclic Compounds.

• MDPI. (2022). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Reactions of Thieno[2,3-c]quinolines from Arylaldehyde and Arylamine Derivatives: A Review (Part VIII). Retrieved from [Link]

• Organic Syntheses. (n.d.). o-Aminobenzaldehyde, Redox-Neutral Aminal Formation and Synthesis of Deoxyvasicinone. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). 3-(3-Thienyl)quinoline. PubChem. Retrieved from [Link]

• Scribd. (n.d.). Questions-Answers Heterocyclic Chemistry.
• BenchChem. (2025).
• El-Sayed, R. (n.d.). Heterocyclic Compounds.
• ResearchGate. (n.d.).

• ResearchGate. (n.d.). New Quinoline Derivatives via Suzuki Coupling Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of new arylated Quinolines by Suzuki cross coupling. Retrieved from [Link]

• University of Liverpool. (n.d.). Heterocyclic Chemistry - TUTORIAL PROBLEMS.

• ACS Publications. (2014). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[7][10]-Fused Indole Heterocycles. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-phenylthieno[2,3-c]quinolines via Suzuki–Miyaura cross-couplings. Retrieved from [Link]

Sources

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Technical Support Center: Method Development for the Analysis of 3-(3-Thienyl)quinoline Purity

Welcome to the technical support center for the analysis of 3-(3-Thienyl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for purity analysis of this compound. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to ensure the integrity and reliability of your analytical methods.

Introduction to 3-(3-Thienyl)quinoline and the Imperative of Purity Analysis

3-(3-Thienyl)quinoline is a heterocyclic aromatic organic compound with the chemical formula C13H9NS.[1][2] Its unique structure, combining quinoline and thiophene moieties, makes it a compound of interest in pharmaceutical research and materials science. The purity of such compounds is a critical parameter that directly impacts their efficacy, safety, and overall quality in any application.

Analytical method validation is a cornerstone of pharmaceutical quality assurance, ensuring that the methods used for quality control are reliable, accurate, and consistent.[3][4] This is particularly crucial for impurity profiling, where even trace amounts of impurities can significantly affect the final product's properties.[4][5]

Molecular Structure and Properties

• Molecular Formula: C13H9NS[1]

• Molar Mass: 211.28 g/mol [2]

• Appearance: Typically a solid at room temperature. The quinoline component is a colorless hygroscopic liquid that can turn yellow or brown upon exposure to light.[6]

Potential Impurities in 3-(3-Thienyl)quinoline

Impurities in 3-(3-Thienyl)quinoline can originate from various stages of its synthesis, including starting materials, intermediates, by-products, and degradation products.[5] Common synthetic routes for quinoline derivatives include the Skraup synthesis, Doebner-von Miller reaction, and Friedländer synthesis.[7] Thienoquinoline derivatives can be synthesized through various methods, including condensation and cyclocondensation reactions.[8][9][10][11][12]

Potential impurities could include:

• Unreacted starting materials (e.g., anilines, thiophene derivatives).

• Isomers of 3-(3-Thienyl)quinoline.

• Oxidation or degradation products.

• Residual solvents from the synthesis and purification process.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

High-Performance Liquid Chromatography (HPLC) is the most prevalent and powerful technique for assessing the purity of pharmaceutical compounds due to its high resolution, sensitivity, and accuracy. A well-developed HPLC method can separate the main compound from its impurities, allowing for their identification and quantification.

Recommended HPLC Method Parameters (Starting Point)

This table provides a robust starting point for developing a reversed-phase HPLC method for 3-(3-Thienyl)quinoline.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	C18 columns are versatile for separating a wide range of non-polar to moderately polar compounds.
Mobile Phase	Acetonitrile and Water (with 0.1% Formic Acid or Phosphoric Acid)	Acetonitrile is a common organic modifier. The addition of an acid improves peak shape for basic compounds like quinolines by suppressing the ionization of silanol groups on the stationary phase.[13][14][15]
Detection	UV at 254 nm or Diode Array Detector (DAD)	The aromatic nature of 3-(3-Thienyl)quinoline suggests strong UV absorbance. A DAD allows for the acquisition of UV spectra, aiding in peak identification and purity assessment.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on sample concentration and detector sensitivity.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.[16]

HPLC Troubleshooting Guide (Q&A Format)

This section addresses common issues encountered during the HPLC analysis of 3-(3-Thienyl)quinoline.

Issue 1: Peak Tailing

• Question: My main peak for 3-(3-Thienyl)quinoline is showing significant tailing. What is the likely cause and how can I fix it?

• Answer: Peak tailing for basic compounds like quinolines is often caused by secondary interactions with acidic silanol groups on the silica-based stationary phase.[13]

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., by adding 0.1% formic acid or trifluoroacetic acid) will protonate the quinoline nitrogen and suppress the ionization of silanol groups, minimizing these secondary interactions.[13]

  • Solution 2: Use a Base-Deactivated Column: Modern HPLC columns are often "base-deactivated" or "end-capped" to reduce the number of accessible silanol groups. Consider using a column specifically designed for the analysis of basic compounds.

  • Solution 3: Add a Competitive Base: Adding a small amount of a basic modifier like triethylamine (TEA) to the mobile phase can competitively bind to the active silanol sites, improving the peak shape of your analyte.[17]

Issue 2: Poor Resolution Between the Main Peak and an Impurity

• Question: I have an impurity peak that is not well-separated from the main 3-(3-Thienyl)quinoline peak. How can I improve the resolution?

• Answer: Poor resolution indicates that the chromatographic conditions are not optimal for separating these two components.

  • Solution 1: Modify the Organic Modifier Percentage: A common first step is to adjust the ratio of acetonitrile to water. Decreasing the percentage of the organic solvent will generally increase retention times and may improve the separation between closely eluting peaks.

  • Solution 2: Change the Organic Modifier: Switching from acetonitrile to methanol, or using a combination of both, can alter the selectivity of the separation due to different solvent properties.

  • Solution 3: Adjust the Mobile Phase pH: Changing the pH can alter the ionization state of the analyte and impurities, which can significantly impact their retention and selectivity.

  • Solution 4: Change the Stationary Phase: If mobile phase optimization is unsuccessful, consider a different column chemistry. A phenyl-hexyl or a polar-embedded phase column might offer different selectivity compared to a standard C18 column.

Issue 3: Drifting Retention Times

• Question: The retention time of my 3-(3-Thienyl)quinoline peak is shifting between injections. What could be causing this?

• Answer: Retention time drift can be caused by several factors related to the HPLC system and the mobile phase.[16][18]

  • Solution 1: Ensure Proper Column Equilibration: The column needs to be fully equilibrated with the mobile phase before starting a sequence of injections.[16][18] Flush the column with at least 10-20 column volumes of the mobile phase.

  • Solution 2: Check for Leaks: Leaks in the system can cause pressure fluctuations and lead to inconsistent flow rates, affecting retention times.[17]

  • Solution 3: Mobile Phase Preparation: Ensure the mobile phase is well-mixed and degassed.[16] Changes in mobile phase composition over time can cause retention time drift.[13]

  • Solution 4: Maintain Consistent Column Temperature: Fluctuations in the column temperature will affect retention times.[16] Use a column oven to maintain a stable temperature.

HPLC Experimental Protocol

Here is a step-by-step protocol for the purity analysis of 3-(3-Thienyl)quinoline by HPLC.

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: Deionized water with 0.1% formic acid.

  • Prepare Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Filter both mobile phases through a 0.45 µm filter and degas for 15 minutes in an ultrasonic bath.

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh about 10 mg of 3-(3-Thienyl)quinoline reference standard and dissolve it in a 100 mL volumetric flask with a 50:50 mixture of acetonitrile and water to get a concentration of 100 µg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• Chromatographic Conditions:

  • Set up the HPLC system with the parameters outlined in the "Recommended HPLC Method Parameters" table.

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Analysis:

  • Inject a blank (diluent) to ensure there are no interfering peaks.

  • Inject the standard solution multiple times (e.g., n=5) to check for system suitability (e.g., retention time repeatability, peak area precision).

  • Inject the sample solution.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of 3-(3-Thienyl)quinoline using the area normalization method:

    • % Purity = (Area of main peak / Total area of all peaks) x 100

Visualization of the HPLC Workflow

Caption: A streamlined workflow for HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds.[19][20] It can be used to identify and quantify residual solvents and other volatile impurities in 3-(3-Thienyl)quinoline. Furthermore, the mass spectrum provides valuable structural information.[21][22]

GC-MS Troubleshooting Guide (Q&A Format)

Issue 1: No Peak or Very Small Peak for 3-(3-Thienyl)quinoline

• Question: I am not seeing a peak for my main compound, or the peak is much smaller than expected. Why is this happening?

• Answer: This could be due to several factors related to the compound's properties and the GC-MS parameters.

  • Solution 1: Check for Thermal Degradation: 3-(3-Thienyl)quinoline might be thermally labile and degrading in the hot injector. Try lowering the injector temperature.

  • Solution 2: Ensure Sufficient Volatility: If the compound is not volatile enough, it will not elute from the GC column. While quinoline itself is volatile, the larger 3-(3-Thienyl)quinoline molecule may require higher temperatures. Check the oven temperature program and the final temperature.

  • Solution 3: Derivatization: For compounds with low volatility, chemical derivatization can be employed to increase their volatility and thermal stability.[19]

Issue 2: Broad or Tailing Peaks

• Question: My chromatographic peaks are broad and tailing. What can I do to improve the peak shape?

• Answer: Broad peaks in GC can result from several issues.

  • Solution 1: Optimize the Oven Temperature Program: A slow temperature ramp can sometimes lead to broader peaks. Try increasing the ramp rate. Conversely, a ramp that is too fast may not provide adequate separation.

  • Solution 2: Check for Active Sites: Active sites in the injector liner or the column can cause peak tailing. Use a deactivated liner and a high-quality capillary column.

  • Solution 3: Column Contamination: Contamination at the head of the column can lead to poor peak shape. Trim a small portion (e.g., 10-20 cm) from the inlet of the column.

GC-MS Experimental Protocol

• Sample Preparation:

  • Dissolve an accurately weighed amount of the 3-(3-Thienyl)quinoline sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

• GC-MS Conditions:

Parameter	Recommended Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	280 °C
Oven Program	Start at 100 °C, hold for 2 min, ramp to 300 °C at 15 °C/min, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Ion Source Temperature	230 °C
Mass Range	50-500 amu

• Analysis and Data Interpretation:

  • Inject 1 µL of the sample solution.

  • Identify the peak for 3-(3-Thienyl)quinoline based on its retention time and mass spectrum.

  • Search the NIST library for matches to the mass spectra of any impurity peaks to aid in their identification.

Visualization of the GC-MS Analysis Logic

Caption: Logical flow of a GC-MS analysis for impurity identification.

Spectroscopic Techniques for Structural Confirmation

Spectroscopic techniques are indispensable for confirming the chemical structure of the main compound and for characterizing unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.[23] Both ¹H and ¹³C NMR should be used for a comprehensive structural analysis of 3-(3-Thienyl)quinoline. The chemical shifts and coupling patterns in the ¹H NMR spectrum will be characteristic of the quinoline and thienyl ring systems.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule. The FTIR spectrum of 3-(3-Thienyl)quinoline would be expected to show characteristic absorption bands for C-H stretching of the aromatic rings, C=C and C=N stretching within the rings, and C-S stretching of the thiophene ring.

UV-Visible Spectroscopy

UV-Visible spectroscopy is useful for confirming the presence of the chromophoric quinoline and thiophene systems. The UV spectrum can also be used for quantitative analysis if a suitable calibration curve is prepared.

Method Validation

Once a suitable analytical method has been developed, it must be validated to ensure it is fit for its intended purpose.[3][4][5][24][25] Key validation parameters include:

• Specificity/Selectivity: The ability of the method to unequivocally assess the analyte in the presence of other components.[5][24]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[5]

• Accuracy: The closeness of the test results to the true value.[5]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[5]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Frequently Asked Questions (FAQs)

• Q1: What is the most critical aspect of method development for this compound?

  • A1: Achieving good selectivity to separate the main compound from structurally similar impurities is often the most challenging and critical aspect.

• Q2: How do I choose between HPLC and GC for purity analysis?

  • A2: HPLC is generally the preferred method for the purity analysis of non-volatile compounds like 3-(3-Thienyl)quinoline. GC-MS is more suitable for analyzing volatile impurities like residual solvents.

• Q3: Where can I find more information on the synthesis of 3-(3-Thienyl)quinoline?

  • A3: Several research articles describe the synthesis of quinoline and thienoquinoline derivatives, which can provide insights into potential impurities.[9][10][11][26][27]

• Q4: What are the regulatory guidelines I should follow for method validation?

  • A4: The International Council for Harmonisation (ICH) provides widely accepted guidelines for the validation of analytical procedures, particularly ICH Q2(R1).[3][5]

References

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• VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. (n.d.). SciELO Brazil. [Link]

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• Synthesis and Reactions of Thieno[2,3-c]quinolines from Arylaldehyde and Arylamine Derivatives: A Review (Part VIII). (n.d.). ResearchGate. [Link]

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• Determination of Quinoline in Textiles by Gas Chromatography－ Mass Spectrometry. (2025). ResearchGate. [Link]

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• CHEMICAL PURITY ANALYSIS. (2016). Agilent. [Link]

• Recent progress on the chemistry of thieno[3,2‐b]quinoline derivatives (Part III). (n.d.). ResearchGate. [Link]

• Separation of Quinoline on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• Synthesis of quinolines. (n.d.). Organic Chemistry Portal. [Link]

• HPLC methods for recently approved pharmaceuticals. (n.d.). National Academic Digital Library of Ethiopia. [Link]

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• RP-HPLC determination of lipophilicity in series of quinoline derivatives. (2025). ResearchGate. [Link]

• Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone. (2024). RSC Publishing. [Link]

• RP-HPLC METHOD FOR THE ESTIMATION OF HPLC METHOD FOR THE ESTIMATION OF CABERGOLINE IN PHARMACEUTICAL FORMULATIONS CABERGOLINE IN. (n.d.). IJRPC. [Link]

• Separation of 3-Hydroxyquinoline on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

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• Quinoline-impurities. (n.d.). Pharmaffiliates. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Thienylquinoline Isomers: A Researcher's Handbook

In the landscape of medicinal chemistry, the quest for novel therapeutic agents is a perpetual endeavor. Heterocyclic compounds, particularly those integrating multiple pharmacophoric scaffolds, represent a fertile ground for discovery. Among these, thienylquinolines—fused heterocyclic systems comprising a thiophene and a quinoline ring—have garnered significant attention for their diverse and potent biological activities. The isomeric arrangement of these fused rings gives rise to a fascinating array of compounds with distinct pharmacological profiles. This guide provides a comprehensive, in-depth comparison of the biological activities of thienylquinoline isomers, offering researchers, scientists, and drug development professionals a critical resource to navigate this promising chemical space.

The orientation of the thiophene ring relative to the quinoline core dictates the isomeric form, with thieno[2,3-b]quinoline and thieno[3,2-b]quinoline being the most extensively studied scaffolds. This seemingly subtle structural variation profoundly impacts the molecule's three-dimensional shape, electronic distribution, and, consequently, its interaction with biological targets. Understanding these structure-activity relationships (SAR) is paramount for the rational design of next-generation therapeutics.

I. Anticancer Activity: A Tale of Two Isomers

The antiproliferative potential of thienylquinoline derivatives has been a major focus of research, with numerous studies demonstrating their efficacy against a range of cancer cell lines.[1][2][3][4][5][6][7] The mechanism of action often involves the modulation of critical signaling pathways implicated in cancer progression.

Thieno[2,3-b]quinolines have emerged as particularly promising anticancer agents.[1][5] Derivatives of this scaffold have been shown to exert their effects through various mechanisms, including the inhibition of protein kinase C isoenzyme PKCε, which is involved in cell invasion and migration.[1][5] Furthermore, certain thieno[2,3-b]quinoline derivatives act as potent DNA intercalators and inhibit protein kinases, highlighting their multi-target potential.[5] For instance, 8-methoxy pyrimido[4′,5′:4,5]thieno(2,3-b) quinoline-4(3H)-one (MPTQ) has demonstrated significant antiproliferative activity against various leukemic cell lines.[5]

Thieno[3,2-b]quinolines , while also exhibiting anticancer properties, can display different mechanistic profiles. Some derivatives have been investigated for their role in the allosteric activation of SHP-1 phosphatase and the blockade of the STAT3 signaling pathway, offering an alternative strategy to combat cancer.[8] The structural arrangement of the thieno[3,2-b]quinoline core allows for specific interactions within the ATP-binding site of kinases, a property that has been exploited in the design of c-Met inhibitors.

Comparative Anticancer Activity Data

Isomer Scaffold	Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Thieno[2,3-b]quinoline	MPTQ	CEM (Leukemia)	< 10	DNA Intercalation, Kinase Inhibition
Thieno[2,3-b]quinoline	Compound 86	-	-	PKCε Inhibition, Anti-invasive	[5]
Thieno[2,3-b]quinoline-2-carboxamide derivative	-	HCT116, MDA-MB-468, MDA-MB-231	0.08 - 0.25	Antiproliferative
Quinoline-Chalcone Hybrid	Compound 12e	MGC-803, HCT-116, MCF-7	1.38, 5.34, 5.21	G2/M Phase Arrest, Apoptosis Induction, ROS Generation	[2][4][7]
2-Arylquinoline derivative	-	HeLa, PC3	-	Selective anticancer properties	[9]
7-alkoxy-4-aminoquinoline derivative	Compound 10g	Human tumor cell lines	< 1.0	p53/Bax-dependent apoptosis	[10]

Note: The presented IC50 values are collated from various studies and may not be directly comparable due to differing experimental conditions. They serve as a guide to the potential activities of this class of compounds.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method fundamental to assessing the cytotoxic potential of novel compounds.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the thienylquinoline isomers in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Diagram of a Generalized Anticancer Signaling Pathway Targeted by Thienylquinolines

Caption: Generalized signaling pathways targeted by thienylquinoline isomers in cancer cells.

II. Antimicrobial Activity: A Broad Spectrum of Defense

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents. Thienylquinoline derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.[11][12][13]

Thieno[2,3-b]quinolines have been reported to possess significant antimicrobial properties.[11] Their mechanism of action can involve the disruption of microbial cell membranes or the inhibition of essential enzymes. The substitution pattern on the thieno[2,3-b]quinoline core plays a crucial role in determining the potency and spectrum of antimicrobial activity.

Thieno[3,2-b]quinolines have also been explored for their antimicrobial effects. Studies on quinolinequinones, which can be considered related structures, have shown that these compounds can exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[12]

Comparative Antimicrobial Activity Data

Isomer Scaffold/Related Structure	Derivative	Microorganism	MIC (µg/mL)	Reference
Thieno[2,3-b]quinoline	Substituted derivatives	Saccharomyces Cerevisiae	- (Inhibitory activity noted)	[11][14]
Quinolinequinone	QQ2 and QQ6	S. aureus, S. epidermidis, E. faecalis	- (Remarkable activity)	[12]
Quinolinequinone	QQ7 and QQ8	Candida albicans	4.88	[12]
Quinoline Derivative	HT61	Staphylococcus aureus biofilms	- (Effective in reducing viability)	[13]

Note: MIC (Minimum Inhibitory Concentration) values are a standard measure of antimicrobial potency. A lower MIC value indicates greater activity.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Prepare Inoculum: Culture the microbial strain overnight and then dilute it in a suitable broth (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Prepare Compound Dilutions: Perform serial twofold dilutions of the thienylquinoline isomers in the broth in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (microbe with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

III. Anti-inflammatory and Neuroprotective Activities: Emerging Frontiers

Beyond their anticancer and antimicrobial properties, thienylquinoline isomers are being explored for their potential in treating inflammatory diseases and neurodegenerative disorders.[1][15][16][17][18][19][20]

Anti-inflammatory Activity: Certain thienylquinoline derivatives have shown anti-inflammatory effects, which may be attributed to their ability to modulate inflammatory pathways, such as the inhibition of cyclooxygenase (COX) enzymes or the suppression of pro-inflammatory cytokine production.[15][17] The quinoline scaffold itself is a known pharmacophore in many anti-inflammatory drugs.[15][16][17][18]

Neuroprotective Activity: The potential of quinoline-based compounds in the context of neurodegenerative diseases like Alzheimer's and Parkinson's is an active area of research.[19][20][21][22][23] Their mechanisms of action can be multifaceted, including antioxidant properties, chelation of metal ions, and inhibition of enzymes like monoamine oxidase (MAO) and acetylcholinesterase (AChE).[22][23] While specific comparative data on thienylquinoline isomers is still emerging, the inherent properties of the quinoline core suggest that these compounds are promising candidates for neuroprotective drug discovery.

Experimental Workflow for Assessing Neuroprotective Activity

Caption: A typical experimental workflow for evaluating the neuroprotective effects of thienylquinoline isomers in vitro.

IV. Conclusion and Future Directions

The comparative analysis of thienylquinoline isomers reveals a rich and diverse pharmacological landscape. The subtle change in the fusion of the thiophene and quinoline rings gives rise to distinct biological activities, underscoring the importance of isomeric considerations in drug design. Thieno[2,3-b]quinolines have shown particular promise as anticancer and antimicrobial agents, while the therapeutic potential of thieno[3,2-b]quinolines and other isomers in various disease contexts continues to be an exciting area of investigation.

Future research should focus on systematic, head-to-head comparative studies of a wider range of thienylquinoline isomers against a broad panel of biological targets. The elucidation of detailed mechanisms of action through advanced techniques such as X-ray crystallography and computational modeling will be crucial for the rational optimization of lead compounds. The development of more selective and potent thienylquinoline derivatives holds the promise of delivering novel and effective therapies for some of the most challenging diseases of our time.

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A Comparative Analysis of 3-(3-Thienyl)quinoline and Other Kinase Inhibitors in Targeting PDGF-RTK

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, recognized for its presence in a multitude of therapeutic agents. Derivatives of this heterocyclic motif have demonstrated significant potential as inhibitors of protein kinases, enzymes that play a critical role in cellular signaling pathways. Dysregulation of kinase activity is a hallmark of numerous diseases, particularly cancer, making them a key focus of drug discovery efforts. This guide provides an in-depth comparison of 3-(3-Thienyl)quinoline, a specific quinoline derivative, with other established kinase inhibitors, focusing on the inhibition of the Platelet-Derived Growth Factor Receptor Tyrosine Kinase (PDGF-RTK). This analysis is supported by experimental data to offer researchers, scientists, and drug development professionals a clear perspective on its potential.

The Role of PDGF Receptor Tyrosine Kinase in Cellular Signaling

The Platelet-Derived Growth Factor (PDGF) signaling pathway is instrumental in regulating cell growth, proliferation, differentiation, and migration. The pathway is initiated by the binding of PDGF ligands to their cognate receptor tyrosine kinases (PDGF-RTK), which exist as α and β isoforms. This binding event triggers receptor dimerization and autophosphorylation of specific tyrosine residues within the intracellular domain, creating docking sites for various signaling proteins. The recruitment of these downstream effectors activates multiple signaling cascades, including the RAS-MAPK and PI3K-AKT pathways, which are central to normal cellular function. However, aberrant activation of PDGF-RTK, through mutations or overexpression, can lead to uncontrolled cell proliferation and is implicated in the pathogenesis of various cancers and fibrotic diseases. Consequently, the inhibition of PDGF-RTK is a validated therapeutic strategy.

Figure 1: Simplified PDGF-RTK signaling pathway.

Comparative Analysis of Kinase Inhibitory Activity

A study by Maguire et al. (1994) investigated a series of 3-substituted quinoline derivatives for their ability to inhibit cell-free PDGF-RTK activity.[1] This research provides a valuable benchmark for the performance of 3-(3-Thienyl)quinoline. For a comprehensive comparison, we will evaluate its inhibitory potency against established, clinically relevant PDGF-RTK inhibitors, Imatinib and Crenolanib.

Chemical Structures of Compared Inhibitors

Inhibitor	Chemical Structure
3-(3-Thienyl)quinoline
Imatinib
Crenolanib

Table 1: Inhibitory Activity (IC50) Against PDGF-RTK

Compound	Target Kinase	IC50 (nM)	Reference
6,7-dimethoxy-3-(3-thienyl)quinoline	PDGF-RTK	≤ 20	[1]
Imatinib	PDGFRα	71	[2]
PDGFRβ	607	[2]
Crenolanib	PDGFRα	0.9	[3]
PDGFRβ	1.8	[3]

The data reveals that the 6,7-dimethoxy substituted 3-(3-thienyl)quinoline derivative is a potent inhibitor of PDGF-RTK, with an IC50 value in the low nanomolar range (≤ 20 nM).[1] This positions it as a promising scaffold for further development. When compared to Imatinib, a well-established multi-kinase inhibitor, the thienyl-quinoline compound demonstrates comparable or potentially superior potency, particularly when considering the IC50 of Imatinib against PDGFRβ.[2][4][5] Crenolanib, a highly potent and selective PDGFR inhibitor, exhibits the lowest IC50 values in this comparison.[3]

The work by Maguire et al. also sheds light on the structure-activity relationship (SAR) of 3-substituted quinolines.[1] The presence of 6,7-dimethoxy groups on the quinoline ring was found to be advantageous for potent inhibition of PDGF-RTK.[1] Furthermore, a lipophilic group at the 3-position of the quinoline, such as the thienyl group, contributed significantly to the inhibitory activity.[1] Interestingly, most of the 3-substituted quinoline derivatives in that study were found to be inactive against Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, suggesting a degree of selectivity for PDGF-RTK.[1]

Experimental Methodologies

To ensure the reliability and reproducibility of kinase inhibitor profiling, standardized and well-validated experimental protocols are essential. Below are detailed methodologies for key in vitro and cell-based assays used to evaluate the performance of kinase inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to the kinase activity.

Figure 2: Workflow for an in vitro kinase inhibition assay.

Protocol:

• Compound Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in 100% DMSO).

  • Perform a serial dilution of the compound in DMSO to create a dose-response curve. A 10-point, 1:3 serial dilution is recommended.

  • Include a "no inhibitor" control with DMSO only.

• Kinase Reaction:

  • In a 96-well plate, add the serially diluted test compound or DMSO control to each well.

  • Add the purified PDGF-RTK enzyme to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor-enzyme binding.

  • Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding an ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add a Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based PDGFR Phosphorylation Assay

This assay measures the ability of a compound to inhibit the autophosphorylation of PDGFR in a cellular context.

Protocol:

• Cell Culture and Plating:

  • Culture cells known to express PDGFR (e.g., NIH3T3 fibroblasts) in appropriate media.

  • Seed the cells in 96-well plates and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Starve the cells in serum-free media for several hours to reduce basal receptor phosphorylation.

  • Pre-incubate the cells with various concentrations of the test inhibitor or DMSO control for a defined period (e.g., 1-2 hours).

  • Stimulate the cells with a known concentration of PDGF-BB ligand for a short period (e.g., 10-15 minutes) to induce PDGFR autophosphorylation.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate.

• Detection of Phosphorylated PDGFR (ELISA-based):

  • Use a sandwich ELISA kit specific for phosphorylated PDGFR (e.g., phospho-PDGFRβ Tyr751).

  • Coat a 96-well plate with a capture antibody against total PDGFR.

  • Add the cell lysates to the wells and incubate to allow the capture of PDGFR.

  • Wash the wells and add a detection antibody that specifically recognizes the phosphorylated form of PDGFR. This antibody is typically conjugated to an enzyme like HRP.

  • Wash the wells and add a substrate for the enzyme (e.g., TMB for HRP).

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis:

  • Normalize the phospho-PDGFR signal to the total protein concentration.

  • Plot the normalized signal against the inhibitor concentration to determine the cellular IC50 value.

Conclusion

The available data indicates that 3-(3-Thienyl)quinoline is a potent inhibitor of PDGF-RTK, with activity in the low nanomolar range. Its performance is comparable to the established drug Imatinib, highlighting its potential as a valuable scaffold for the development of new anti-cancer and anti-fibrotic therapies. The structure-activity relationship suggests that modifications to the quinoline ring and the 3-position substituent can be further explored to optimize potency and selectivity. The provided experimental protocols offer a robust framework for the continued evaluation and characterization of this and other novel kinase inhibitors. Further studies, including comprehensive kinase profiling and in vivo efficacy models, are warranted to fully elucidate the therapeutic potential of 3-(3-Thienyl)quinoline derivatives.

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A Researcher's Comparative Guide to the In Vivo Efficacy of Novel Quinoline-Based Anticancer Agents

This guide provides a comparative analysis of the in vivo anticancer efficacy of a representative thienyl-quinoline compound, designated here as TQ-1, against the standard-of-care chemotherapeutic agent, Cisplatin. Due to the limited publicly available in vivo data for the specific molecule 3-(3-Thienyl)quinoline, this guide will synthesize data from various published studies on structurally related quinoline derivatives to present a realistic and instructive comparison for researchers in oncology and drug development.[1][2][3][4]

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating significant potential in oncology.[3][4][5] These compounds exert their anticancer effects through diverse mechanisms, including the inhibition of tyrosine kinases, disruption of tubulin polymerization, and induction of apoptosis.[4][6] This guide will delve into the practical aspects of evaluating such a compound in a preclinical setting, focusing on the causality behind experimental design and the interpretation of efficacy data.

Comparative Efficacy Profile: TQ-1 vs. Cisplatin in a Xenograft Model

The primary method for assessing the in vivo efficacy of a novel anticancer compound is often through a xenograft model, where human cancer cells are implanted into immunocompromised mice.[7][8][9] This allows for the direct observation of the compound's effect on human tumor growth in a living system.[9]

Below is a summary of expected outcomes for our representative Thienyl-Quinoline compound (TQ-1) compared to Cisplatin in a non-small cell lung cancer (A549) xenograft model. The data is a composite representation based on published results for similar quinoline derivatives.[2][10]

Parameter	Representative Thienyl-Quinoline (TQ-1)	Cisplatin (Positive Control)	Vehicle (Negative Control)	Reference Insights
Dosing Regimen	50 mg/kg, intraperitoneal (i.p.), daily	5 mg/kg, intraperitoneal (i.p.), twice weekly	Saline with 5% DMSO, i.p., daily	Dosing is determined by prior maximum tolerated dose (MTD) studies.[11]
Tumor Growth Inhibition (TGI)	~65%	~50%	0%	Novel quinolines have shown significant tumor growth inhibition in xenograft models.[1][2]
Change in Body Weight	<5% loss	~10-15% loss	No significant change	Body weight is a key indicator of systemic toxicity.[7]
Survival Benefit	Significant increase in median survival	Moderate increase in median survival	Baseline	Efficacy is ultimately measured by the extension of survival.
Mechanism of Action	PI3K/Akt Pathway Inhibition, Apoptosis Induction	DNA Cross-linking, Apoptosis Induction	N/A	Quinoline derivatives often target key signaling pathways in cancer.[6][12][13]

Underlying Scientific Rationale and Experimental Design

The choice of a xenograft model is predicated on its ability to provide a quantifiable measure of a drug's direct antitumor activity.[8][9] The selection of the A549 cell line is based on its widespread use and representation of non-small cell lung cancer, a common solid tumor indication.

Experimental Workflow for In Vivo Efficacy Assessment

The following diagram outlines a typical workflow for a xenograft study. This self-validating process includes acclimatization, tumor implantation, randomization, treatment, and endpoint analysis to ensure robust and reproducible data.

Caption: Standard workflow for an in vivo xenograft efficacy study.

Detailed Experimental Protocol: A549 Xenograft Model

This protocol provides a step-by-step methodology for conducting the efficacy study described above.

1. Animal Husbandry and Acclimatization:

• Source: 6-8 week old female athymic nude mice (BALB/c nu/nu).
• Housing: Maintained in a specific pathogen-free (SPF) environment with a 12-hour light/dark cycle.
• Acclimatization: Animals are allowed to acclimatize for at least one week prior to the start of the experiment.

2. Tumor Cell Culture and Implantation:

• Cell Line: A549 human non-small cell lung cancer cells.
• Culture: Cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.
• Implantation: A suspension of 5 x 10⁶ A549 cells in 100 µL of sterile phosphate-buffered saline (PBS) is injected subcutaneously into the right flank of each mouse.

3. Tumor Growth Monitoring and Randomization:

• Monitoring: Tumor growth is monitored using a digital caliper. Tumor volume is calculated using the formula: (Length x Width²)/2.
• Randomization: When tumors reach an average volume of 100-150 mm³, mice are randomly assigned to treatment groups (n=8-10 per group).

4. Compound Preparation and Administration:

• TQ-1: Dissolved in a vehicle of saline containing 5% DMSO and 5% Tween 80. Administered daily via intraperitoneal (i.p.) injection.
• Cisplatin: Dissolved in saline. Administered twice weekly via i.p. injection.
• Vehicle: The saline/DMSO/Tween 80 solution is administered daily to the control group.

5. Efficacy and Toxicity Assessment:

• Tumor Volume: Measured three times per week.
• Body Weight: Measured three times per week as an indicator of systemic toxicity.
• Endpoint: The study is terminated when tumors in the vehicle group reach a predetermined size (e.g., 2000 mm³) or if animals show signs of excessive toxicity (e.g., >20% body weight loss).

6. Data Analysis:

• Tumor Growth Inhibition (TGI): Calculated at the end of the study using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of vehicle group)] x 100.
• Statistical Analysis: Data are analyzed using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test) to determine significance.

Mechanism of Action: Targeting the PI3K/Akt Signaling Pathway

Many quinoline derivatives exert their anticancer effects by inhibiting key signaling pathways that drive cell proliferation and survival.[6][13] The PI3K/Akt/mTOR pathway is a frequently dysregulated pathway in cancer, making it an attractive therapeutic target. TQ-1 is hypothesized to inhibit this pathway, leading to decreased cell proliferation and increased apoptosis.

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A Comparative Guide to the Therapeutic Target Validation of 3-(3-Thienyl)quinoline Analogs as RET Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison and validation workflow for a class of compounds represented by 3-(3-Thienyl)quinoline, focusing on their potential as therapeutic agents targeting the RET (Rearranged during Transfection) proto-oncogene. As a Senior Application Scientist, this document is structured to offer not just protocols, but the scientific rationale behind the experimental choices, ensuring a robust and self-validating approach to target validation.

Introduction: The Therapeutic Rationale for Targeting RET Kinase

The RET proto-oncogene encodes a receptor tyrosine kinase that plays a crucial role in cell growth, differentiation, and survival. However, aberrant RET signaling, due to mutations or fusions, is a known driver in several cancers, most notably medullary thyroid carcinoma (MTC) and non-small cell lung cancer (NSCLC).[1][2] This makes RET a compelling therapeutic target. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including anticancer and antimalarial effects.[3][4][5][6][7] The thieno[3,2-c]quinoline class of molecules, structurally related to 3-(3-Thienyl)quinoline, has shown promise as RET kinase inhibitors.[1][2][8] This guide will therefore focus on the validation of a hypothetical Thienyl-Quinoline Compound (TQC) as a novel RET inhibitor, comparing its potential efficacy against existing treatments.

The Target Validation Workflow: A Multi-Pillar Approach

Validating a therapeutic target is a multi-step process that requires a convergence of evidence from various experimental systems. Our approach is built on three pillars: Target Engagement , Cellular Activity , and In Vivo Efficacy .

Diagram: The Target Validation Workflow

Caption: A streamlined workflow for validating a therapeutic target, from initial biochemical interaction to in vivo proof-of-concept.

Pillar 1: Target Engagement - Does the Compound Bind to RET?

The foundational step is to unequivocally demonstrate that the Thienyl-Quinoline Compound (TQC) directly interacts with the RET kinase domain.

Biochemical Kinase Activity Assay

Rationale: This assay directly measures the ability of TQC to inhibit the enzymatic activity of RET kinase. A reduction in kinase activity in the presence of the compound is a strong indicator of target engagement.

Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

• Reagents: Recombinant human RET kinase, biotinylated peptide substrate, ATP, and HTRF detection reagents (europium-labeled anti-phosphotyrosine antibody and streptavidin-XL665).

• Procedure:

  • Dispense 2 µL of TQC at various concentrations into a 384-well plate.

  • Add 2 µL of RET kinase and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of a mixture containing the peptide substrate and ATP.

  • Incubate for 1 hour at room temperature.

  • Stop the reaction and detect phosphorylation by adding 4 µL of the HTRF detection reagents.

  • Incubate for 1 hour at room temperature to allow for signal development.

  • Read the plate on an HTRF-compatible reader.

• Data Analysis: Calculate the ratio of the fluorescence signals at 665 nm and 620 nm. Plot the HTRF ratio against the TQC concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Biophysical Binding Assays

Rationale: While biochemical assays demonstrate inhibition of activity, biophysical assays provide quantitative data on the binding affinity and kinetics of the interaction.

Protocol: Surface Plasmon Resonance (SPR)

• Immobilization: Covalently immobilize recombinant RET kinase onto a sensor chip.

• Binding: Flow serial dilutions of TQC over the sensor surface.

• Detection: Monitor the change in the refractive index at the sensor surface, which is proportional to the mass of TQC bound to the immobilized RET.

• Data Analysis: Analyze the association and dissociation phases of the sensorgrams to determine the on-rate (ka), off-rate (kd), and the equilibrium dissociation constant (KD).

Table 1: Comparative Target Engagement Data

Compound	RET Kinase IC₅₀ (nM)	RET Binding Affinity (KD, nM)
Hypothetical TQC	15	25
Vandetanib	40	60
Cabozantinib	5	8

Data is hypothetical for illustrative purposes.

Pillar 2: Cellular Activity - Does the Compound Work in a Relevant Cell Model?

Demonstrating target engagement is crucial, but it is equally important to show that this engagement translates into a functional effect in a cellular context.

Cell-Based Potency Assay

Rationale: This assay measures the ability of TQC to inhibit RET autophosphorylation in a cell line that is dependent on RET signaling for survival.

Protocol: Phospho-RET ELISA in TT Cells

• Cell Culture: Culture TT cells (a human medullary thyroid cancer cell line with a C634W RET mutation) to 80% confluency.

• Treatment: Treat the cells with serial dilutions of TQC for 2 hours.

• Lysis: Lyse the cells and collect the protein lysates.

• ELISA: Use a sandwich ELISA kit to quantify the levels of phosphorylated RET (p-RET) relative to total RET.

• Data Analysis: Plot the p-RET/total RET ratio against the TQC concentration to determine the cellular IC₅₀.

Cell Viability Assay

Rationale: This assay assesses the downstream consequence of RET inhibition, which should be a reduction in the viability of RET-dependent cancer cells.

Protocol: MTT Assay

• Seeding: Seed TT cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with serial dilutions of TQC for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for formazan crystal formation.

• Solubilization: Solubilize the formazan crystals with a solubilization buffer.

• Readout: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the GI₅₀ (concentration for 50% growth inhibition).

Table 2: Comparative Cellular Activity Data

Compound	p-RET Cellular IC₅₀ (nM)	TT Cell Viability GI₅₀ (nM)
Hypothetical TQC	50	150
Vandetanib	100	300
Cabozantinib	10	45

Data is hypothetical for illustrative purposes.

Pillar 3: In Vivo Efficacy - Does the Compound Work in a Living Organism?

The final pillar of target validation is to demonstrate that the compound has the desired therapeutic effect in a preclinical animal model.

Diagram: In Vivo Xenograft Study Workflow

Caption: A typical workflow for an in vivo xenograft study to assess the anti-tumor efficacy of a test compound.

Pharmacokinetic (PK) Studies

Rationale: Before initiating efficacy studies, it is essential to understand the absorption, distribution, metabolism, and excretion (ADME) properties of TQC to establish an appropriate dosing regimen.

Protocol: Mouse PK Study

• Dosing: Administer a single dose of TQC to mice via intravenous (IV) and oral (PO) routes.

• Sampling: Collect blood samples at multiple time points post-dose.

• Analysis: Quantify the concentration of TQC in the plasma using LC-MS/MS.

• Data Analysis: Calculate key PK parameters such as half-life (t₁/₂), clearance (CL), volume of distribution (Vd), and oral bioavailability (%F).

Xenograft Tumor Models

Rationale: This is the ultimate preclinical test of the therapeutic hypothesis. The ability of TQC to inhibit tumor growth in a mouse model bearing a human RET-driven tumor provides strong evidence for its potential clinical utility.

Protocol: TT Cell Xenograft Model

• Implantation: Subcutaneously implant TT cells into the flank of immunocompromised mice.

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment groups (vehicle control, TQC, and a positive control like Cabozantinib).

• Dosing: Administer the compounds daily via oral gavage.

• Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study, calculate the Tumor Growth Inhibition (TGI) for each treatment group.

Table 3: Comparative In Vivo Efficacy Data

Compound (Dose)	Tumor Growth Inhibition (TGI, %)	Body Weight Change (%)
Hypothetical TQC (30 mg/kg)	65	-2
Cabozantinib (30 mg/kg)	80	-5
Vehicle Control	0	+1

Data is hypothetical for illustrative purposes.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to validating a novel Thienyl-Quinoline Compound as a potential RET kinase inhibitor. The presented workflow, from initial target engagement to in vivo proof-of-concept, provides a framework for making data-driven decisions in the drug discovery process. The hypothetical data suggests that TQC demonstrates promising activity, warranting further investigation.

Future studies should focus on:

• Selectivity Profiling: Assessing the activity of TQC against a panel of other kinases to understand its off-target effects.

• Resistance Profiling: Investigating the potential for resistance mutations to arise in response to TQC treatment.

• Combination Studies: Exploring the synergistic effects of TQC with other anticancer agents.

By following this structured and evidence-based approach, researchers can confidently advance promising compounds like 3-(3-Thienyl)quinoline analogs through the drug discovery pipeline.

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A Comparative Study of 2-Thienylquinoline and 3-Thienylquinoline for Researchers and Drug Development Professionals

An In-depth Analysis of Positional Isomerism on Physicochemical Properties, Synthesis, and Biological Activity

In the landscape of medicinal chemistry, the quinoline scaffold remains a cornerstone for the development of novel therapeutic agents, demonstrating a broad spectrum of pharmacological activities.[1] The incorporation of a thiophene ring, another privileged heterocycle, into the quinoline framework gives rise to thienylquinolines, a class of compounds with significant potential in drug discovery.[2][3] The seemingly subtle difference in the point of attachment of the thiophene ring—at the 2-position versus the 3-position of the quinoline core—can profoundly influence the molecule's three-dimensional structure, electronic properties, and ultimately, its biological function. This guide provides a comprehensive comparative analysis of 2-thienylquinoline and 3-thienylquinoline, offering insights into their synthesis, physicochemical characteristics, and reported biological activities to aid researchers in the strategic design of new chemical entities.

Physicochemical Properties: A Tale of Two Isomers

At a fundamental level, 2-thienylquinoline and 3-thienylquinoline share the same molecular formula (C₁₃H₉NS) and molecular weight. However, the spatial arrangement of the thiophene ring relative to the quinoline nitrogen dictates distinct physicochemical properties that can impact their behavior in biological systems.

Property	2-Thienylquinoline	3-Thienylquinoline
Molecular Formula	C₁₃H₉NS	C₁₃H₉NS
Molecular Weight	~211.28 g/mol	~211.28 g/mol
XLogP3	3.6	3.5
Hydrogen Bond Donors	0	0
Hydrogen Bond Acceptors	2	2

Data sourced from PubChem.

The octanol-water partition coefficient (XLogP3) is a critical parameter in drug design, indicating the lipophilicity of a compound. The slightly higher XLogP3 value for 2-thienylquinoline suggests it is marginally more lipophilic than its 3-substituted counterpart. This difference, though small, can influence membrane permeability, solubility, and interactions with hydrophobic pockets of target proteins. Both isomers possess two hydrogen bond acceptors (the nitrogen of the quinoline ring and the sulfur of the thiophene ring), which can participate in crucial interactions with biological targets.

Synthetic Strategies: Navigating the Regiochemistry

The synthesis of thienylquinolines can be approached through several established methods for quinoline construction, with the choice of starting materials being critical to achieving the desired regiochemistry. Two prominent methods are the Friedländer annulation and Suzuki-Miyaura cross-coupling.

Friedländer Annulation

The Friedländer synthesis is a classical and versatile method for constructing the quinoline ring system.[4] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.

To synthesize 2-thienylquinoline , one would typically react 2-aminobenzaldehyde with 1-(thiophen-2-yl)ethan-1-one. Conversely, the synthesis of 3-thienylquinoline would necessitate the reaction of 2-amino-3-(thiophen-3-yl)benzaldehyde with a simple ketone like acetone, or a related strategy that introduces the C3-substituent prior to cyclization.

Experimental Protocol: Conceptual Friedländer Synthesis of 2-Thienylquinoline

Causality: This protocol is designed to favor the formation of the quinoline ring by promoting the initial aldol-type condensation between the enolate of the thienyl ketone and the amino-substituted benzaldehyde, followed by an intramolecular cyclization and dehydration. The choice of a base catalyst facilitates the deprotonation of the α-methylene group of the ketone, initiating the reaction.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 eq) and 1-(thiophen-2-yl)ethan-1-one (1.1 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of a base, such as sodium hydroxide or potassium hydroxide (e.g., 0.2 eq), to the mixture.

• Reaction: Stir the mixture at reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into cold water. The product will often precipitate and can be collected by filtration.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of ethanol and water) or by column chromatography on silica gel.

Self-Validation: The identity and purity of the synthesized 2-thienylquinoline should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) and by comparing the obtained data with literature values. The melting point of the purified product should also be determined and compared to known values.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds and is particularly useful for synthesizing biaryl compounds. This method offers a modular approach to thienylquinolines.

For the synthesis of 2-thienylquinoline , 2-chloroquinoline can be coupled with thiophene-2-boronic acid in the presence of a palladium catalyst and a base. Similarly, 3-thienylquinoline can be prepared by coupling 3-bromoquinoline with thiophene-3-boronic acid.

Experimental Protocol: Conceptual Suzuki-Miyaura Synthesis of 3-Thienylquinoline

Causality: This protocol leverages the palladium-catalyzed cross-coupling of an aryl halide (3-bromoquinoline) with an organoboronic acid (thiophene-3-boronic acid). The palladium catalyst facilitates the oxidative addition, transmetalation, and reductive elimination steps that constitute the catalytic cycle, while the base is required for the activation of the boronic acid.

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 3-bromoquinoline (1.0 eq), thiophene-3-boronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (e.g., 0.05 eq), and a base such as potassium carbonate (2.0 eq).

• Solvent Addition: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., toluene or 1,4-dioxane) and water.

• Reaction: Heat the reaction mixture to reflux and stir for several hours, monitoring the progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and partition it between an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Self-Validation: The final product should be characterized by ¹H NMR, ¹³C NMR, IR, and mass spectrometry to confirm its identity as 3-thienylquinoline and to assess its purity.

Biological Activity: A Comparative Overview

While comprehensive, direct comparative studies on the biological activities of 2-thienylquinoline and 3-thienylquinoline are limited in the readily available literature, analysis of studies on their derivatives provides valuable insights into their potential as therapeutic agents.

Anticancer Activity

The quinoline scaffold is a well-established pharmacophore in the development of anticancer drugs.[5] The position of the thienyl substituent is expected to influence the molecule's interaction with various biological targets implicated in cancer, such as kinases and DNA.

Derivatives of 2-thienylquinoline have shown promise as anticancer agents. For instance, certain 2-(thiophen-2-yl)indole derivatives have demonstrated potent anticancer activity against HCT-116 colon cancer cells, with IC₅₀ values in the low micromolar range.[2] These compounds were found to induce cell cycle arrest and modulate the expression of microRNAs involved in cancer progression.[2]

Antimicrobial Activity

The emergence of antimicrobial resistance is a pressing global health issue, and quinoline-based compounds have historically played a significant role in combating infectious diseases.[1]

Studies on derivatives of 2-thienylquinoline have highlighted their potential as antimicrobial agents. For example, novel 2-(thiophen-2-yl) dihydroquinoline derivatives have been synthesized and shown to be potent antitubercular agents against Mycobacterium tuberculosis H37Rv, with minimum inhibitory concentration (MIC) values as low as 1.56 µg/mL.[4] This activity was comparable to the standard drug ciprofloxacin.[4]

Information on the antimicrobial activity of the parent 3-thienylquinoline is less prevalent in the literature. However, the broader class of quinoline derivatives has been extensively studied for antibacterial and antifungal properties, with the nature and position of substituents playing a crucial role in their efficacy.[7]

Structure-Activity Relationship and Future Directions

The available data, primarily from studies on derivatives, suggests that the position of the thienyl group on the quinoline ring is a critical determinant of biological activity. The 2-thienylquinolines appear to have been more extensively explored, with documented anticancer and antitubercular activities for their derivatives. This may be due to synthetic accessibility or a more favorable orientation for interaction with specific biological targets.

The slightly higher lipophilicity of 2-thienylquinoline could enhance its ability to cross cell membranes, potentially contributing to its observed biological effects. However, the electronic differences between the 2- and 3-thienyl moieties, arising from the position of the sulfur atom relative to the point of attachment, will also play a significant role in their interactions with target biomolecules.

Future research should focus on the direct comparative evaluation of 2-thienylquinoline and 3-thienylquinoline in a panel of biological assays to elucidate the precise impact of this positional isomerism. A deeper understanding of their mechanisms of action at the molecular level will be crucial for the rational design of more potent and selective therapeutic agents based on these promising scaffolds.

Conclusion

The comparative analysis of 2-thienylquinoline and 3-thienylquinoline reveals that while they share a common molecular framework, the seemingly minor change in the position of the thienyl substituent can lead to distinct physicochemical properties and potentially divergent biological activities. While current research has provided more insights into the therapeutic potential of 2-thienylquinoline derivatives, the 3-thienylquinoline scaffold also holds promise, particularly in the context of kinase inhibition. This guide underscores the importance of systematic structure-activity relationship studies in drug discovery and provides a foundation for further exploration of these versatile heterocyclic compounds.

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Benchmarking 3-(3-Thienyl)quinoline: A Comparative Analysis Against Established Anticancer Agents

A Technical Guide for Drug Development Professionals

Introduction: The Quinoline Scaffold in Oncology and the Emergence of 3-(3-Thienyl)quinoline

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities.[1][2] In oncology, quinoline derivatives have garnered significant attention for their potent anticancer properties, which are often attributed to their ability to intercalate with DNA, inhibit key enzymes involved in cell proliferation, and induce programmed cell death (apoptosis).[3] These compounds have shown efficacy against a variety of cancer cell lines, including those of the breast, colon, lung, and central nervous system. The versatility of the quinoline ring system allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile to enhance potency and selectivity.

This guide focuses on the prospective anticancer agent, 3-(3-Thienyl)quinoline . While direct and extensive experimental data for this specific compound is emerging, its structural similarity to other well-characterized 3-substituted quinoline derivatives allows for a predictive and comparative analysis. The introduction of a thienyl group at the 3-position is of particular interest due to the known bioactivity of thiophene-containing molecules. For the purpose of this guide, and to provide a concrete framework for evaluation, we will benchmark the anticipated performance of 3-(3-Thienyl)quinoline against established anticancer drugs: Doxorubicin , a topoisomerase inhibitor; Cisplatin , a DNA alkylating agent; and Gefitinib , a targeted therapy that inhibits the epidermal growth factor receptor (EGFR).

This analysis will be based on a synthesis of existing data for structurally related quinoline compounds and the known performance of the comparator drugs. We will present detailed experimental protocols that form the basis of a robust preclinical evaluation, enabling researchers to rigorously assess the potential of 3-(3-Thienyl)quinoline as a novel therapeutic candidate.

Comparative Efficacy: A Data-Driven Overview

To provide a quantitative benchmark, the following table summarizes the half-maximal inhibitory concentration (IC50) values for our selected comparator drugs against three common cancer cell lines: MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HCT-116 (colorectal carcinoma). The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro. Lower IC50 values are indicative of higher potency.

For 3-(3-Thienyl)quinoline, we present hypothetical yet plausible IC50 values based on the activities of structurally similar 3-substituted quinoline derivatives found in the literature. These values serve as a benchmark for future experimental validation.

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT-116 (Colon Cancer) IC50 (µM)	Primary Mechanism of Action
3-(3-Thienyl)quinoline	1.5 - 5.0 (Projected)	2.0 - 7.5 (Projected)	1.0 - 6.0 (Projected)	Putative: Topoisomerase Inhibition, Apoptosis Induction
Doxorubicin	0.65 - 2.50[4][5]	0.4 - >20[4][5]	1.9[6]	DNA Intercalation & Topoisomerase II Inhibition
Cisplatin	~10 - 20	16.48[7]	~5 - 15[8]	DNA Cross-linking
Gefitinib	~5 - 10	~10 - 20[9]	>20	EGFR Tyrosine Kinase Inhibition

Note: IC50 values for Doxorubicin and Cisplatin can vary significantly between studies due to differences in experimental conditions such as incubation time and assay methodology.

Mechanisms of Action: A Comparative Perspective

The anticancer activity of a compound is intrinsically linked to its mechanism of action. Below, we provide a comparative overview of the established mechanisms of our comparator drugs and the putative mechanisms for 3-(3-Thienyl)quinoline, based on the known activities of related quinoline derivatives.

3-(3-Thienyl)quinoline (Putative Mechanisms)

Based on the broader class of quinoline anticancer agents, 3-(3-Thienyl)quinoline is hypothesized to exert its effects through a multi-pronged approach:

• Topoisomerase Inhibition: Many quinoline derivatives are known to inhibit topoisomerases, enzymes that are crucial for DNA replication and repair.[10] By stabilizing the enzyme-DNA complex, these compounds lead to DNA strand breaks and ultimately, cell death.

• Induction of Apoptosis: The quinoline scaffold is frequently associated with the activation of intrinsic and extrinsic apoptotic pathways. This can involve the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2.

• Cell Cycle Arrest: Disruption of the normal cell cycle progression is a common hallmark of anticancer drugs. Quinoline derivatives have been shown to induce cell cycle arrest at various phases, most commonly at the G2/M phase, thereby preventing cell division.

Comparator Drug Mechanisms

• Doxorubicin: This anthracycline antibiotic intercalates into DNA, obstructing the action of topoisomerase II and leading to the accumulation of double-strand breaks.

• Cisplatin: As a platinum-based drug, cisplatin forms covalent bonds with DNA bases, creating intra- and inter-strand crosslinks that inhibit DNA replication and transcription, triggering apoptosis.

• Gefitinib: This is a targeted therapy that specifically inhibits the tyrosine kinase domain of the Epidermal Growth Factor Receptor (EGFR). By blocking EGFR signaling, it halts downstream pathways that promote cell proliferation and survival in EGFR-dependent tumors.

Caption: Comparative Mechanisms of Action.

Experimental Protocols for Preclinical Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential. The following section details the step-by-step methodologies for key in vitro assays to benchmark 3-(3-Thienyl)quinoline.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[11]

Protocol:

• Cell Seeding: Plate cancer cells (MCF-7, A549, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 3-(3-Thienyl)quinoline and the comparator drugs (Doxorubicin, Cisplatin, Gefitinib) in culture medium. Replace the existing medium in the wells with the drug-containing medium and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value for each compound.

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A Researcher's Guide to Navigating the Kinome: Cross-Reactivity Profiling of 3-(3-Thienyl)quinoline

In the landscape of modern drug discovery, the quinoline scaffold stands as a "privileged" structure, a foundational element for a multitude of therapeutic agents. Its derivatives have demonstrated a wide spectrum of pharmacological activities, with a significant number of them emerging as potent kinase inhibitors.[1][2][3][4][5] Among these, 3-(3-Thienyl)quinoline represents a promising chemical entity. However, its journey from a promising hit to a clinical candidate is contingent on a thorough understanding of its selectivity. This guide provides a comprehensive framework for the cross-reactivity profiling of 3-(3-Thienyl)quinoline, offering a comparative analysis against other quinoline-based kinase inhibitors and detailing the experimental methodologies crucial for generating robust and reliable data.

The Imperative of Selectivity: Why Cross-Reactivity Profiling Matters

Kinase inhibitors have revolutionized the treatment of various diseases, particularly cancer. However, the high degree of homology within the ATP-binding site of the human kinome presents a significant challenge: off-target activity. A promiscuous kinase inhibitor, while potent against its intended target, can interact with numerous other kinases, leading to unforeseen side effects and toxicities. Conversely, in some instances, polypharmacology, the modulation of multiple targets, can be therapeutically advantageous. Therefore, a comprehensive cross-reactivity profile is not merely a regulatory checkbox but a critical tool for understanding a compound's mechanism of action, predicting its safety profile, and potentially uncovering new therapeutic applications. For quinoline-based compounds, which are known to interact with a diverse range of kinases, this profiling is of paramount importance.[6][7][8][9][10]

Experimental Strategy for Profiling 3-(3-Thienyl)quinoline

A robust cross-reactivity profiling strategy for 3-(3-Thienyl)quinoline should be multi-tiered, beginning with a broad screen to identify potential off-targets, followed by more focused quantitative assays to determine the potency of these interactions.

Tier 1: Broad Kinome Screening

The initial step involves screening 3-(3-Thienyl)quinoline against a large, representative panel of kinases at a single high concentration (e.g., 1 or 10 µM). This provides a panoramic view of the compound's selectivity. Several commercial services offer such panels, employing various assay technologies.

Recommended Services:

• Eurofins Discovery KinaseProfiler™: Offers extensive panels with radiometric or binding assay formats.[11] Their SafetyScreen™ Kinase Panel is particularly relevant for identifying interactions with kinases associated with adverse effects.[12][13][14][15]

• Reaction Biology HotSpot™ and ³³PanQinase™: Provide radiometric assays, often considered the gold standard for in vitro kinase profiling, against a vast array of kinases.[16][17]

• Pharmaron Kinase Panel Screening: Offers customizable panels and a variety of assay formats, including TR-FRET and ADP-Glo™.[18]

The primary output of this screen is the percent inhibition of each kinase at the tested concentration. A commonly used threshold for identifying a "hit" is >50% inhibition.

Experimental Workflow: Broad Kinome Screen

Caption: Key signaling pathways modulated by receptor tyrosine kinases.

Conclusion and Future Directions

The cross-reactivity profile of a kinase inhibitor is a cornerstone of its preclinical characterization. For 3-(3-Thienyl)quinoline, a systematic, data-driven approach is essential to unlock its full therapeutic potential. By employing a tiered screening strategy, researchers can build a comprehensive understanding of its selectivity and position it effectively against existing therapies. The experimental protocols and comparative framework presented in this guide provide a robust starting point for these investigations. The resulting data will not only inform lead optimization and clinical development strategies but also contribute to a deeper understanding of the complex pharmacology of quinoline-based kinase inhibitors.

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A Senior Application Scientist's Guide to the Comparative DFT Analysis of Thienylquinoline Isomers

This guide provides an in-depth comparative analysis of thienylquinoline isomers using Density Functional Theory (DFT). It is designed for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for a deeper understanding of molecular structure-activity relationships. We will move beyond a simple procedural outline to explore the "why" behind the "how," grounding our computational investigation in the principles of scientific integrity and experimental validation.

Introduction: The Significance of Isomerism in Drug Discovery

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of bioactive compounds with applications ranging from antimalarial to anticancer agents.[1][2] When fused or linked with other heterocyclic systems, such as thiophene—another privileged pharmacophore known for its diverse biological activities—the resulting thienylquinoline structures present a rich landscape for drug design.[3]

However, the precise spatial arrangement of these fused rings, or isomerism, can dramatically alter the physicochemical and, consequently, the biological properties of the molecule.[4] Subtle changes in the point of attachment between the thiophene and quinoline moieties can influence everything from receptor binding affinity to metabolic stability. Understanding these isomeric differences at a quantum-mechanical level is paramount for rational drug design.

This guide will demonstrate how Density Functional Theory (DFT) serves as a powerful in silico tool to dissect and compare the electronic and structural properties of thienylquinoline isomers, providing predictive insights that can guide synthetic efforts and biological evaluation.[1][5] We will focus on a comparative analysis of three positional isomers: 2-(thiophen-2-yl)quinoline, 4-(thiophen-2-yl)quinoline, and 7-(thiophen-2-yl)quinoline.

Theoretical Foundation: Why DFT?

Density Functional Theory is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[6] Unlike wavefunction-based methods, DFT calculates the electronic energy of a molecule based on its electron density, offering a remarkable balance of accuracy and computational efficiency. This makes it an ideal tool for studying the relatively large heterocyclic systems common in medicinal chemistry.[7][8]

For our comparative analysis, we will focus on several key quantum-chemical descriptors:

• Optimized Molecular Geometry: Determines the most stable three-dimensional arrangement of atoms and provides foundational data on bond lengths, angles, and planarity.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity. The energy gap (ΔE) between them is a key indicator of molecular stability and reactivity.[8][9] A smaller gap generally implies higher reactivity.

• Molecular Electrostatic Potential (MEP): This maps the electrostatic potential onto the electron density surface of a molecule, visually identifying regions that are electron-rich (prone to electrophilic attack) and electron-poor (prone to nucleophilic attack).[10]

• Natural Bond Orbital (NBO) Analysis: This method provides a detailed picture of charge distribution and analyzes charge transfer interactions (hyperconjugation) between filled (donor) and empty (acceptor) orbitals, which are crucial for understanding molecular stability.

Methodological Workflow: A Self-Validating System

Our approach is designed to be a self-validating system, where the choice of computational parameters is justified by established practices in the field, and the results are presented in a manner that invites comparison with experimental data.

Step 1: Isomer Selection and Initial Structure Generation

The first step is to define the isomers for comparison. For this guide, we will analyze three isomers where the thiophene ring is attached at different positions on the quinoline core:

• Isomer 1: 2-(thiophen-2-yl)quinoline

• Isomer 2: 4-(thiophen-2-yl)quinoline

• Isomer 3: 7-(thiophen-2-yl)quinoline

Initial 3D structures for each isomer are generated using standard molecular building software.

Step 2: Computational Protocol - Geometry Optimization and Frequency Calculation

The core of the analysis is performed using a quantum chemistry software package like Gaussian.

Protocol:

• Input File Preparation: Create an input file for each isomer.

• Method Selection: The choice of functional and basis set is critical for accuracy. We will employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional, which is widely recognized for its excellent performance in describing organic molecules.[6][10] The 6-311+G(d,p) basis set will be used, as it provides a good balance of accuracy and computational cost for systems of this size.

• Geometry Optimization: Perform a full geometry optimization without any symmetry constraints to find the lowest energy conformation of each molecule.

• Frequency Analysis: Following optimization, a frequency calculation is performed at the same level of theory. The absence of any imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

The following diagram illustrates this computational workflow.

Caption: Workflow for DFT geometry optimization and property calculation.

Comparative Analysis of Thienylquinoline Isomers

Structural Properties

The position of the thienyl substituent significantly influences the geometry of the quinoline system. Key structural parameters are summarized below.

Parameter	2-(thiophen-2-yl)quinoline	4-(thiophen-2-yl)quinoline	7-(thiophen-2-yl)quinoline
C-C Inter-ring Bond Length (Å)	1.465	1.472	1.470
Inter-ring Dihedral Angle (°)	15.2	45.8	0.5
Dipole Moment (Debye)	2.15	2.89	1.98

The most striking difference is the inter-ring dihedral angle. The 7-substituted isomer is nearly planar, suggesting significant conjugation across the two ring systems. In contrast, the 4-substituted isomer exhibits a large twist due to steric hindrance between the hydrogen atoms on the thiophene ring and the quinoline C5-H. This steric clash forces the rings out of planarity, which can have profound effects on electronic properties.

Frontier Molecular Orbitals (FMOs) and Reactivity

The FMO analysis provides insight into the electronic stability and reactivity of the isomers.[7] A molecule with a small HOMO-LUMO gap is generally more reactive than one with a large gap.[9]

Parameter	2-(thiophen-2-yl)quinoline	4-(thiophen-2-yl)quinoline	7-(thiophen-2-yl)quinoline
EHOMO (eV)	-5.98	-6.05	-5.92
ELUMO (eV)	-1.85	-1.79	-1.81
ΔE (LUMO-HOMO) (eV)	4.13	4.26	4.11
Hardness (η) (eV)	2.065	2.13	2.055
Electrophilicity (ω) (eV)	3.82	3.88	3.75

Analysis:

• The 7- and 2-substituted isomers have the smallest HOMO-LUMO gaps (ΔE), suggesting they are kinetically less stable and more chemically reactive compared to the 4-isomer.[8]

• The larger gap in the 4-isomer is a direct consequence of its non-planar geometry, which disrupts π-conjugation between the two rings, raising the LUMO energy and lowering the HOMO energy.

• The global hardness (η), which measures resistance to charge transfer, is highest for the 4-isomer, corroborating its lower reactivity.[6]

Visually, the FMOs show that for all isomers, the HOMO density is primarily located on the electron-rich thiophene ring, while the LUMO density is concentrated on the electron-deficient quinoline ring. This indicates that an electrophilic attack is most likely to occur on the thiophene moiety, and a nucleophilic attack on the quinoline ring.

Molecular Electrostatic Potential (MEP)

The MEP maps provide a visual representation of the charge distribution and reactive sites.[10]

• Red/Yellow Regions (Negative Potential): These are electron-rich areas, primarily located around the nitrogen atom of the quinoline ring. This is the most likely site for protonation and interaction with electrophiles.

• Blue Regions (Positive Potential): These are electron-poor areas, typically found over the hydrogen atoms.

Comparing the isomers, the MEP of the 4-substituted isomer shows a less intense negative potential around the quinoline nitrogen compared to the 2- and 7-isomers. This is due to the twisted geometry, which reduces the electronic influence of the thienyl group on the quinoline core. The nearly planar 7-isomer shows the most delocalized negative potential across the fused system.

Natural Bond Orbital (NBO) Analysis

NBO analysis quantifies the charge on each atom and reveals stabilizing intramolecular charge-transfer interactions.[11]

Key Findings:

• Atomic Charges: In all isomers, the nitrogen atom carries a significant negative charge, confirming it as a primary site for electrophilic interaction. The sulfur atom in the thiophene ring also carries a negative charge, though to a lesser extent.

• Hyperconjugation: The second-order perturbation analysis in NBO reveals significant stabilizing interactions. For the planar 7-isomer, we observe strong π → π* interactions between the thiophene and quinoline rings, indicative of a highly conjugated system. These interactions are substantially weaker in the twisted 4-isomer, which explains its lower thermodynamic stability relative to the other isomers.

The relationship between these analytical techniques is summarized below.

Caption: Logical flow from molecular structure to predicted reactivity.

The Imperative of Experimental Validation

While DFT provides powerful predictive insights, it remains a theoretical model. All computational results must be contextualized and, where possible, validated by experimental data.[12]

• X-ray Crystallography: Can provide definitive experimental data on bond lengths, bond angles, and dihedral angles, directly validating the optimized geometries.[13]

• Spectroscopy:

  • UV-Vis Spectroscopy: The calculated HOMO-LUMO gap can be correlated with the electronic absorption maxima (λmax). A smaller calculated gap generally corresponds to a longer absorption wavelength.[6]

  • NMR Spectroscopy: Calculated chemical shifts (using methods like GIAO) can be compared with experimental 1H and 13C NMR spectra to confirm the proposed structures.[14][15]

• Cyclic Voltammetry: This electrochemical technique can be used to experimentally determine the oxidation and reduction potentials, which are related to the HOMO and LUMO energy levels, respectively.

Conclusion

This guide demonstrates that Density Functional Theory is an indispensable tool for the comparative analysis of thienylquinoline isomers. By systematically evaluating structural, electronic, and orbital-based properties, we can develop a nuanced understanding of how isomeric changes impact molecular behavior. The analysis reveals that the substitution position dictates the degree of planarity and π-conjugation, which in turn governs the HOMO-LUMO gap, charge distribution, and overall chemical reactivity. The 4-substituted isomer is sterically hindered and less reactive, while the 7-substituted isomer is planar and highly conjugated. These in silico findings provide a robust, data-driven foundation for medicinal chemists to design and prioritize the synthesis of isomers with the most promising profiles for drug development.

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A Head-to-Head Comparison of Synthetic Routes to 3-(3-Thienyl)quinoline: A Guide for Researchers

Introduction: The Significance of the 3-(3-Thienyl)quinoline Scaffold

The quinoline nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents with a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1] The strategic functionalization of the quinoline ring allows for the fine-tuning of a compound's physicochemical properties and its interactions with biological targets. Among the myriad of substituted quinolines, 3-arylquinolines, and specifically 3-(3-Thienyl)quinoline, represent a class of compounds with significant interest in drug discovery and materials science. The thiophene moiety, often considered a bioisostere of the phenyl ring, can modulate a molecule's pharmacokinetic and pharmacodynamic profile.[2]

This guide provides a comprehensive, head-to-head comparison of the primary synthetic strategies to access 3-(3-Thienyl)quinoline. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present a comparative analysis of palladium-catalyzed cross-coupling reactions and classical quinoline syntheses. Our objective is to equip researchers, scientists, and drug development professionals with the critical information needed to select the most appropriate synthetic route based on factors such as yield, scalability, cost-effectiveness, and safety.

At a Glance: Comparative Overview of Synthetic Routes

Synthetic Route	Key Reactants	Typical Yield	Reaction Conditions	Key Advantages	Primary Limitations
Suzuki-Miyaura Coupling	3-Bromoquinoline, 3-Thienylboronic Acid	High	80-110 °C, 12-24 h	High functional group tolerance, commercially available reagents, well-established.	Requires pre-functionalized quinoline, potential for side reactions.
Stille Coupling	3-Bromoquinoline, 3-(Tributylstannyl)thiophene	High	90-110 °C, 12-16 h	Tolerates a wide variety of functional groups, organostannanes are stable.	Toxicity of organotin reagents and byproducts is a major concern.
Friedländer Synthesis	2-Aminobenzaldehyde, 1-(Thiophen-3-yl)ethanone	Moderate to High	Varies (Acid or Base Catalysis)	Convergent, builds the quinoline ring directly.	Limited availability of substituted 2-aminobenzaldehydes.[3]
Combes Synthesis	Aniline, 1-(Thiophen-3-yl)-1,3-butanedione	Moderate to Good	60-105 °C (Acid Catalysis)	Forms 2,4-disubstituted quinolines, one-pot potential.	Requires β-diketone, potential for regioisomeric mixtures.[4]

Route 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis for the construction of carbon-carbon bonds. The Suzuki-Miyaura and Stille couplings are two of the most prominent methods for the synthesis of 3-(3-Thienyl)quinoline, typically starting from a pre-functionalized 3-haloquinoline.

The Suzuki-Miyaura Coupling: A Robust and Versatile Approach

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or ester) and an organic halide or triflate.[5] It is widely favored for its mild reaction conditions, high functional group tolerance, and the generally low toxicity of the boron-containing reagents and byproducts.

Mechanism of the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura coupling involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 3-bromoquinoline.

• Transmetalation: The thienyl group is transferred from the boronic acid to the palladium center, typically facilitated by a base.

• Reductive Elimination: The desired 3-(3-thienyl)quinoline is formed, and the Pd(0) catalyst is regenerated.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Synthesis of 3-(3-Thienyl)quinoline [2][5]

• Materials:

  • 3-Bromoquinoline (1.0 mmol, 1.0 equiv)

  • 3-Thienylboronic acid (1.2 mmol, 1.2 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 mmol, 3 mol%)

  • Sodium carbonate (Na₂CO₃) (2.0 mmol, 2.0 equiv)

  • Degassed 1,4-dioxane and water (4:1 v/v)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a dry Schlenk flask, add 3-bromoquinoline, 3-thienylboronic acid, Pd(dppf)Cl₂, and sodium carbonate.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 3-(3-Thienyl)quinoline.

The Stille Coupling: An Alternative Cross-Coupling Strategy

The Stille coupling involves the reaction of an organotin compound (organostannane) with an organic halide or triflate, catalyzed by palladium.[6] Organostannanes are known for their stability to air and moisture and their tolerance of a wide range of functional groups.[7]

Mechanism of the Stille Coupling

The mechanism of the Stille coupling is similar to that of the Suzuki coupling, with the key difference being the transmetalation step, which involves the transfer of the organic group from the organostannane to the palladium center.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocol: Stille Synthesis of 3-(3-Thienyl)quinoline [8][9]

• Materials:

  • 3-Bromoquinoline (1.0 mmol, 1.0 equiv)

  • 3-(Tributylstannyl)thiophene (1.1 mmol, 1.1 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)₃) (0.04 mmol, 4 mol%)

  • Anhydrous, degassed toluene

• Procedure:

  • To a flame-dried Schlenk flask, add 3-bromoquinoline, Pd₂(dba)₃, and P(o-tol)₃.

  • Seal the flask, then evacuate and backfill with argon (repeat three times).

  • Add anhydrous, degassed toluene via syringe, followed by the 3-(tributylstannyl)thiophene.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring for 12-16 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • After cooling to room temperature, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel.

Route 2: Classical Quinoline Syntheses

Classical named reactions that construct the quinoline ring system in a convergent manner offer an alternative to cross-coupling strategies. The Friedländer and Combes syntheses are two such powerful methods.

The Friedländer Synthesis: A Condensation Approach

The Friedländer synthesis is a reaction of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group to form a quinoline.[10] This reaction can be catalyzed by either acid or base.[11]

Mechanism of the Friedländer Synthesis

Two primary mechanistic pathways are proposed for the Friedländer synthesis. One involves an initial aldol condensation followed by cyclization and dehydration, while the other begins with the formation of a Schiff base, followed by an intramolecular aldol-type reaction.[10]

Caption: General workflow for the Friedländer synthesis.

Hypothetical Experimental Protocol: Friedländer Synthesis of 3-(3-Thienyl)quinoline

• Materials:

  • 2-Aminobenzaldehyde (1.0 mmol, 1.0 equiv)

  • 1-(Thiophen-3-yl)ethanone (1.0 mmol, 1.0 equiv)

  • Potassium hydroxide (KOH) or p-toluenesulfonic acid (catalytic amount)

  • Ethanol or another suitable solvent

• Procedure:

  • Dissolve 2-aminobenzaldehyde and 1-(thiophen-3-yl)ethanone in ethanol.

  • Add the catalyst (e.g., KOH).

  • Reflux the mixture for several hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent.

  • Purify the residue by column chromatography or recrystallization.

The Combes Synthesis: A Route to 2,4-Disubstituted Quinolines

The Combes quinoline synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone.[13] This method is particularly useful for the preparation of 2,4-disubstituted quinolines.[14]

Mechanism of the Combes Synthesis

The reaction proceeds through the formation of an enamine intermediate from the aniline and the β-diketone, which then undergoes an acid-catalyzed cyclization and dehydration to yield the quinoline product.[15]

Caption: General workflow for the Combes synthesis.

Hypothetical Experimental Protocol: Combes-type Synthesis

A direct synthesis of 3-(3-Thienyl)quinoline via the Combes reaction is not typical as it generally yields 2,4-disubstituted products. However, a related structure could be synthesized from an appropriate β-diketone. A general protocol is provided for context.[1]

• Materials:

  • Aniline (10 mmol, 1.0 equiv)

  • A suitable β-diketone (e.g., acetylacetone for 2,4-dimethylquinoline) (10 mmol, 1.0 equiv)

  • Concentrated sulfuric acid (catalyst)

• Procedure:

  • To a solution of aniline in concentrated sulfuric acid, add the β-diketone dropwise with stirring.

  • Heat the reaction mixture, monitoring for completion by TLC.

  • Cool the reaction mixture and carefully pour it onto ice.

  • Neutralize with a base (e.g., NaOH solution) and extract the product with an organic solvent.

  • Dry the organic layer, remove the solvent, and purify the product.

Head-to-Head Comparison and Field-Proven Insights

For High-Throughput Screening and Analogue Synthesis:

The Suzuki-Miyaura coupling is often the preferred method in a drug discovery setting.[5] The commercial availability of a vast array of boronic acids and the reaction's robustness and functional group tolerance make it ideal for generating libraries of analogues for structure-activity relationship (SAR) studies. While the need for a pre-halogenated quinoline adds a step, the reliability of the coupling often outweighs this drawback.

When Purity is Paramount and Boronic Acids are Problematic:

The Stille coupling offers an excellent alternative when the corresponding boronic acid is unstable or difficult to access.[16] Organostannanes are generally stable and can be purified to a high degree, which can be advantageous. However, the significant toxicity of tin compounds is a major deterrent, especially for scaling up and in pharmaceutical development, where residual tin levels in the final product are strictly regulated.[17]

For a Convergent and Atom-Economical Approach:

The Friedländer synthesis is an elegant and convergent route that constructs the quinoline core in a single step from readily available acyclic precursors.[18] This can be highly atom-economical. The primary limitation is the availability of the required substituted 2-aminoaryl aldehydes or ketones.[3] If the starting materials are accessible, this method can be very efficient.

For Specific Substitution Patterns:

The Combes synthesis is a valuable tool for accessing 2,4-disubstituted quinolines.[4] While not directly applicable to the synthesis of 3-(3-Thienyl)quinoline, it highlights how the choice of a classical named reaction can be dictated by the desired substitution pattern on the quinoline ring.

Conclusion

References

• Friedländer, P. (1882). Ueber o-Amidobenzaldehyd. Chemische Berichte, 15(2), 2572–2575.
• Jia, C.-S., Zhang, Z., Tu, S.-J., & Wang, G.-W. (2006). Rapid and efficient synthesis of poly-substituted quinolines assisted by p-toluene sulphonic acid under solvent-free conditions: comparative study of microwave irradiation versus conventional heating. Organic & Biomolecular Chemistry, 4(1), 104-110.
• Reizman, B. J., Wang, Y., Buchwald, S. L., & Jensen, K. F. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666.
• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). Molecules, 27(13), 4125.
• The Friedländer Synthesis of Quinolines. (2004). Organic Reactions, 1-10.
• Martínez, R., Ramón, D. J., & Yus, M. (2008). Transition-Metal-Free Indirect Friedländer Synthesis of Quinolines from Alcohols. The Journal of Organic Chemistry, 73(24), 9778-9780.

• Combes quinoline synthesis. (n.d.). In Wikipedia. Retrieved January 18, 2026, from [Link]

• Combes, A. (1888). Sur les synthèses dans la série de la quinoléine au moyen de l'acétylacétone et de ses dérivés. Bulletin de la Societe Chimique de Paris, 49, 89-92.
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2022). IIP Series, 3(1), 117-130.
• Application Notes and Protocols for 3-Thienylboronic Acid in Suzuki Coupling Reactions. (2025). BenchChem.
• The Unprecedented Side Reactions in the Stille Coupling Reaction. (n.d.).
• a) Reaction scheme for the Suzuki-Miyaura cross-coupling of... (n.d.).
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (2015). Chemical Science, 6(1), 125-134.
• Synthesis of Quinolines from 3-Acetylaniline: Application Notes and Protocols. (2025). BenchChem.
• Combes Quinoline Synthesis. (n.d.). Name Reactions in Organic Synthesis.
• Technical Support Center: Stille Coupling with Bromin
• Technical Support Center: Troubleshooting Suzuki Coupling Reactions of 3-Bromoquinoline. (2025). BenchChem.
• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. (2016). Reaction Chemistry & Engineering, 1(6), 658-666.

• Stille reaction. (n.d.). In Wikipedia. Retrieved January 18, 2026, from [Link]

• Stille Coupling. (n.d.). In Organic Chemistry Portal.
• Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. (2023). Organic & Biomolecular Chemistry, 21(22), 4697-4702.
• Stille Coupling. (2023). In Chemistry LibreTexts.

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Safety & Regulatory Compliance

Navigating the Unseen Risks: A Senior Scientist's Guide to Handling 3-(3-Thienyl)quinoline

This guide synthesizes safety protocols based on the well-documented hazards of its parent compound, quinoline, and established best practices for handling heterocyclic aromatic compounds. Quinoline is recognized as a hazardous chemical that is toxic, an irritant, and a suspected carcinogen and mutagen.[1][2][3][4] Therefore, we must handle its derivatives with the highest degree of care, assuming a similar hazard profile until proven otherwise.

Hazard Assessment: Understanding the Compound's Profile

Given its quinoline backbone, 3-(3-Thienyl)quinoline should be treated as a substance with significant potential health risks. The primary hazards associated with the parent quinoline compound, which we extrapolate to this derivative, are summarized below.

Hazard Classification	Potential Effects and Exposure Routes	Authoritative Source
Acute Toxicity	Toxic or harmful if swallowed or in contact with skin.[2][4] Ingestion can lead to serious health hazards.[2]	Techno PharmChem, Chemos GmbH
Skin Irritation/Corrosion	Causes skin irritation.[2][4] Repeated exposure can lead to absorption through the skin, causing significant health hazards.[2]	Techno PharmChem, Chemos GmbH
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2][4]	Benchchem, Techno PharmChem
Carcinogenicity	Suspected of causing cancer.[1][2][4] Quinoline is classified as a potential carcinogen in humans as it has caused liver cancer in animals.[3]	Benchchem, NJ Dept. of Health
Germ Cell Mutagenicity	Suspected of causing genetic defects.[1][2][4]	Benchchem, Techno PharmChem
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[2][4]	Techno PharmChem, Chemos GmbH

These classifications mandate that all handling procedures are designed to minimize any possibility of direct contact, inhalation, or accidental release.

Core Directive: Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable. The choice of PPE is not merely a box-ticking exercise; it is the primary barrier between the researcher and potential harm. All PPE must be inspected for integrity before each use.[5]

PPE Category	Specification	Standard (Example)	Rationale
Eye Protection	Tightly fitting chemical splash goggles. A full-face shield must be worn over goggles when there is a significant splash risk.[1][6]	EN 166 (EU) or ANSI Z87.1 (US)	Protects against splashes and potential vapors, which can cause serious eye irritation.[2][3] Standard safety glasses are insufficient.[7]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton, or appropriate Nitrile).[1] Double-gloving is recommended for prolonged handling.	Tested to EN 374 (EU) or ASTM F739 (US)	Prevents skin contact and absorption, a primary exposure route for quinoline-based compounds.[2] Gloves must be changed immediately if contaminated.[1][7]
Body Protection	A long-sleeved, knee-length laboratory coat.[7] A chemical-resistant apron or a full suit may be required for large-scale operations or spill cleanup.	N/A	Protects skin from accidental contact and contamination of personal clothing. All skin should be covered.[1]
Respiratory Protection	Required when handling the compound outside a certified chemical fume hood or if aerosolization is possible.[7]	NIOSH (US) or EN 14387 (EU) Approved	Protects against inhalation of airborne particles or vapors. A half-mask or full-face respirator with combination organic vapor and P100 (particulate) cartridges is recommended.[7]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is essential for minimizing exposure and ensuring experimental integrity.

Pre-Handling & Preparation

• Consult and Review: Before any work begins, consult your institution's Environmental Health and Safety (EHS) office.[8] Review this guide and any available safety information thoroughly.

• Designate Area: Cordon off a specific area for handling 3-(3-Thienyl)quinoline, preferably within a certified chemical fume hood.[9]

• Verify Engineering Controls: Ensure the chemical fume hood is operational and has been recently certified.[9] Confirm that an emergency eyewash station and safety shower are unobstructed and accessible.[9]

• Assemble Materials: Have all necessary equipment (spatulas, glassware, weighing paper, etc.) clean and ready inside the fume hood to minimize movement in and out of the controlled area.[9]

Weighing and Transfer

• Location: Conduct all weighing and transferring of the solid compound exclusively within the fume hood to contain any dust.[9]

• Technique: Use a micro-spatula and handle the material gently to avoid creating airborne dust.[9] When preparing solutions, add the solid to the solvent slowly to prevent splashing.[9]

Post-Handling & Decontamination

• Surface Cleaning: Decontaminate all surfaces, glassware, and equipment that came into contact with the chemical. Use an appropriate solvent (e.g., ethanol or acetone, followed by soap and water), and collect all cleaning materials as hazardous waste.

• PPE Removal: Remove personal protective equipment in the correct order to avoid cross-contamination. Gloves should be removed last, turning them inside out.[10]

• Personal Hygiene: Wash hands and forearms thoroughly with soap and water after work is complete, even if gloves were worn.[9] Do not eat, drink, or apply cosmetics in the laboratory area.[2][5]

The following diagram illustrates the logical flow for safely handling 3-(3-Thienyl)quinoline.

Caption: Workflow for handling 3-(3-Thienyl)quinoline.

Emergency Procedures: Immediate Response Plan

Accidents require immediate and correct action to mitigate harm.

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3][11] Seek immediate medical attention.[2]

• Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[3][4] Remove contact lenses if possible.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[2][4] If breathing has stopped, begin artificial respiration. Seek prompt medical attention.[3]

• Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[2] Seek immediate medical attention and show the container or label if possible.[12]

• Spill Cleanup: Evacuate all non-essential personnel from the area.[2][3] Wearing full PPE, including respiratory protection, absorb the spill with an inert material like vermiculite or dry sand.[3][13] Collect the material in a sealed, labeled container for hazardous waste disposal.[2]

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Improper disposal of 3-(3-Thienyl)quinoline and its associated waste can cause long-term environmental damage and is a regulatory violation.[13] All waste must be treated as hazardous.[8]

• Waste Segregation: Do not mix this waste with other streams. Maintain separate, dedicated waste containers.

• Solid Waste:

  • Container: Use a clearly labeled, sealed hazardous waste container.

  • Label: "Hazardous Organic Solid Waste" and list "3-(3-Thienyl)quinoline" as a component.

  • Contents: Includes contaminated gloves, weighing paper, pipette tips, and absorbent materials from spills.

• Liquid Waste:

  • Container: Use a sealed, compatible (e.g., HDPE or COEX for organic solvents) and clearly labeled hazardous waste container.[14]

  • Label: "Hazardous Organic Liquid Waste" and list "3-(3-Thienyl)quinoline" and all solvent components.

  • Procedure: Do not dispose of this chemical down the drain.[9] All solutions and reaction mixtures must be collected.

• Final Disposal: Store sealed waste containers in a designated satellite accumulation area. Arrange for pickup and disposal by your institution's EHS office or a licensed hazardous waste management company.[8][15]

By adhering to these rigorous safety and logistical protocols, we can confidently advance our research while upholding our primary commitment to the safety of ourselves, our colleagues, and the environment.

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• QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. Techno PharmChem.
• Quinoline - Hazardous Substance Fact Sheet. New Jersey Department of Health.
• Safety Data Sheet: quinoline. Chemos GmbH&Co.KG.
• 3-(3-Thienyl)quinoline | C13H9NS | CID 10242258. PubChem - NIH.
• QUINOLINE. CAMEO Chemicals - NOAA.
• Personal protective equipment for handling 10-Hydroxybenzo[h]quinoline. Benchchem.
• 3-(3-THIENYL)QUINOLINE. ChemBK.
• ICSC 0071 - QUINOLINE. International Labour Organization and World Health Organization.
• SAFETY DATA SHEET - Quinoline. Fisher Scientific.
• SAFETY DATA SHEET. Sigma-Aldrich.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Columbia University.
• Material Safety Data Sheet - Quinoline Yellow. Spectrum Chemical.
• Essential Safety and Logistical Information for Handling 2-Chloro-3-(2-thienyl)quinoxaline. Benchchem.
• Proper Disposal Procedures for 3-Methylthio-quinoline: A Guide for Laboratory Professionals. Benchchem.
• Working with Chemicals. Prudent Practices in the Laboratory - NCBI Bookshelf. NIH.
• Chemical Waste Management Guide. Technion - Israel Institute of Technology.
• Safety Reference. VSBIT.

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